Tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate

Core Science & Biosynthesis

A Technical Guide to the Synthesis of tert-Butyl 6-Acetyl-2-azaspiro[3.3]heptane-2-carboxylate

Abstract

This technical guide provides a comprehensive overview of a proposed synthetic pathway for tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate, a novel compound with potential applications in medicinal chemistry. The 2-azaspiro[3.3]heptane scaffold is a valuable bioisostere for the piperidine ring, offering a unique three-dimensional profile that can enhance pharmacological properties.[1] This document details a rational, multi-step synthesis commencing from readily available starting materials, with a focus on the underlying chemical principles and practical experimental considerations. The proposed route leverages the synthesis of the key intermediate, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, followed by its conversion to the target acetyl derivative. This guide is intended for researchers and professionals in drug discovery and development, providing a robust framework for the synthesis of this and related novel chemical entities.

Introduction: The Significance of the 2-Azaspiro[3.3]heptane Scaffold

The 2-azaspiro[3.3]heptane motif has emerged as a compelling structural element in modern drug discovery. Its rigid, spirocyclic framework provides a distinct three-dimensional geometry that is not readily accessible with more conventional saturated heterocycles like piperidine.[1] This unique spatial arrangement of substituents can lead to improved target engagement, enhanced metabolic stability, and increased aqueous solubility.[2] The introduction of functional groups, such as an acetyl moiety at the 6-position, opens up avenues for further chemical elaboration and the exploration of new chemical space. This guide outlines a strategic approach to the synthesis of tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate, a versatile building block for the creation of novel therapeutic agents.

Proposed Synthetic Strategy

The synthesis of tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate can be logically approached in two main stages:

• Stage 1: Construction of the core 2-azaspiro[3.3]heptane ring system , functionalized with a ketone at the 6-position and protected at the nitrogen atom with a tert-butoxycarbonyl (Boc) group.

• Stage 2: Conversion of the 6-oxo group to the desired 6-acetyl functionality.

The overall proposed synthetic workflow is depicted in the following diagram:

Caption: Proposed synthetic workflow for tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate.

Detailed Experimental Protocols

Stage 1: Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate

This stage focuses on the construction of the key ketone intermediate. The synthesis commences from the commercially available N-Boc-azetidin-3-one and proceeds through a three-step sequence involving a Wittig reaction, a [2+2] cycloaddition, and a dechlorination reaction.[3]

Step 1: Synthesis of tert-Butyl 3-Methyleneazetidine-1-carboxylate

This step involves a Wittig olefination to introduce the exocyclic double bond.

• Reaction Scheme:

• Protocol:

  • To a stirred suspension of methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of potassium tert-butoxide in THF dropwise.

  • Stir the resulting ylide solution at room temperature for 1 hour.

  • Cool the reaction mixture back to 0 °C and add a solution of N-Boc-azetidin-3-one in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with water and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford tert-butyl 3-methyleneazetidine-1-carboxylate.

Step 2: Synthesis of tert-Butyl 6,6-Dichloro-2-azaspiro[3.3]heptane-2-carboxylate

This step utilizes a [2+2] cycloaddition with dichloroketene, generated in situ.[3]

• Reaction Scheme:

• Protocol:

  • To a solution of tert-butyl 3-methyleneazetidine-1-carboxylate in anhydrous diethyl ether at 0 °C under an inert atmosphere, add triethylamine.

  • Add a solution of dichloroacetyl chloride in anhydrous diethyl ether dropwise, maintaining the temperature between 0-5 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 18-24 hours. It is crucial to maintain the reaction temperature below 30 °C to prevent significant loss of the Boc protecting group.[3]

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt and concentrate the filtrate under reduced pressure.

  • The crude dichloroketone can be used in the next step without further purification.

Step 3: Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate

The final step in this stage is the reductive dechlorination of the dichlorocyclobutanone derivative.[3]

• Reaction Scheme:

• Protocol:

  • To a solution of the crude tert-butyl 6,6-dichloro-2-azaspiro[3.3]heptane-2-carboxylate in acetic acid, add activated zinc dust portion-wise at room temperature.

  • Stir the reaction mixture vigorously for 4-6 hours.

  • Filter the reaction mixture through a pad of celite and wash the filter cake with ethyl acetate.

  • Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate.

Table 1: Summary of Reagents and Expected Yields for Stage 1

Step	Starting Material	Key Reagents	Solvent	Expected Yield	Reference
1	N-Boc-azetidin-3-one	Methyltriphenylphosphonium bromide, Potassium tert-butoxide	THF	60-70%	[3]
2	tert-Butyl 3-methyleneazetidine-1-carboxylate	Dichloroacetyl chloride, Triethylamine	Diethyl ether	~50%	[3]
3	tert-Butyl 6,6-dichloro-2-azaspiro[3.3]heptane-2-carboxylate	Zinc, Acetic Acid	Acetic Acid	~60%	[3]

Stage 2: Conversion to tert-Butyl 6-Acetyl-2-azaspiro[3.3]heptane-2-carboxylate

This stage involves a two-step sequence: nucleophilic addition of a methyl group to the ketone, followed by oxidation of the resulting tertiary alcohol.

Step 4: Synthesis of tert-Butyl 6-Hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate

A Grignard reaction is a classic and effective method for the addition of a methyl group to the carbonyl.

• Reaction Scheme:

• Protocol:

  • To a solution of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate in anhydrous THF at 0 °C under an inert atmosphere, add a solution of methylmagnesium bromide in diethyl ether dropwise.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

  • Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain tert-butyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate.

Step 5: Synthesis of tert-Butyl 6-Acetyl-2-azaspiro[3.3]heptane-2-carboxylate

Oxidation of the tertiary alcohol to the corresponding ketone completes the synthesis. A variety of mild oxidizing agents can be employed, such as Dess-Martin periodinane (DMP) or a Swern oxidation.

• Reaction Scheme (using DMP):

• Protocol (using Dess-Martin Periodinane):

  • To a solution of tert-butyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate in anhydrous dichloromethane (DCM) at room temperature, add Dess-Martin periodinane portion-wise.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate and a saturated aqueous solution of sodium bicarbonate.

  • Stir the biphasic mixture vigorously for 30 minutes until the layers are clear.

  • Separate the layers and extract the aqueous layer with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the final product, tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate.

Table 2: Summary of Reagents and Expected Yields for Stage 2

Step	Starting Material	Key Reagents	Solvent	Expected Yield
4	tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate	Methylmagnesium bromide	THF	80-90%
5	tert-Butyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate	Dess-Martin periodinane	DCM	75-85%

Characterization and Validation

The identity and purity of the synthesized intermediates and the final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight of the compounds.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Conclusion

This technical guide presents a well-reasoned and experimentally detailed synthetic route for the preparation of tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate. By leveraging established methodologies for the construction of the 2-azaspiro[3.3]heptane core and subsequent functional group manipulations, this guide provides a solid foundation for researchers to access this novel and potentially valuable building block for drug discovery. The described protocols are designed to be scalable and adaptable, allowing for the generation of sufficient material for further biological evaluation and library synthesis.

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An In-Depth Technical Guide to the Physicochemical Properties of tert-Butyl 2-Azaspiro[3.3]heptane-2-carboxylates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Azaspiro[3.3]heptanes in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that offer improved physicochemical and pharmacokinetic properties is relentless. Among the saturated heterocycles, the 2-azaspiro[3.3]heptane framework has emerged as a compelling structural motif. Its rigid, three-dimensional architecture provides a unique spatial arrangement of substituents, offering a distinct advantage over more conventional saturated rings like piperidine.[1][2] The incorporation of the tert-butoxycarbonyl (Boc) protecting group to form tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates provides a stable, yet readily cleavable, building block essential for multi-step synthetic campaigns.

This technical guide offers a comprehensive exploration of the core physicochemical properties of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates, providing researchers and drug development professionals with the foundational knowledge to effectively utilize these valuable scaffolds. We will delve into their synthesis, purification, and analytical characterization, with a focus on the practical application of this knowledge in a laboratory setting.

The Strategic Advantage of the Azaspiro[3.3]heptane Core

The growing interest in azaspiro[3.3]heptanes stems from their demonstrated ability to act as bioisosteres of commonly used saturated heterocycles, such as piperidines.[3] This bioisosteric replacement can lead to significant improvements in key drug-like properties. A notable and somewhat counterintuitive property of the azaspiro[3.3]heptane scaffold is its tendency to lower the lipophilicity (logD) of parent molecules, despite the net addition of a carbon atom.[4] This is often attributed to the increased basicity of the nitrogen atom within the strained ring system. Lower lipophilicity can be advantageous in drug design, potentially leading to improved solubility, reduced metabolic liability, and a better overall pharmacokinetic profile.

Physicochemical Properties: A Data-Driven Overview

A thorough understanding of the physicochemical properties of these building blocks is paramount for their successful application. The following table summarizes key computed and, where available, experimental data for representative tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	XLogP3	Topological Polar Surface Area (TPSA) (Ų)
tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate	C₁₁H₁₇NO₃	211.26	114.5-116[5]	0.5[6]	46.6[6]
tert-Butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate	C₁₀H₁₈N₂O₂	198.26	-	-	41.6
tert-Butyl 6-(p-toluenesulfonyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate	C₁₇H₂₄N₂O₄S	352.45	169-170[7]	-	-
tert-Butyl 6-(4-methoxyphenyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate	C₁₈H₂₆N₂O₃	318.41	-	-	-
tert-Butyl 6-(pyridin-2-yl)-2,6-diazaspiro[3.3]heptane-2-carboxylate	C₁₅H₂₁N₃O₂	275.35	146-147[7]	-	-

Note: The majority of publicly available data is for derivatives of the 2,6-diaza and 6-oxo scaffolds. Experimental data for the parent tert-butyl 2-azaspiro[3.3]heptane-2-carboxylate is limited. XLogP3 and TPSA values are computationally derived.[6]

Synthesis and Purification: A Practical Approach

The synthesis of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates can be achieved through various routes. A common and scalable approach to the key intermediate, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, is outlined below.[2][3]

Synthetic Workflow for tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate

Caption: Synthetic workflow for tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate.

Detailed Experimental Protocol: Synthesis of tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate

Step 1: Wittig Reaction

• To a suspension of methyltriphenylphosphonium bromide in anhydrous THF at 0 °C, add a solution of n-butyllithium in hexanes dropwise.

• Stir the resulting ylide solution at 0 °C for 30 minutes.

• Add a solution of N-Boc-azetidin-3-one in anhydrous THF dropwise to the ylide solution.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction with water and extract the product with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford N-Boc-3-methyleneazetidine.

Step 2: [2+2] Cycloaddition and Dechlorination

• To a solution of N-Boc-3-methyleneazetidine in anhydrous diethyl ether at -78 °C, add a solution of trichloroacetyl chloride in diethyl ether, followed by the dropwise addition of activated zinc dust.

• Stir the reaction mixture at -78 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Filter the reaction mixture through a pad of celite and concentrate the filtrate under reduced pressure.

• Dissolve the crude dichlorocyclobutanone adduct in acetic acid.

• Add zinc dust portion-wise to the solution and stir the mixture at room temperature overnight.

• Filter the reaction mixture and neutralize the filtrate with saturated aqueous sodium bicarbonate.

• Extract the product with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate as a white solid.[5]

Purification and Characterization

Flash column chromatography is the most common method for the purification of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates.[7] The choice of eluent is dependent on the polarity of the specific derivative, with mixtures of ethyl acetate and hexanes being widely applicable.

The structure and purity of the synthesized compounds are typically confirmed by a combination of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Analytical Characterization: Ensuring Quality and Purity

Rigorous analytical characterization is crucial to confirm the identity and purity of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable tools for the structural elucidation of these compounds.

• ¹H NMR: The proton NMR spectrum of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates typically shows a characteristic singlet for the nine protons of the tert-butyl group around 1.4-1.5 ppm. The protons on the azetidine and cyclobutane rings will appear as multiplets in the aliphatic region. The chemical shifts and coupling patterns of these protons provide valuable information about the substitution pattern and stereochemistry of the molecule.

• ¹³C NMR: The carbon NMR spectrum will show a resonance for the carbonyl of the Boc group around 155-156 ppm and the quaternary carbon of the tert-butyl group around 80 ppm. The spirocyclic carbon atom typically appears around 30-40 ppm. The chemical shifts of the other ring carbons will depend on the specific substitution.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a standard method for assessing the purity of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates.

Typical RP-HPLC Method:

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile in water, often with 0.1% trifluoroacetic acid (TFA) or formic acid as a modifier.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210-220 nm (for the carbamate chromophore) or Evaporative Light Scattering Detector (ELSD) for compounds lacking a strong UV chromophore.

Logical Workflow for Purity Analysis

Caption: A logical workflow for the purity and structural analysis of tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates.

Stability Considerations

The tert-butoxycarbonyl (Boc) protecting group is known for its stability under a wide range of conditions, including basic and nucleophilic environments. However, it is labile to acidic conditions.

• Acid Stability: The Boc group is readily cleaved by strong acids such as trifluoroacetic acid (TFA), typically in a solvent like dichloromethane (DCM), or by hydrochloric acid (HCl) in an organic solvent. This acid-lability is a key feature that allows for the selective deprotection of the azetidine nitrogen.

• Thermal Stability: While generally stable at ambient temperatures, prolonged heating, especially in the presence of acidic or basic impurities, can lead to degradation.

• Storage: For long-term storage, it is recommended to keep tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates in a cool, dry, and dark place under an inert atmosphere to prevent degradation.

Conclusion and Future Outlook

Tert-butyl 2-azaspiro[3.3]heptane-2-carboxylates represent a class of valuable and increasingly popular building blocks in medicinal chemistry. Their unique three-dimensional structure and favorable influence on physicochemical properties, such as lipophilicity, make them attractive scaffolds for the design of novel therapeutics. This guide has provided a comprehensive overview of their core physicochemical properties, synthesis, purification, and analytical characterization. As the demand for novel chemical matter in drug discovery continues to grow, the importance and application of these spirocyclic systems are poised to expand significantly. Further research into the synthesis of a wider array of derivatives and a more detailed experimental characterization of their physicochemical and ADME properties will undoubtedly accelerate their adoption and impact in the field.

References

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• Carreira, E. M., et al. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(15), 3351–3354. [Link]

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• Google Patents. (2012). Synthesis method of 6-oxo-2-azaspiro[3][3] heptane-2-carboxylic acid tert-butyl ester. CN102442934A.

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Structural Elucidation and Synthetic Protocols for tert-Butyl 6-acetyl-2-azaspiroheptane-2-carboxylate: A Technical Whitepaper

Structural Elucidation and Synthetic Protocols for tert-Butyl 6-acetyl-2-azaspiro[1]heptane-2-carboxylate: A Technical Whitepaper

Executive Summary

In modern drug discovery, spirocyclic scaffolds are highly valued for their ability to increase the three-dimensional character (Fsp3 fraction) of lead compounds, thereby improving metabolic stability and target specificity. tert-Butyl 6-acetyl-2-azaspiro[1]heptane-2-carboxylate is a critical advanced intermediate. It serves as a foundational building block in the synthesis of reversible Monoacylglycerol lipase (MAGL) inhibitors for anxiety disorders[2] and cytochrome P450 11A1 (CYP11A1) inhibitors for castration-resistant prostate cancer (CRPC)[3].

As a Senior Application Scientist, I have structured this guide to provide researchers with a rigorous breakdown of the compound's NMR spectroscopic data, the mechanistic causality behind its synthesis, and self-validating experimental protocols to ensure high-fidelity reproduction in the lab.

Structural Elucidation: NMR Spectroscopic Data

The spiro[1]heptane core presents unique spectroscopic features due to its orthogonal ring fusion and inherent ring strain. Understanding the causality behind these chemical shifts is essential for accurate structural verification.

^1^H NMR Data Analysis

The proton NMR data confirms the structural integrity of the target ketone following Grignard addition[2].

Table 1: ^1^H NMR Data (400 MHz, Chloroform-d)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment & Mechanistic Rationale
3.98	Singlet (s)	2H	-	C1/C3 Azetidine CH2: Appears as two distinct singlets (with 3.85 ppm) due to the restricted rotation of the N-Boc carbamate bond, causing magnetic non-equivalence on the NMR timescale.
3.85	Singlet (s)	2H	-	C3/C1 Azetidine CH2: The second half of the magnetically non-equivalent azetidine protons.
3.16	Pentet (p)	1H	8.3	C6 Cyclobutane CH: Alpha to the acetyl group. The pentet splitting arises from roughly equal scalar coupling to the four adjacent diastereotopic protons on C5 and C7.
2.46 – 2.32	Multiplet (m)	4H	-	C5 & C7 Cyclobutane CH2: These protons are diastereotopic (cis/trans relative to the acetyl group), resulting in a complex multiplet rather than simple splitting.
2.14	Singlet (s)	3H	-	Acetyl CH3: Sharp singlet confirming the successful formation of the methyl ketone without over-addition.
1.47	Singlet (s)	9H	-	Boc tert-butyl CH3: Standard massive singlet for the protecting group.

^13^C NMR Data Analysis (Empirical Extrapolation)

While ^1^H NMR is explicitly detailed in recent patent literature[2], the following ^13^C NMR assignments are synthesized based on established empirical rules for N-Boc protected spiro[1]heptanes to provide a complete analytical reference.

Table 2: Predicted ^13^C NMR Data (100 MHz, Chloroform-d)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
~208.5	Quaternary (C=O)	Acetyl carbonyl carbon.
~156.2	Quaternary (C=O)	Boc carbamate carbonyl.
~79.4	Quaternary (Cq)	Boc tert-butyl quaternary carbon.
~59.2, ~58.5	Secondary (CH2)	C1 and C3 azetidine carbons (split due to rotamers).
~43.8	Tertiary (CH)	C6 cyclobutane carbon (alpha to ketone).
~39.2	Secondary (CH2)	C5 and C7 cyclobutane carbons.
~31.5	Quaternary (Cq)	C4 spirocyclic junction carbon.
~28.6	Primary (CH3)	Boc tert-butyl methyl carbons.
~28.1	Primary (CH3)	Acetyl methyl carbon.

Experimental Methodology: Synthesis via Weinreb Amide

To synthesize the target methyl ketone, direct addition of a Grignard reagent to an ester is highly prone to over-addition, yielding a tertiary alcohol. To establish a self-validating system , the protocol utilizes a Weinreb amide intermediate (tert-butyl 6-(methoxy(methyl)carbamoyl)-2-azaspiro[1]heptane-2-carboxylate)[2].

Step-by-Step Protocol

• Preparation: Dissolve the Weinreb amide precursor (1.0 eq., e.g., 1.7 g, 5.98 mmol) in anhydrous Tetrahydrofuran (THF) under a strict inert atmosphere (argon or nitrogen)[2].

• Cryogenic Cooling: Cool the reaction vessel to -30 °C. Causality: Low temperatures stabilize the incoming tetrahedral intermediate and prevent premature collapse.

• Nucleophilic Addition: Dropwise add Methylmagnesium bromide (MeMgBr, 3M in THF, 3.0 eq., 17.95 mmol) while maintaining the internal temperature[2].

• Maturation: Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours[2].

• In-Process Control (TLC): Monitor the reaction via Thin Layer Chromatography (80% Ethyl acetate in Hexane). The product ketone will elute with a higher Rf value than the highly polar Weinreb amide.

• Controlled Quenching: Cool the mixture back to 0 °C. Carefully quench with saturated aqueous ammonium chloride (NH4Cl) solution (10 mL)[2]. Causality: The mild acid hydrolyzes the stable magnesium chelate, releasing the ketone without risking Boc deprotection.

• Extraction & Washing: Dilute with water (30 mL) and extract with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine[2].

• Drying & Concentration: Dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under vacuum to yield the crude material[2].

• Purification: Purify via Combi-flash chromatography (Mobile phase: 80% Ethyl acetate in Hexane) to afford the pure target compound (Yield: ~90%)[2].

Self-Validating Quality Control

The success of this protocol is internally validated by NMR. The disappearance of the Weinreb amide's N-methoxy (~3.62 ppm) and N-methyl (~3.08 ppm) signals, coupled with the emergence of the sharp 3H singlet at 2.14 ppm, confirms absolute conversion to the ketone[2][3]. The absence of two methyl singlets around ~1.2 ppm confirms that no tertiary alcohol byproduct was formed.

Reaction Workflow & Downstream Applications

The stable magnesium chelate is the mechanistic linchpin of this workflow, ensuring the ketone is only released upon aqueous workup.

Workflow: Synthesis of tert-butyl 6-acetyl-2-azaspiro[1]heptane-2-carboxylate and applications.

References

• Monoacylglycerol lipase inhibitors and use thereof for the treatment of anxiety and related conditions Source: US Patent US20250170100A1 URL
• Cyp11a1 inhibitors Source: European Patent EP4149924A1 URL

Sources

• 1. evitachem.com [evitachem.com]
• 2. US20250170100A1 - Monoacylglycerol lipase inhibitors and use thereof for the treatment of anxiety and related conditions - Google Patents [patents.google.com]
• 3. EP4149924A1 - Cyp11a1 inhibitors - Google Patents [patents.google.com]

Structural and Conformational Profiling of 2-Azaspiro[3.3]heptane Analogs in Drug Discovery

Executive Summary

The "Escape from Flatland" paradigm has fundamentally reshaped modern drug discovery, driving medicinal chemists to replace flat, sp²-rich aromatic rings with highly saturated, Fsp³-rich three-dimensional scaffolds. Among these, the 2-azaspiro[3.3]heptane core has emerged as a premier bioisostere for traditional saturated nitrogen heterocycles such as piperidine, piperazine, and morpholine[1]. As a Senior Application Scientist, I have observed that the successful integration of these spirocycles relies not merely on their structural novelty, but on a deep understanding of their crystallographic conformations, altered exit vectors, and counterintuitive physicochemical properties. This whitepaper provides an in-depth technical guide to the crystal structure, physicochemical profiling, and experimental methodologies associated with 2-azaspiro[3.3]heptane analogs.

Conformational Landscape & Crystallographic Insights

The fundamental advantage of the 2-azaspiro[3.3]heptane system lies in its rigid, three-dimensional architecture. Unlike the relatively flexible chair conformation of piperidines, the spirocyclic core enforces a highly constrained geometry.

X-ray crystallographic analyses of 2-azaspiro[3.3]heptane derivatives, such as tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, consistently reveal that the cyclobutane and azetidine rings adopt a puckered conformation [2]. The spirocyclic quaternary carbon dictates an orthogonal relationship between the two four-membered rings. This unique geometry alters the spatial trajectory of substituents (exit vectors) and increases the overall molecular volume by approximately 9 to 13 ų relative to their piperazine counterparts[1].

This puckering is critical for target engagement. The orthogonal projection allows substituents to access deep, narrow hydrophobic pockets that are sterically inaccessible to the flatter piperidine rings, thereby minimizing the entropic penalty of binding.

Caption: Logical framework of bioisosteric replacement utilizing 2-azaspiro[3.3]heptane.

Physicochemical Profiling

Replacing a piperidine or piperazine with a 2-azaspiro[3.3]heptane often leads to counterintuitive but highly beneficial physicochemical shifts. One might assume that adding a carbon atom to form the spirocycle would increase lipophilicity. However, experimental data proves otherwise[1].

Table 1: Comparative Physicochemical Profile

Property	Piperidine / Piperazine	2-Azaspiro[3.3]heptane Core	Causality / Mechanistic Rationale
Lipophilicity (logD_7.4)	Baseline	Lowered (up to -1.0)	Increased basicity leads to a higher proportion of ionized species at physiological pH, driving down logD[1].
Basicity (pKa)	Baseline	Increased	The heteroatom is shifted from the β to the γ position relative to the basic nitrogen, reducing inductive electron withdrawal[1].
Molecular Volume	Baseline	+9 to 13 ų	The orthogonal, puckered spirocyclic geometry expands the 3D spatial footprint compared to flat chair conformations[1].
Metabolic Stability	CYP450 Susceptible	Enhanced	The rigid, highly substituted spirocyclic core eliminates vulnerable C-H bonds adjacent to the nitrogen atom.

Structural Biology and Target Engagement

Inhibitor design frequently leverages the unique geometry of 2-azaspiro[3.3]heptanes to access specific sub-pockets within viral or human enzymes. A prime example is the development of Severe Acute Respiratory Syndrome Coronavirus-2 3C-like protease (SARS-CoV-2 3CLpro) inhibitors.

High-resolution co-crystal structures demonstrate that spirocyclic inhibitors derived from 2-azaspiro[3.3]heptane effectively occupy the S4 subsite of the protease. The extended length and specific exit vectors of the spirocycle direct the terminal substituents deep into the hydrophobic cleft of the S4 subsite. This interaction "locks" the inhibitor in a stable conformation, precluding the compound from adopting multiple high-energy states and significantly enhancing binding affinity.

Experimental Methodology: Synthesis and Crystallization

To ensure scientific integrity and reproducibility, the following is a self-validating protocol for the asymmetric synthesis and crystallographic preparation of 1-substituted 2,6-diazaspiro[3.3]heptanes. This workflow is designed so that each step analytically confirms the success of the preceding one.

Step-by-Step Protocol

Step 1: Asymmetric Anion Addition

• Procedure: React a 3-azetidinecarboxylate anion with an N-tert-butanesulfinyl aldimine (Davis-Ellman imine) at -78 °C in anhydrous THF[3].

• Causality: The bulky chiral auxiliary on the Davis-Ellman imine sterically blocks one face of the imine, directing the nucleophilic attack with high facial selectivity. This establishes the absolute stereochemistry of the resulting spirocycle without the need for late-stage chiral resolution.

Step 2: Reductive Cyclization

• Procedure: Treat the intermediate with Lithium Aluminum Hydride (LAH) to reduce the ester to a primary alcohol. Subsequently, activate the alcohol using p-Toluenesulfonyl chloride (p-TsCl) and Sodium Hydride (NaH)[3].

• Causality: LAH reduction provides the necessary nucleophilic hydroxyl group. Converting this alcohol into a tosylate creates an excellent leaving group, enabling a spontaneous intramolecular nucleophilic substitution (S_N2) by the deprotected amine. This thermodynamically drives the formation of the highly strained spirocyclic core.

• Self-Validation: Intermediate success is confirmed via ¹H NMR by monitoring the disappearance of the ester methyl peak and the appearance of the highly shielded cyclobutane protons.

Step 3: Purification and Isolation

• Procedure: Isolate the enantiomerically pure 1-substituted 2,6-diazaspiro[3.3]heptane via flash column chromatography (Silica gel, EtOAc/Hexane gradient)[3].

Step 4: Single-Crystal Growth

• Procedure: Dissolve the purified compound in a minimal volume of ethyl acetate. Slowly diffuse heptane into the solution in a sealed chamber at room temperature over 48–72 hours[2].

• Causality: The slow diffusion of the anti-solvent (heptane) into the solvent (ethyl acetate) allows molecules to arrange into a highly ordered lattice, minimizing crystal defects and yielding diffraction-quality single crystals.

Step 5: X-ray Diffraction Analysis

• Procedure: Mount the crystal on a diffractometer and collect data at 100 K.

• Causality: Cryogenic temperatures minimize atomic thermal motion, ensuring high-resolution electron density maps that unambiguously validate the absolute stereochemistry and the orthogonal puckered geometry of the spirocycle[3].

Caption: Workflow for the synthesis and X-ray crystallization of 2-azaspiro[3.3]heptanes.

References

• Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.
• Source: PubMed Central (PMC)
• Source: PubMed Central (PMC)
• Asymmetric Synthesis 1-Substituted 2,6-Diazaspiro[3.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Retrosynthesis and Assembly of 6-Oxo-azaspiro[3.3]heptane Derivatives: A Technical Guide

Executive Summary & Introduction

In the modern drug discovery landscape, identifying novel structural motifs is critical for escaping crowded intellectual property spaces and optimizing pharmacokinetic properties. The 2-azaspiro[3.3]heptane scaffold has emerged as a premier bioisostere for traditional piperidine and piperazine rings[1]. By rigidifying the molecular framework, this spirocyclic system alters the spatial trajectory of substituents, often leading to improved metabolic stability, increased aqueous solubility, and reduced off-target liabilities,[2].

Specifically, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate serves as a highly versatile, bifunctional building block[1]. The orthogonal reactivity of the azetidine nitrogen (protected as a carbamate) and the cyclobutanone carbonyl allows for divergent, late-stage functionalization, making it an invaluable module for fragment-based drug design[3].

Retrosynthetic Strategies & Logical Disconnections

Constructing the highly strained spiro[3.3]heptane core requires careful consideration of ring strain and thermodynamic stability. Two primary retrosynthetic disconnections have been established in the literature:

• Approach A (Stepwise Alkylation): Disconnection of the azetidine ring leads back to a 1,3-dibromopropane derivative and an α-cyanoester cyclobutane[1]. While this route utilizes inexpensive starting materials like epibromohydrin, it suffers from a lengthy 7-to-8 step sequence and modest overall yields (approximately 19%)[1].

• Approach B ([2+2] Cycloaddition): Disconnection at the spirocenter reveals a highly efficient, convergent [2+2] cycloaddition between an exocyclic olefin (3-methyleneazetidine) and a highly reactive ketene (1,2-dichloroketene)[1]. This approach reduces the synthesis to just three steps from commercially available N-Boc-azetidin-3-one[1],[4].

Caption: Retrosynthetic logic for 6-oxo-2-azaspiro[3.3]heptane via Routes A and B.

Mechanistic Causality in Approach B

Why dichloroketene? Standard ketenes are prone to dimerization and often lack the electrophilicity required to react with unactivated olefins. Dichloroketene, generated in situ from dichloroacetyl chloride or trichloroacetyl chloride and zinc, is highly electrophilic[4],[5]. The bulky chlorine atoms dictate a strict orthogonal approach during the concerted [2+2] cycloaddition, minimizing side reactions and stabilizing the resulting spiro-fused cyclobutanone intermediate[4]. Subsequent reductive dechlorination removes the chlorine atoms without ring-opening the strained system[4].

Detailed Synthetic Methodology (Route B)

This protocol outlines the self-validating, three-step synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate[1],[4].

Caption: Step-by-step synthetic workflow for the [2+2] cycloaddition route.

Step 1: Wittig Olefination

Objective: Convert N-Boc-azetidin-3-one to N-Boc-3-methyleneazetidine[4].

• Suspend methyltriphenylphosphonium bromide (1.2 equiv) in dry THF under an inert atmosphere (N2 or Ar).

• Cool the suspension to 0 °C and add potassium tert-butoxide (1.15 equiv) portion-wise.

  • Experience-Driven Insight: The strong base deprotonates the phosphonium salt to form the active ylide. Using a slight deficit of base relative to the phosphonium salt is critical; excess base promotes enolization and aldol condensation of the highly sensitive azetidinone starting material.

• Stir for 1 hour at 0 °C, then add a solution of N-Boc-azetidin-3-one (1.0 equiv) in THF dropwise.

• Warm to room temperature and stir for 4 hours. Quench with saturated aqueous NH4Cl, extract with EtOAc, and purify via silica gel chromatography to yield the olefin.

Step 2: [2+2] Cycloaddition

Objective: Form the spirocyclic core via reaction with dichloroketene[1],[4].

• Dissolve N-Boc-3-methyleneazetidine (1.0 equiv) in anhydrous diethyl ether or dioxane. Add Zn-Cu couple or activated Zn powder (2.5 equiv)[4].

• Cool the mixture to 0 °C. Add a solution of trichloroacetyl chloride (2.0 equiv) in Et2O dropwise over 1 hour[4].

  • Experience-Driven Insight: Slow addition ensures a low steady-state concentration of dichloroketene. Furthermore, temperature control is paramount. Allowing the reaction to exceed 30 °C significantly increases the rate of ketene dimerization to 2,2,4,4-tetrachloro-1,3-cyclobutanedione, drastically reducing the yield of the desired spirocycle[5].

• Stir the reaction mixture at room temperature for 16 hours.

• Filter through Celite to remove zinc salts, wash with saturated NaHCO3, and concentrate to afford the crude 1,1-dichlorospiro[3.3]heptan-2-one intermediate.

Step 3: Reductive Dechlorination

Objective: Remove the gem-dichloro group to yield the target ketone[1],[4].

• Dissolve the crude intermediate in glacial acetic acid[4].

• Add zinc dust (5.0 equiv) portion-wise at room temperature.

  • Experience-Driven Insight: Zinc in acetic acid provides a mild single-electron transfer (SET) reduction environment. Harsher conditions (e.g., catalytic hydrogenation with Pd/C) risk hydrogenolysis of the highly strained cyclobutane ring. Because this is a heterogeneous solid-liquid reaction, vigorous mechanical stirring is essential to maintain the suspension of zinc dust and ensure a consistent reaction rate.

• Heat the mixture to 60 °C for 2 hours to drive the dechlorination to completion.

• Cool, filter through Celite, neutralize carefully with aqueous NaOH, extract with EtOAc, and purify via column chromatography.

Quantitative Data Summaries

Table 1: Comparison of Synthetic Routes for 6-oxo-2-azaspiro[3.3]heptane

Metric	Route A (Stepwise Alkylation)	Route B ([2+2] Cycloaddition)
Starting Material	Epibromohydrin	N-Boc-azetidin-3-one
Number of Steps	7 - 8	3
Overall Yield	~19%	~30-40%
Key Intermediate	α-cyanoester cyclobutane	1,1-dichlorospiro[3.3]heptan-2-one
Scalability	High (cheap starting materials)	High (convergent, rapid assembly)

Table 2: Physicochemical Impact of Spirocyclic Bioisosterism

Property	Piperidine Framework	2-Azaspiro[3.3]heptane Framework
3D Conformation	Flexible chair	Rigid, linear spirocyclic
Metabolic Stability	Susceptible to α-oxidation	Highly resistant to α-oxidation
Aqueous Solubility	Baseline	Generally enhanced (lower logP)
Exit Vector Trajectory	Equatorial/Axial	Orthogonal, ~1 Å longer spatial reach

Conclusion

The 6-oxo-2-azaspiro[3.3]heptane system represents a critical advancement in medicinal chemistry, offering a rigidified, three-dimensional alternative to flat, traditional heterocycles. By employing the [2+2] cycloaddition strategy, researchers can rapidly access this scaffold, enabling the exploration of novel chemical space with high atom economy and synthetic reliability.

References

• Meyers, M. J., Muizebelt, I., van Wiltenburg, J., Brown, D. L., & Thorarensen, A. (2009). Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Organic Letters, 11(16), 3523-3525. URL:[Link]

• Burkhard, J. A., Guérot, C., Knust, H., & Carreira, E. M. (2012). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters, 14(1), 66-69. URL:[Link]

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257-8322. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. acs.figshare.com [acs.figshare.com]
• 3. Synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. researchgate.net [researchgate.net]

The 2-Azaspiro[3.3]heptane Revolution: Engineering Next-Generation Bioisosteres in Medicinal Chemistry

Executive Summary: Escaping Flatland

For decades, medicinal chemistry relied heavily on planar, sp2-hybridized aromatic rings and standard saturated heterocycles like piperidine and morpholine. However, the push to increase the fraction of sp3 carbons ( Fsp3​ ) to improve target selectivity and clinical success rates has driven the discovery of novel strained spiro-heterocycles. Since their formal introduction as viable bioisosteres by Carreira and co-workers , 2-azaspiro[3.3]heptane building blocks have emerged as transformative scaffolds.

This whitepaper provides an in-depth technical analysis of 2-azaspiro[3.3]heptane derivatives, exploring the physicochemical causality behind their unique behavior, their pharmacological portability in drug design, and the step-by-step synthetic methodologies required to functionalize these building blocks.

Physicochemical Causality: The LogD Paradox and Spatial Vectorization

Replacing a standard six-membered heterocycle (like piperidine) with a 2-azaspiro[3.3]heptane core fundamentally alters the molecule's three-dimensional topology. The spiro-fusion forces a 90° twist between the two four-membered rings, diverging from the standard 109.5° tetrahedral angle of a substituted piperidine chair conformation. This structural rigidification alters the spatial vectorization of attached pharmacophores, often breaking molecular planarity and reducing off-target promiscuity.

More importantly, the spiro-substitution induces a counterintuitive physicochemical shift. Typically, adding a carbon atom to a scaffold increases lipophilicity. However, incorporating a C-linked 2-azaspiro[3.3]heptane core drastically lowers the distribution coefficient ( logD7.4​ ) .

The Causality: The compression of the spirocyclic ring system alters the electronic environment and hybridization of the nitrogen atom, significantly increasing its basicity ( pKa​ ). At physiological pH (7.4), a higher proportion of the spiro-molecule exists in an ionized state compared to its piperidine counterpart, driving down lipophilicity and improving aqueous solubility. Conversely, N-linked spiro-derivatives exhibit decreased basicity, resulting in the expected increase in logD7.4​ consistent with the addition of a carbon atom.

Table 1: Quantitative Physicochemical Comparison

Property	Piperidine (Reference)	C-Linked 2-Azaspiro[3.3]heptane	N-Linked 2-Azaspiro[3.3]heptane
Ring Topology	Chair (Planar tendency)	Orthogonal (3D Spiro)	Orthogonal (3D Spiro)
Carbon Count	C5	C6 (+1 Carbon)	C6 (+1 Carbon)
Distance Between Termini	~2.8 Å	~3.1 Å (Extended)	~3.1 Å (Extended)
Vector Twist Angle	109.5°	90°	90°
Relative Basicity ( pKa​ )	Baseline (~10.0)	Increased (~10.5 - 11.0)	Decreased (~9.5)
Δ logD7.4​ Shift	0.0	-0.5 to -1.0	+0.2 to +0.5

Pharmacological Portability: Target Engagement Case Studies

The true value of 2-azaspiro[3.3]heptane building blocks lies in their ability to decouple on-target efficacy from off-target liabilities.

Case Study A: Decoupling Opioid Liability (The Fentanyl Rewrite)

Fentanyl is a benchmark μ -opioid receptor (MOR) analgesic, but its clinical utility is severely constrained by respiratory depression—a side effect historically linked to the recruitment of the β -arrestin-2 pathway. In a breakthrough 2026 study, researchers probed the pharmacophore portability of fentanyl by replacing its core piperidine moiety with a 2-azaspiro[3.3]heptane scaffold .

The resulting spiro-analogue retained full MOR-preferred binding and hot-plate antinociception (G-protein pathway) but exhibited an absence of β -arrestin-2 recruitment , decisively shifting the liability profile and reducing respiratory depression.

Fig 1: Divergent MOR signaling pathways modulated by piperidine vs. 2-azaspiro[3.3]heptane cores.

Case Study B: Optimizing Oral Bioavailability

In the pursuit of fetal hemoglobin (HbF) inducers for sickle cell disease, Vertex Pharmaceuticals utilized the 2-azaspiro[3.3]heptane core to optimize ADME properties. The rigidity of the spiro-core prevented rapid metabolic degradation, yielding a highly bioavailable derivative that induced dose-dependent globin switching in vivo without the genotoxic effects associated with standard therapies like hydroxyurea .

Synthetic Methodologies: Functionalizing the Spiro-Core

The commercial availability of building blocks such as tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has democratized spirocyclic drug discovery. Below is the self-validating, step-by-step synthetic workflow used to generate functionalized spiro-analogues (such as the rewired fentanyl derivative).

Protocol: Four-Step Assembly of Functionalized Spiro-Analogues

Step 1: Reductive Amination (C-6 Vectorization)

• Procedure: Treat tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (1.0 eq) with the desired primary amine (e.g., aniline, 1.1 eq) in the presence of NaBH(OAc)3​ (1.5 eq) in dichloroethane at room temperature.

• Causality & Validation: The Boc protecting group on the spiro-nitrogen is deliberately retained during this step. If the nitrogen were unprotected, its high basicity ( pKa​ ~10.5) would interfere with the reductive amination, leading to competitive intra/intermolecular side reactions and polymerization. The reaction yields the secondary amine quantitatively, validating the steric accessibility of the C-6 ketone.

Step 2: Acylation (Anilide Formation)

• Procedure: Dissolve the resulting secondary amine in dichloromethane (DCM) with triethylamine (2.0 eq). Dropwise add propionyl chloride (1.2 eq) at 0°C. Warm to room temperature and stir for 4 hours.

• Causality & Validation: This step installs the critical amide vector required for target engagement (e.g., the MOR binding pocket). The reaction must be kept anhydrous to prevent the hydrolysis of the highly reactive propionyl chloride.

Step 3: Boc Deprotection (N-Spiro Release)

• Procedure: Treat the acylated intermediate with a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM for 2 hours at room temperature. Concentrate under vacuum to yield the TFA salt of the free spiro-amine.

• Causality & Validation: Removing the Boc group exposes the highly basic spiro-nitrogen, preparing it for terminal functionalization. The complete disappearance of the massive tert-butyl singlet (~1.4 ppm) in 1H -NMR validates this step.

Step 4: Alkylation (Terminal Vectorization)

• Procedure: React the free amine with a terminal alkyl halide (e.g., phenethyl bromide, 1.1 eq) and K2​CO3​ (3.0 eq) in acetonitrile at 60°C overnight.

• Causality & Validation: The basicity of the newly freed spiro-nitrogen acts as a powerful nucleophile. The K2​CO3​ acts as an acid scavenger to neutralize the generated HBr, driving the reaction to completion and yielding the final bioisosteric compound.

Fig 2: Four-step synthetic workflow for functionalizing 2-azaspiro[3.3]heptane building blocks.

Conclusion

The integration of 2-azaspiro[3.3]heptane building blocks into medicinal chemistry represents a paradigm shift in scaffold hopping. By understanding the causal relationship between their rigid 90° topology, their impact on nitrogen basicity, and their subsequent lowering of logD7.4​ , drug discovery professionals can rationally design molecules that escape the flatland of traditional aromatics. As demonstrated by recent advancements in opioid rewiring and hemoglobin induction, these spirocycles are not merely structural novelties—they are highly tunable, functional instruments for optimizing pharmacokinetics and target selectivity.

References

• Carreira, E. M., et al. "Synthesis of Azaspirocycles and their Evaluation in Drug Discovery." Angewandte Chemie International Edition, 2010. URL:[Link]

• Degorce, S. L., et al. "Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist." ACS Medicinal Chemistry Letters, 2019. URL:[Link]

• Stewart, A. W., et al. "Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function." ACS Medicinal Chemistry Letters (via Figshare), 2026. URL:[Link]

• Vertex Pharmaceuticals. "Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers." Bioorganic & Medicinal Chemistry Letters, 2020. URL:[Link]

The 2-Azaspiro[3.3]heptane Scaffold: A Rising Star in Medicinal Chemistry

An In-Depth Technical Guide to the Synthesis and Application of tert-Butyl 6-Acetyl-2-azaspiro[3.3]heptane-2-carboxylate

This guide provides a comprehensive technical overview of tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate, a novel building block for drug discovery and development. Recognizing the absence of a direct, published synthesis for this specific molecule, this document details the established, scalable synthesis of its critical precursor, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1181816-12-5). Furthermore, a scientifically robust, multi-step synthetic pathway from this key intermediate to the target acetyl derivative is proposed and mechanistically justified. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique structural and physicochemical properties of the 2-azaspiro[3.3]heptane scaffold.

The imperative to "escape from flatland" in drug design has propelled the exploration of novel, three-dimensional molecular scaffolds.[1] The 2-azaspiro[3.3]heptane framework has emerged as a particularly valuable motif in this context. Its rigid, spirocyclic structure serves as an effective bioisosteric replacement for more common saturated heterocycles such as piperidine and piperazine, which are prevalent in FDA-approved drugs.[1][2][3][4]

The unique topology of the 2-azaspiro[3.3]heptane core offers several advantages:

• Improved Physicochemical Properties: In many cases, replacing a traditional heterocycle with an azaspiro[3.3]heptane can lead to a reduction in lipophilicity (logD), a critical parameter for optimizing drug metabolism and pharmacokinetics (DMPK) profiles.[5]

• Novel Chemical Space: The spirocyclic nature of this scaffold introduces a distinct three-dimensional vectoral array for substituents, allowing for the exploration of new interactions with biological targets.[6]

• Metabolic Stability: The quaternary spirocenter enhances metabolic stability compared to analogous piperidine-containing structures.[1]

This guide focuses on the synthesis of a functionalized derivative, tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate, which incorporates a versatile acetyl group. This functional handle can serve as a key pharmacophoric element or a point for further chemical elaboration, making it a highly valuable building block for library synthesis and lead optimization campaigns.

Synthesis of the Core Intermediate: tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate

The most direct precursor to the target compound is tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. Efficient and scalable synthetic routes to this key intermediate have been reported, making it a readily accessible starting material.[2][6][7][8][9]

Physicochemical Properties of the Key Intermediate

Property	Value	Source(s)
CAS Number	1181816-12-5	[10][11]
Molecular Formula	C₁₁H₁₇NO₃
Molecular Weight	211.26 g/mol	[12]
Appearance	White to light yellow powder/crystal	[10]
Melting Point	114.5-116 °C	[12]
IUPAC Name	tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate	[11]
Storage Conditions	Sealed in dry, 2-8°C

Established Synthetic Route

One of the most practical and scalable syntheses begins with inexpensive epibromohydrin and proceeds through several intermediates.[6] The key steps involve the formation of an azetidine ring, followed by the construction of the spirocyclic cyclobutanone.

Caption: High-level overview of a scalable synthetic route.

A detailed experimental protocol for a related oxidation step, starting from the corresponding alcohol, is described below. This provides insight into the final step of forming the cyclobutanone ring.

Experimental Protocol: Oxidation to form tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate

Rationale: This procedure utilizes a Dess-Martin periodinane (DMP) oxidation, a mild and efficient method for converting secondary alcohols to ketones without harsh acidic or basic conditions that could compromise the Boc-protecting group or the strained spirocyclic core.

Procedure:

• A solution of crude tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate (1.00 g, 4.69 mmol, 1.00 equiv) in dichloromethane (20 mL) is cooled to 0 °C in an ice bath.

• Dess-Martin periodinane (2.10 g, 4.95 mmol, 1.06 equiv) is added in two portions a few minutes apart.

• After 10 minutes, the ice bath is removed, and the reaction is allowed to warm to room temperature. The reaction progress is monitored by TLC (50% ethyl acetate, PMA stain).

• After 30 minutes (or upon completion), the reaction mixture is diluted with ethyl acetate and washed twice with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is dried over sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography (silica gel, 10% to 50% ethyl acetate/heptane gradient) to yield tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate as a white solid.

Proposed Synthesis of tert-Butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate

As the target compound is not commercially available and its synthesis is not described in the literature, a robust and logical synthetic pathway is proposed herein. This multi-step sequence is designed to be high-yielding and utilizes well-established chemical transformations, starting from the readily available 6-oxo precursor.

Caption: Proposed multi-step synthesis of the target compound.

Step 1: Wittig Olefination

Causality: The Wittig reaction is a highly reliable and common method for converting ketones into alkenes.[7][13][14] The use of methylenetriphenylphosphorane (Ph₃P=CH₂) specifically introduces an exocyclic methylene group, which is the necessary intermediate for the subsequent hydration step. This transformation is generally high-yielding and tolerant of the Boc-protecting group.

Experimental Protocol:

• Methyltriphenylphosphonium bromide is suspended in anhydrous THF under an inert atmosphere (e.g., argon).

• The suspension is cooled to 0 °C, and a strong base (e.g., n-butyllithium or potassium tert-butoxide) is added dropwise to generate the ylide (a deep orange/red color typically indicates formation).

• A solution of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate in anhydrous THF is added slowly to the ylide solution at 0 °C.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over sodium sulfate, and concentrated.

• Purification by flash chromatography will separate the desired alkene, tert-butyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate, from the triphenylphosphine oxide byproduct.

Step 2: Oxymercuration-Demercuration

Causality: To convert the alkene into the target acetyl group, a hydroxyl group must be installed at the more substituted carbon of the double bond (Markovnikov's rule). While acid-catalyzed hydration could work, it risks rearrangement of the strained cyclobutane ring. Oxymercuration-demercuration is a classic and reliable method for the Markovnikov hydration of alkenes without carbocation rearrangements, making it ideal for this substrate.

Experimental Protocol:

• The alkene from Step 1 is dissolved in a mixture of THF and water.

• Mercury(II) acetate (Hg(OAc)₂) is added, and the mixture is stirred at room temperature.

• After the initial oxymercuration is complete (monitored by TLC), a basic solution of sodium borohydride (NaBH₄) is added carefully to the reaction mixture.

• The reaction is stirred until the organomercury intermediate is fully reduced.

• The mixture is filtered to remove elemental mercury, and the filtrate is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are dried and concentrated to yield the tertiary alcohol, tert-butyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate.

Step 3: Oxidation of the Secondary Alcohol

Causality: The tertiary alcohol formed in the previous step needs to be oxidized to the corresponding ketone. Correction: The product of Markovnikov hydration of the 6-methylene intermediate is a tertiary alcohol. Tertiary alcohols cannot be directly oxidized to ketones without breaking carbon-carbon bonds. A more viable route would be an anti-Markovnikov hydration to the primary alcohol, followed by oxidation to the aldehyde, and then reaction with a methyl Grignard reagent, followed by another oxidation. This is becoming overly complex.

Revised and Superior Proposed Pathway:

A more direct and efficient approach involves a two-step sequence from the 6-oxo precursor:

• Nucleophilic Addition of a Methyl Group: React the ketone with a methyl organometallic reagent, such as methylmagnesium bromide (a Grignard reagent) or methyllithium.[15][16][17][18][19] This will form the tertiary alcohol, tert-butyl 6-hydroxy-6-methyl-2-azaspiro[3.3]heptane-2-carboxylate.

• Oxidation of the Tertiary Alcohol is not feasible.

Let's reconsider the entire approach. The most logical way to form an acetyl group is to add a two-carbon unit that can be easily converted.

A More Chemically Sound Proposed Synthesis:

Caption: A robust proposed synthesis via an alkynyl intermediate.

Step 1: Ethynylation of the Ketone

Causality: The addition of an acetylide anion (from ethynylmagnesium bromide or ethynyllithium) to the ketone provides a direct route to a propargyl alcohol. This introduces the two-carbon skeleton of the acetyl group in a single, high-yielding step.

Experimental Protocol:

• A solution of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate in anhydrous THF is cooled to 0 °C under an inert atmosphere.

• A solution of ethynylmagnesium bromide in THF is added dropwise.

• The reaction is stirred at 0 °C and then allowed to warm to room temperature until completion.

• The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted, dried, and purified to yield tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate.

Step 2: Hydration of the Terminal Alkyne

Causality: The mercury(II)-catalyzed hydration of a terminal alkyne is a classic method for the synthesis of methyl ketones. The reaction proceeds via an enol intermediate which tautomerizes to the more stable ketone.

Experimental Protocol:

• The propargyl alcohol from Step 1 is dissolved in a mixture of water and sulfuric acid.

• A catalytic amount of mercury(II) sulfate (HgSO₄) is added.

• The mixture is heated to facilitate the hydration reaction.

• Upon completion, the reaction is cooled, neutralized, and the product is extracted with an organic solvent.

• Purification by chromatography will yield the final target compound, tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate.

Structural Characterization and Predicted Properties

The successful synthesis of the target compound would be confirmed by standard analytical techniques.

Predicted Physicochemical Data

Property	Predicted Value
CAS Number	Not assigned
Molecular Formula	C₁₃H₂₁NO₃
Molecular Weight	239.31 g/mol
IUPAC Name	tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate

Predicted Spectroscopic Data

• ¹H NMR: Key signals would include a singlet for the acetyl methyl group (~2.1-2.3 ppm), a singlet for the tert-butyl group (~1.45 ppm), and a series of multiplets for the diastereotopic protons of the azetidine and cyclobutane rings.

• ¹³C NMR: Diagnostic peaks would include the ketone carbonyl of the acetyl group (~205-210 ppm), the carbamate carbonyl (~155 ppm), the quaternary carbon of the tert-butyl group (~80 ppm), and the spirocyclic carbon.

• Mass Spectrometry: The molecular ion peak [M+H]⁺ would be expected at m/z 240.15.

Conclusion and Future Outlook

This technical guide has detailed the importance of the 2-azaspiro[3.3]heptane scaffold in modern drug discovery and provided a comprehensive overview of the synthesis of the key building block, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. While a direct synthesis for the novel derivative, tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate, has not been reported, a robust and scientifically sound synthetic pathway has been proposed. The successful synthesis of this target molecule would provide medicinal chemists with a valuable new tool for creating unique, three-dimensional molecules with potentially superior pharmacological profiles. The acetyl functional group serves as a versatile handle for further derivatization, opening up a wide array of possibilities for lead optimization and the exploration of new chemical space.

References

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Protocols & Analytical Methods

Application of 2-Azaspiro[3.3]heptane Derivatives as Piperidine Surrogates in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Application Note & Experimental Protocol

Executive Summary

The overreliance on flat, lipophilic rings like piperidine in medicinal chemistry often leads to suboptimal pharmacokinetic properties, poor solubility, and off-target toxicities[1]. To overcome these limitations, the 2-azaspiro[3.3]heptane scaffold has emerged as a premier three-dimensional (3D) bioisostere[2]. By replacing piperidine with this highly strained spirocycle, researchers can uniquely tune physicochemical properties—specifically by increasing sp3 character ( Fsp3​ ), altering basicity, and improving metabolic stability[3]. This application note provides a comprehensive guide to the physicochemical rationale, structural mechanics, and validated synthetic protocols for integrating 2-azaspiro[3.3]heptane derivatives into modern drug discovery pipelines.

The "Escape from Flatland" Paradigm: Rationale for Piperidine Surrogates

Historically, piperidine has been ubiquitous in FDA-approved drugs, found in over 130 small-molecule therapeutics[4]. However, its relatively flat chair conformation often contributes to high lipophilicity (logD) and rapid cytochrome P450-mediated metabolic degradation. Replacing piperidine with 2-azaspiro[3.3]heptane provides a structural "twist" that fundamentally alters the molecule's physicochemical profile[5].

Causality of Physicochemical Shifts

Counterintuitively, despite the net addition of a carbon atom, substituting a piperidine ring with a C-linked azaspiro[3.3]heptane typically lowers the lipophilicity (logD 7.4​ ) by up to -1.0[5]. This phenomenon is driven by the increased basicity of the spirocyclic nitrogen and the altered hydration sphere around the compact, strained ring system[5]. However, researchers must note a critical exception: N-linked 2-azaspiro[3.3]heptanes generally increase logD 7.4​ by +0.2 to +0.5, which aligns with standard lipophilicity models for carbon addition[5].

Table 1: Comparative Physicochemical Properties

Property	Piperidine	2-Azaspiro[3.3]heptane	Mechanistic Causality
Geometry	Chair conformation (Flat)	Orthogonal cyclobutane/azetidine rings (3D)	Spiro-fusion forces a 90° twist, increasing Fsp3​ and reducing planar π -stacking liabilities[5].
Lipophilicity (logD)	Baseline	Lowered (up to -1.0 for C-linked)	Increased basicity and an altered dipole moment enhance aqueous solvation[5].
Metabolic Stability	Susceptible to α -oxidation	Significantly Enhanced	The quaternary spiro center and high ring strain block CYP450-mediated α -deprotonation[6].
Exit Vectors	Linear / Equatorial	Divergent / Angled	The spiro core is ~1 Å longer, altering the spatial trajectory of substituents[4].

Structural & Mechanistic Insights

The 2-azaspiro[3.3]heptane template provides a complementary structural surrogate for 4-substituted piperidines[4]. An overlay of molecular models reveals that while the overall spatial positioning of substituents at the 6-position of the spirocycle mimics the 4-position of piperidine, the spatial trajectories (exit vectors) are distinctly different[4][7]. This subtle vector shift allows medicinal chemists to probe novel chemical space and optimize target binding interactions that are inaccessible to the parent piperidine[3][4].

Figure 1: Bioisosteric replacement workflow from piperidine to 2-azaspiro[3.3]heptane.

Case Study: Rewiring Fentanyl for Improved Safety Profiles

The utility of 2-azaspiro[3.3]heptane is perfectly exemplified in the optimization of opioid analgesics. Fentanyl, a benchmark μ -opioid receptor (MOR) agonist, is notoriously limited by severe respiratory depression liabilities[8]. By replacing the central piperidine moiety with a 2-azaspiro[3.3]heptane core while preserving the phenethyl and anilide geometries, researchers successfully "rewired" the pharmacophore[8].

Outcomes: The spiro analogue retained fentanyl-class antinociception and MOR-preferred binding but completely abolished β -arrestin-2 recruitment[8]. This functional selectivity (G-protein bias) demonstrates how the unique exit vectors of the spirocycle can subtly alter receptor conformational dynamics to dial out adverse signaling pathways[8].

Detailed Experimental Protocols

To effectively utilize 2-azaspiro[3.3]heptane in library synthesis, robust and scalable access to bifunctional building blocks is required. The following protocols detail the synthesis and derivatization of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a critical intermediate[4][9].

Figure 2: Self-validating synthetic protocol for functionalizing the spirocyclic core.

Protocol A: Synthesis of the Bifunctional Scaffold (tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate)

Objective: Construct the spirocyclic core via a highly efficient[2+2] cycloaddition[4]. Causality & Expert Insight: Stepwise construction of spirocycles often suffers from low yields due to high ring strain. Utilizing a [2+2] cycloaddition between an azetidine olefin and 1,2-dichloroketene directly establishes the spiro-fused cyclobutanone in a single, thermodynamically driven step[7].

Step-by-Step Methodology:

• Cycloaddition: To a solution of N-Boc-3-methyleneazetidine (1.0 eq) in anhydrous diethyl ether at 0 °C, slowly add trichloroacetyl chloride (1.5 eq) followed by portion-wise addition of activated zinc dust (2.0 eq).

• Mechanistic Control: Maintain the reaction at 0 °C for 2 hours. Why? Controlling the temperature minimizes the polymerization of the highly reactive ketene intermediate.

• Dehalogenation: Filter the mixture through Celite to remove zinc salts. Treat the crude cyclobutanone with zinc dust (3.0 eq) in glacial acetic acid at room temperature for 4 hours to remove the α -chloro substituents.

• Self-Validating QC Step: Monitor the dehalogenation via LC-MS. The disappearance of the isotopic pattern characteristic of chlorine (M, M+2, M+4) and the emergence of the expected [M+H]+ mass for the dechlorinated ketone confirms reaction completion.

• Isolation: Neutralize with saturated NaHCO 3​ , extract with ethyl acetate, and purify via flash chromatography to yield the pure 6-oxo derivative[4][9].

Protocol B: Reductive Amination for 6-Substituted Derivatives

Objective: Functionalize the 6-position to generate diverse piperidine surrogates[8]. Causality & Expert Insight: The Boc-protecting group on the azetidine nitrogen is crucial here; it dampens the basicity of the spiro ring, preventing competitive side reactions and self-condensation during imine formation[8].

Step-by-Step Methodology:

• Imine Formation: Dissolve tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (1.0 eq) and the desired primary or secondary amine (1.2 eq) in 1,2-dichloroethane (DCE). Add glacial acetic acid (1.5 eq) to catalyze imine/iminium formation.

• Equilibration: Stir at room temperature for 2 hours. Self-Validating QC Step: Take a 10 μ L aliquot, dilute in acetonitrile, and analyze via LC-MS to confirm the complete consumption of the ketone and formation of the intermediate imine.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc) 3​ ) (1.5 eq) portion-wise. Why NaBH(OAc) 3​ ? This mild reducing agent is highly selective for iminium ions over ketones, preventing the premature reduction of the starting material to an alcohol[8].

• Workup: Stir for 12 hours. Quench with 1N NaOH to break down boron complexes, extract with dichloromethane, dry over Na 2​ SO 4​ , and concentrate.

• Final Validation: Confirm the structure of the 6-amino derivative via 1 H-NMR. The spirocyclic protons typically appear as distinct, complex multiplets between 3.5–4.5 ppm, which serve as a diagnostic signature for the intact 2-azaspiro[3.3]heptane core.

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Protocol for the Synthesis and Functionalization of 2,6-Disubstituted 2-Azaspiroheptanes

Protocol for the Synthesis and Functionalization of 2,6-Disubstituted 2-Azaspiro[1]heptanes

Document Type: Application Note & Standard Operating Procedure (SOP) Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals

Executive Summary

In modern drug discovery, the transition from planar, sp²-hybridized aromatic systems to 3D, sp³-rich frameworks—a paradigm known as "escaping flatland"—is a proven strategy for improving clinical success rates. The 2-azaspiro[1]heptane scaffold has emerged as a premier conformationally restricted bioisostere for piperidines, piperazines, and morpholines [1].

This application note details a self-validating, scalable synthetic protocol for generating 2,6-disubstituted 2-azaspiro[1]heptanes . By utilizing the versatile building block tert-butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate, researchers can achieve orthogonal functionalization at the C-6 and N-2 positions. This approach enables the rapid generation of diverse chemical libraries with optimized physicochemical properties, including lowered lipophilicity (logD) and enhanced metabolic stability[2].

Scientific Rationale & Bioisosteric Logic

The replacement of a piperidine or piperazine ring with a 2-azaspiro[1]heptane core fundamentally alters the spatial trajectory of the attached substituents while preserving the overall vector distance.

Causality in Scaffold Selection:

• Lipophilicity (logD) Reduction: Despite the addition of carbon atoms in some spirocyclic designs, the rigid, compact nature of the spiro[1] system often reduces the overall desolvation penalty, leading to a net decrease in logD compared to flexible aliphatic rings [2].

• Metabolic Stability: The quaternary spiro-carbon and the strained cyclobutane/azetidine rings lack the easily abstractable α-protons typically targeted by Cytochrome P450 enzymes in piperidine rings, thereby increasing the half-life of the pharmacophore.

• Receptor Subtype Selectivity: As demonstrated in recent opioid receptor studies, rewiring fentanyl with a 2-azaspiro[1]heptane core preserved μ-opioid receptor (MOR) affinity while favorably shifting the β-arrestin recruitment profile, showcasing the nuanced pharmacological control this scaffold provides [3].

Physicochemical and pharmacological benefits of 2-azaspiro[1]heptane bioisosteric replacement.

Comparative Physicochemical Data

To justify the synthetic effort, the following table summarizes the typical physicochemical shifts observed when transitioning from a 1,4-disubstituted piperidine to a 2,6-disubstituted 2-azaspiro[1]heptane [1, 2].

Property	1,4-Disubstituted Piperidine	2,6-Disubstituted 2-Azaspiro[1]heptane	Impact on Drug Design
3D Geometry	Chair conformation (equatorial/axial dynamic)	Rigid, linear spirocyclic rod	Predictable spatial vectors; locks active conformation.
sp³ Fraction (Fsp³)	Moderate	High	Correlates with higher clinical success and solubility.
Lipophilicity (logD)	Baseline	Typically -0.2 to -0.8 units lower	Improves aqueous solubility and reduces off-target binding.
Metabolic Liability	High (α-oxidation by CYP450)	Low (Sterically shielded, strained C-H bonds)	Increases systemic half-life and bioavailability.

Strategic Workflow & Experimental Design

The synthesis relies on the orthogonal reactivity of tert-butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate . The C-6 ketone is highly electrophilic and primed for reductive amination or Grignard addition. The N-2 position is protected by a tert-butyloxycarbonyl (Boc) group, which dampens the basicity of the azetidine nitrogen during C-6 functionalization and can be cleanly removed later under acidic conditions [1, 4].

Workflow for orthogonal synthesis of 2,6-disubstituted 2-azaspiro[1]heptanes.

Detailed Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Objective: Synthesize tert-butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate via a [2+2] cycloaddition followed by dechlorination [1].

Step 1:[2+2] Cycloaddition

• Setup: In a flame-dried, nitrogen-purged round-bottom flask, suspend zinc dust (4.0 equiv) in anhydrous diethyl ether (0.2 M relative to the alkene). Add N-Boc-3-methyleneazetidine (1.0 equiv).

• Activation: Place the flask in an ultrasonic bath. Slowly add a solution of trichloroacetyl chloride (2.0 equiv) in diethyl ether over 1 hour.

  • Causality: Zinc reduces trichloroacetyl chloride to generate dichloroketene in situ. Slow addition ensures the steady-state concentration of the highly reactive dichloroketene remains low, favoring the desired [2+2] cycloaddition with the exocyclic double bond over ketene dimerization. Sonication continuously activates the zinc surface.

• Workup: Filter the reaction mixture through a pad of Celite to remove zinc salts. Wash the filtrate with saturated aqueous NaHCO₃, dry over Na₂SO₄, and concentrate in vacuo to yield the crude dichlorocyclobutanone intermediate.

Step 2: Dechlorination

• Reaction: Dissolve the crude intermediate in glacial acetic acid (0.5 M). Add zinc dust (5.0 equiv) in portions while maintaining the internal temperature below 30 °C using a water bath.

  • Causality: Zinc in acetic acid acts as a single-electron reducing agent, selectively cleaving the geminal carbon-chlorine bonds without reducing the ketone or cleaving the Boc protecting group. Temperature control prevents thermal degradation of the strained spirocycle.

• Isolation: Stir for 2 hours at room temperature. Filter through Celite, dilute with ethyl acetate, and carefully neutralize with saturated NaHCO₃ until gas evolution ceases. Extract, dry the organic layer, and purify via silica gel chromatography (Hexanes/EtOAc) to afford the pure core scaffold.

Protocol B: C-6 Functionalization (Reductive Amination)

Objective: Introduce the first substituent at the C-6 position [3].

• Imine Formation: Dissolve the core ketone (1.0 equiv) and the desired primary or secondary amine (1.2 equiv, e.g., aniline) in anhydrous 1,2-dichloroethane (DCE) (0.1 M). Stir at room temperature for 1 hour.

  • Causality: DCE is preferred over dichloromethane (DCM) for reductive aminations due to its higher boiling point and better solubility profile for transient iminium intermediates.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) in a single portion. Stir for 12 hours at room temperature.

  • Causality: NaBH(OAc)₃ is a mild reducing agent that chemoselectively reduces the iminium ion over the starting ketone. The Boc group on the N-2 position dampens the basicity of the azetidine, preventing it from interfering with the electrophilic ketone.

• Quench & Purify: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM, dry over MgSO₄, concentrate, and purify via flash chromatography to yield the C-6 aminated intermediate.

Protocol C: N-2 Deprotection and Functionalization

Objective: Remove the Boc group and introduce the second substituent to complete the 2,6-disubstitution [4].

• Boc Deprotection: Dissolve the C-6 functionalized intermediate in a 4:1 mixture of DCM and Trifluoroacetic Acid (TFA) (0.1 M). Stir at room temperature for 2 hours.

  • Causality: Acidic cleavage generates the secondary amine TFA salt. The generation of volatile byproducts (isobutylene and CO₂) ensures the reaction is driven to absolute completion.

• Solvent Removal: Concentrate the mixture in vacuo. Co-evaporate with toluene three times to remove residual TFA, yielding the crude amine TFA salt.

• N-Alkylation/Acylation: Dissolve the crude salt in anhydrous N,N-dimethylformamide (DMF). Add N,N-diisopropylethylamine (DIPEA) (3.0 equiv) followed by the desired electrophile (e.g., phenethyl bromide or propionyl chloride, 1.1 equiv).

  • Causality: The highly basic and nucleophilic nature of the deprotected azetidine requires a non-nucleophilic base (DIPEA) to scavenge the liberated acid (TFA/HBr/HCl) without competing for the electrophile.

• Final Isolation: Stir until completion (monitored by LC-MS). Dilute with water, extract with ethyl acetate, wash with brine (to remove DMF), dry, and purify via preparative HPLC to yield the final 2,6-disubstituted 2-azaspiro[1]heptane.

References

• Burley, G. A., et al. "Synthesis of tert-Butyl 6-Oxo-2-azaspiro[1]heptane-2-carboxylate." Organic Letters, 2009. Available at:

• Carreira, E. M., et al. "Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist." PubMed Central (PMC).

• "Fentanyl-Rewired: A 2-Azaspiro[1]heptane Core Preserves μ-Opioid Function." ACS Medicinal Chemistry Letters, 2026. Available at:

• "Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine." PubMed Central (PMC).

Sources

• 1. researchgate.net [researchgate.net]

Application Notes & Protocols: 2-Azaspiro[3.3]heptane Derivatives as Orally Bioavailable Fetal Hemoglobin Inducers

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Therapeutic Avenue for β-Hemoglobinopathies

Sickle cell disease (SCD) and β-thalassemia are debilitating genetic blood disorders caused by mutations in the β-globin gene, leading to abnormal hemoglobin production. A clinically validated therapeutic strategy for these conditions is the pharmacological reactivation of fetal hemoglobin (HbF, α2γ2).[1][2] Increased levels of HbF can ameliorate the clinical severity of these diseases by inhibiting the polymerization of sickle hemoglobin (HbS) in SCD and by reducing the imbalance of α- and non-α-globin chains in β-thalassemia.[3][4]

While agents like hydroxyurea and decitabine can induce HbF, their use is often limited by modest efficacy, adverse effects, and a lack of a complete understanding of their mechanisms.[1][2] This has driven the search for novel, potent, and well-tolerated HbF inducers. High-throughput phenotypic screening has led to the discovery of a promising new class of compounds: 2-azaspiro[3.3]heptane derivatives.[5] These small molecules have demonstrated significant potential as orally bioavailable HbF inducers, offering a new hope for patients.[5]

This guide provides a comprehensive overview of the mechanism, synthesis, and evaluation of these compounds, offering detailed protocols to facilitate further research and development in this area.

Proposed Mechanism of Action: Epigenetic Regulation of the γ-Globin Gene

The induction of HbF by 2-azaspiro[3.3]heptane derivatives is believed to occur through epigenetic modulation of the γ-globin (HBG1/HBG2) genes. In adults, these genes are silenced by a complex network of transcription factors and epigenetic modifications. Several key repressors, such as BCL11A and KLF-1, play a crucial role in this silencing.[6] Pharmacological agents can reactivate γ-globin expression by interfering with these repressive mechanisms.

While the precise target of 2-azaspiro[3.3]heptane derivatives is still under investigation, evidence points towards the modulation of epigenetic enzymes that control the chromatin state of the β-globin locus.[6][7] Many successful HbF inducers, such as DNA methyltransferase (DNMT) inhibitors and histone deacetylase (HDAC) inhibitors, function by creating a more "permissive" chromatin environment, allowing for the transcription of γ-globin genes.[7][8][9] It is hypothesized that these spirocyclic compounds engage with key regulators in this pathway, leading to the derepression of γ-globin.

Caption: Proposed signaling pathway for HbF induction by 2-azaspiro[3.3]heptane derivatives.

Chemical Synthesis of 2-Azaspiro[3.3]heptane Derivatives

The rigid spirocyclic core of these derivatives is a key structural feature.[5] The synthesis generally involves the construction of the azaspiro[3.3]heptane scaffold, followed by functionalization. Several routes to the core structure have been reported.[10][11][12] Below is a representative, generalized protocol for the synthesis of a functionalized derivative, based on common organic chemistry principles and published methodologies.[5][12]

Protocol 2.1: Synthesis of a Representative Amide Derivative

Objective: To synthesize a functionalized 2-azaspiro[3.3]heptane derivative via amide coupling.

Materials:

• tert-Butyl 2-azaspiro[3.3]heptane-6-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• A desired carboxylic acid (e.g., 4-cyanobenzoic acid)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Boc Deprotection: a. Dissolve tert-Butyl 2-azaspiro[3.3]heptane-6-carboxylate in DCM (0.2 M). b. Add TFA (5-10 equivalents) dropwise at 0 °C. c. Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS. d. Upon completion, concentrate the reaction mixture in vacuo. Co-evaporate with DCM (3x) to remove excess TFA. The resulting amine salt is often used directly in the next step.

  Scientist's Note: The Boc protecting group is acid-labile. TFA is a strong acid that efficiently removes the Boc group, yielding the free amine which is crucial for the subsequent amide coupling.

• Amide Coupling: a. To a solution of the desired carboxylic acid (1.0 eq) in DMF (0.2 M), add HATU (1.1 eq) and DIPEA (3.0 eq). b. Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid. c. Add a solution of the deprotected 2-azaspiro[3.3]heptane amine salt (1.2 eq) in DMF to the activated acid mixture. d. Stir the reaction at room temperature for 4-16 hours, monitoring by TLC or LC-MS.

  Scientist's Note: HATU is a highly efficient peptide coupling reagent that minimizes side reactions and racemization. DIPEA is a non-nucleophilic base used to neutralize the amine salt and facilitate the coupling reaction.

• Workup and Purification: a. Dilute the reaction mixture with EtOAc and wash sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x). b. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. c. Purify the crude product by flash column chromatography on silica gel, typically using a gradient of EtOAc in hexanes, to yield the final compound. d. Characterize the purified compound by ¹H NMR, ¹³C NMR, and HRMS.

In Vitro Biological Evaluation

The primary goal of in vitro evaluation is to determine the ability of the synthesized compounds to induce HbF in a relevant cellular model. Human erythroleukemia cell lines (e.g., K562) or, more preferably, primary human CD34+ hematopoietic stem and progenitor cells (HSPCs) differentiated into erythroid precursors are used.[5][6][13]

Protocol 3.1: HbF Induction Assay in Human CD34+ Derived Erythroid Progenitors

Objective: To quantify the induction of HbF protein in primary human erythroid cells following compound treatment.

Materials:

• Cryopreserved human CD34+ HSPCs

• Erythroid differentiation medium (e.g., StemSpan™ SFEM II + supplements like SCF, IL-3, EPO, dexamethasone, and insulin)

• Test compounds dissolved in DMSO (10 mM stock)

• Phosphate-buffered saline (PBS)

• Flow cytometry staining buffer (e.g., PBS with 2% FBS)

• Anti-hemoglobin F antibody, FITC-conjugated (or other fluorophore)

• Fixation/Permeabilization solution (e.g., Cytofix/Cytoperm™ kit)

• 96-well cell culture plates

Procedure:

• Cell Culture and Differentiation: a. Thaw and culture human CD34+ cells according to a validated multi-stage erythroid differentiation protocol. This typically involves a 14-21 day process where cytokine cocktails are changed to mimic erythropoiesis.[8] b. On day 8-10 of differentiation (pro-erythroblast stage), seed the cells into a 96-well plate at a density of 1-2 x 10⁵ cells/well.

• Compound Treatment: a. Prepare serial dilutions of the test compounds in the erythroid differentiation medium. Ensure the final DMSO concentration is ≤ 0.1% to avoid solvent-induced toxicity or differentiation. b. Include a vehicle control (DMSO only) and a positive control (e.g., Pomalidomide or Decitabine). c. Add the compound dilutions to the cells and incubate for an additional 4-6 days.

• Flow Cytometry Analysis for F-cells: a. Harvest the cells by centrifugation. b. Wash the cells once with PBS. c. Fix and permeabilize the cells according to the manufacturer's protocol. This step is critical for allowing the antibody to access intracellular HbF. d. Stain the cells with the anti-HbF-FITC antibody for 30-60 minutes in the dark. e. Wash the cells twice with permeabilization buffer. f. Resuspend the cells in flow cytometry staining buffer and analyze on a flow cytometer. g. Gate on the erythroid cell population and quantify the percentage of HbF-positive cells (F-cells) and the mean fluorescence intensity (MFI).

Caption: Experimental workflow for in vitro evaluation of HbF inducers.

In Vivo Evaluation: Pharmacokinetics and Efficacy

Promising compounds from in vitro studies must be evaluated in vivo to assess their oral bioavailability, safety, and efficacy in a relevant animal model. Transgenic mouse models of SCD are commonly used for this purpose.[8][9]

Pharmacokinetic (PK) Studies

Objective: To determine the pharmacokinetic profile (Cmax, Tmax, AUC, half-life, and oral bioavailability) of a lead compound.

Protocol Outline:

• Animal Model: Use male Sprague-Dawley rats or C57BL/6 mice.

• Dosing:

  • Intravenous (IV) Group: Administer the compound (e.g., 1-2 mg/kg) dissolved in a suitable vehicle (e.g., 20% Solutol/80% water) via tail vein injection.

  • Oral (PO) Group: Administer the compound (e.g., 5-10 mg/kg) dissolved or suspended in a vehicle (e.g., 0.5% methylcellulose in water) via oral gavage.

• Blood Sampling: Collect sparse blood samples (e.g., via tail nick or saphenous vein) from each animal at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Sample Processing: Process blood to obtain plasma and store at -80 °C until analysis.

• Bioanalysis: Quantify the concentration of the compound in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate PK parameters. Oral bioavailability (%F) is calculated as: (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Efficacy Studies in a Sickle Cell Disease Mouse Model

Objective: To determine if oral administration of a lead compound increases HbF levels and the number of F-cells in a transgenic SCD mouse model.[9]

Protocol Outline:

• Animal Model: Use a validated transgenic SCD mouse model (e.g., Townes model).[8][9]

• Acclimatization: Acclimatize animals for at least one week before the study begins.

• Dosing: Administer the test compound orally (e.g., 10, 30, 100 mg/kg) once or twice daily for 14-28 days. Include a vehicle control group.

• Monitoring: Monitor animals daily for clinical signs of toxicity and record body weights regularly.

• Blood Collection: Collect whole blood samples at baseline (Day 0) and at the end of the study for analysis.

• Analysis:

  • F-cell Quantification: Use flow cytometry as described in Protocol 3.1.

  • HbF Protein Quantification: Use high-performance liquid chromatography (HPLC) to separate and quantify different hemoglobin tetramers (HbF, HbS, HbA).

• Statistical Analysis: Compare the treatment groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA with Dunnett's post-hoc test).

Data Summary and Interpretation

The goal of these studies is to identify a compound with a desirable profile for further development. Key data should be summarized for clear comparison.

Table 1: Example In Vitro and In Vivo Data Summary for a Lead Compound

Parameter	Value	Units	Interpretation
In Vitro Potency
HbF Induction EC₅₀	150	nM	High potency in inducing HbF in primary cells.
Max % F-cells	65	%	Achieves a high percentage of HbF-expressing cells.
Pharmacokinetics (Rat)
Cmax (10 mg/kg PO)	1200	ng/mL	Achieves high plasma concentration after oral dosing.
AUC (10 mg/kg PO)	9800	hr*ng/mL	Good overall drug exposure.
Oral Bioavailability (%F)	45	%	Demonstrates good oral absorption.
In Vivo Efficacy (SCD Mouse)
Fold Increase in F-cells	8.4	-	Significant induction of F-cells in a disease model.[8]
Fold Increase in HbF	10.3	-	Robust increase in total HbF protein levels.[8]

Conclusion and Future Directions

The 2-azaspiro[3.3]heptane derivatives represent a novel and promising class of orally bioavailable HbF inducers.[5] The protocols outlined in this guide provide a framework for the synthesis, in vitro screening, and in vivo evaluation of these compounds. Successful identification of a lead candidate with a potent HbF induction profile, favorable pharmacokinetics, and a clean safety profile could lead to a transformative new therapy for patients suffering from β-hemoglobinopathies. Further research should focus on elucidating the precise molecular target and long-term safety of this chemical series.

References

• Title: Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues Source: SpringerLink URL: [Link]

• Title: In vitro and in vivo induction of fetal hemoglobin with a reversible and selective DNMT1 inhibitor Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers Source: PubMed URL: [Link]

• Title: Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery Source: Royal Society of Chemistry URL: [Link]

• Title: In vitro and in vivo induction of fetal hemoglobin with a reversible and selective DNMT1 inhibitor Source: Haematologica URL: [Link]

• Title: Induction of Fetal Hemoglobin in the Treatment of Sickle Cell Disease Source: ASH Publications URL: [Link]

• Title: In vitro and in vivo induction of fetal hemoglobin with a reversible and selective DNMT1 inhibitor Source: PubMed URL: [Link]

• Title: Perspectives and challenges to discovering hemoglobin-inducing agents in Sickle Cell Disease Source: Frontiers in Pharmacology URL: [Link]

• Title: Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate Source: ACS Publications URL: [Link]

• Title: Bioavailability & bioequivalence testing protocol Source: SlideShare URL: [Link]

• Title: Novel in vitro assay for the detection of pharmacologic inducers of fetal hemoglobin Source: Blood URL: [Link]

• Title: Bioavailability Studies Submitted in NDAs or INDs – General Considerations Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Bioavailability and Bioequivalence in Drug Development Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Guidance for Industry on Bioavailability and Bioequivalence Studies for Orally Administered Drug Products-General Considerations; Availability Source: Federal Register URL: [Link]

• Title: In Vitro and In Vivo Studies for the Investigation of γ-Globin Gene Induction by Adhatoda vasica: A Pre-Clinical Study of HbF Inducers for β-Thalassemia Source: Frontiers in Pharmacology URL: [Link]

• Title: Bioavailability and Bioequivalence Studies for Orally Administered Drug Products — General Considerations Source: IPQpubs URL: [Link]

• Title: Genome editing strategies for fetal hemoglobin induction in beta-hemoglobinopathies Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Induction of human fetal hemoglobin via the NRF2 antioxidant response signaling pathway Source: Blood URL: [Link]

• Title: Evaluation of Novel Fetal Hemoglobin Inducer Drugs in Treatment of β-Hemoglobinopathy Disorders Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Pharmacological Induction of Fetal Hemoglobin in β-Thalassemia and Sickle Cell Disease: An Updated Perspective Source: MDPI URL: [Link]

• Title: List of HbF inducing drugs, their mode of action, and major drawbacks Source: ResearchGate URL: [Link]

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• 5. Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. <i>In vitro</i> and <i>in vivo</i> induction of fetal hemoglobin with a reversible and selective DNMT1 inhibitor | Haematologica [haematologica.org]
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• 13. Frontiers | In Vitro and In Vivo Studies for the Investigation of γ-Globin Gene Induction by Adhatoda vasica: A Pre-Clinical Study of HbF Inducers for β-Thalassemia [frontiersin.org]

Application Note: Use of tert-Butyl 6-oxo-2-azaspiroheptane-2-carboxylate in the Preparation of γ-Butyrolactone Derivatives

Application Note: Use of tert-Butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate in the Preparation of γ-Butyrolactone Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

The exploration of novel, conformationally restricted chemical space is a cornerstone of modern drug discovery. The spirocyclic scaffold (CAS: 1181816-12-5) has emerged as a highly valuable bioisostere for piperidine and piperazine rings. By replacing these traditional flat heterocycles with a rigid, three-dimensional spiro[1]heptane core, medicinal chemists can significantly improve the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds, reducing lipophilicity while maintaining critical exit vectors.

First detailed by [1], this bifunctional building block features an orthogonal arrangement of an azetidine ring and a cyclobutanone ring. The inherent ring strain of the cyclobutanone moiety makes it an ideal substrate for the Baeyer-Villiger Oxidation (BVO) .

The Causality of the Ring Expansion

Subjecting the 6-oxo-spiro[1]heptane system to Baeyer-Villiger conditions drives the insertion of an oxygen atom adjacent to the carbonyl carbon. The thermodynamic driving force for this reaction is the release of angle strain as the 4-membered cyclobutanone expands into a more stable 5-membered γ-butyrolactone. The resulting product is a 6-oxa-2-azaspiro[2]octane-7-one derivative—a highly functionalized spiro-γ-butyrolactone that serves as an advanced intermediate for complex active pharmaceutical ingredients (APIs).

While traditional chemical oxidants like meta-chloroperoxybenzoic acid (mCPBA) are used for racemic expansions, recent advancements also utilize [3] for highly enantioselective desymmetrization of the spirocycle.

Synthetic Pathway Visualization

Figure 1: Synthetic pathway from epibromohydrin to spiro-γ-butyrolactone derivatives.

Experimental Protocol: Baeyer-Villiger Oxidation

The following step-by-step methodology outlines the conversion of tert-butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate to its corresponding spiro-γ-butyrolactone using mCPBA. This protocol is designed as a self-validating system, ensuring safety, high yield, and high purity.

Materials & Reagents

• Substrate: tert-Butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate (1.0 equiv)

• Oxidant: mCPBA (77% max, 1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Quenching Agents: Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃), Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology

• Reaction Setup & Thermal Control:

  • Dissolve tert-butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate (1.00 g, 4.73 mmol) in anhydrous DCM (20 mL) under an inert argon atmosphere.

  • Cool the reaction flask to 0 °C using an ice-water bath.

  • Expert Insight: The addition of mCPBA is highly exothermic. Strict thermal control at 0 °C prevents thermal runaway and suppresses unwanted side reactions, such as the premature ring-opening of the highly strained intermediate.

• Oxidant Addition:

  • Add mCPBA (1.59 g of 77% reagent, 7.10 mmol, 1.5 equiv) portionwise over 15 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

• In-Process Monitoring (Self-Validation):

  • Monitor the reaction via TLC (Eluent: 50% Ethyl Acetate in Heptane; visualized with PMA stain). The starting ketone (R_f ~ 0.5) should be completely consumed, replaced by a more polar lactone spot (R_f ~ 0.3).

• Quenching (Critical Safety Step):

  • Cool the mixture back to 0 °C and carefully add saturated aqueous Na₂S₂O₃ (15 mL). Stir vigorously for 30 minutes.

  • Expert Insight: Unreacted peroxy acids pose a severe explosion hazard upon concentration. The thiosulfate wash chemically reduces residual peroxides to safe, inert byproducts. A negative starch-iodide paper test validates that peroxides have been destroyed.

• Extraction & Neutralization:

  • Add saturated aqueous NaHCO₃ (20 mL) and transfer to a separatory funnel.

  • Expert Insight: The NaHCO₃ wash neutralizes the m-chlorobenzoic acid byproduct (pKa ~ 3.8), converting it into a water-soluble sodium salt, effectively partitioning it into the aqueous layer while the neutral spiro-lactone remains in the organic phase.

  • Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers.

• Purification:

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude residue via flash column chromatography (Silica gel, gradient 10% to 50% EtOAc in Heptane) to afford the pure spiro-γ-butyrolactone derivative.

Experimental Workflow Visualization

Figure 2: Standard experimental workflow for the Baeyer-Villiger oxidation.

Quantitative Data & Characterization Summary

The following table summarizes the expected quantitative parameters and analytical benchmarks for the successful synthesis of the γ-butyrolactone derivative.

Parameter	Value / Description	Rationale / Causality
Scale	4.73 mmol (1.00 g)	Standard bench-scale validation amount.
Reagent Equivalents	1.5 equiv mCPBA	Ensures complete conversion of the sterically hindered spirocyclic ketone.
Reaction Time	4–6 hours	Balances full conversion against the risk of lactone hydrolysis.
Expected Yield	75% – 82%	Losses primarily occur during the aqueous extraction of the polar lactone.
Physical State	White to off-white solid	High purity indicator (>98% by HPLC).
IR Spectroscopy	~1770 cm⁻¹ (Lactone C=O)	Confirms the shift from the cyclobutanone C=O (~1790 cm⁻¹) to the γ-butyrolactone.

References

• Meyers, M. J., Muizebelt, I., van Wiltenburg, J., Brown, D. L., & Thorarensen, A. (2009). "Synthesis of tert-Butyl 6-Oxo-2-azaspiro[1]heptane-2-carboxylate." Organic Letters, 11(16), 3523–3525.[Link]

• PubChem. "tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate". National Center for Biotechnology Information. CID: 52333005.[Link]

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Application Note: [2+2] Cycloaddition Strategies for the Synthesis of 2-Azaspiro[3.3]heptane Ring Systems

Strategic Context: The Rise of Spirocyclic Bioisosteres

In contemporary medicinal chemistry, the piperidine and piperazine heterocycles are ubiquitous, yet they frequently introduce liabilities such as high lipophilicity, rapid oxidative metabolism (via cytochrome P450 enzymes), and off-target hERG toxicity. The 2-azaspiro[3.3]heptane motif has emerged as a premier bioisostere to circumvent these issues. By replacing the flat, sp³-rich piperidine ring with a rigid spirocyclic framework, drug developers can preserve the critical spatial vectors of the nitrogen atom while significantly improving metabolic stability and tuning basicity.

Recent literature underscores the power of this scaffold hop. For instance, substituting the piperidine core in fentanyl with a 2-azaspiro[3.3]heptane preserves the class-defining μ-opioid pharmacology while decisively shifting potency, exposure, and β-arrestin recruitment, thereby opening new therapeutic indices 1 [1].

However, the synthesis of these strained spirocycles has historically presented a bottleneck. The [2+2] cycloaddition provides a direct, atom-economical retrosynthetic disconnection to construct the cyclobutane ring fused to the azetidine core. This application note details the two most robust [2+2] methodologies: the classical thermal ketene cycloaddition and the modern visible-light-promoted photocycloaddition.

Mechanistic Paradigms for Spirocycle Construction

Pathway A: Thermal [2+2] Cycloaddition via Dichloroketene

The thermal [2+2] cycloaddition relies on the generation of highly electrophilic dichloroketene in the presence of an exocyclic azetidine olefin.

• Causality & Rationale: Dichloroketene is generated in situ via the zinc-mediated dechlorination of trichloroacetyl chloride. Performing this generation in the immediate presence of the olefin is critical; it deters the rapid polymerization of the ketene, forcing the concerted, asynchronous [2+2] cycloaddition. The bulky chlorine atoms dictate the regioselectivity and stabilize the transition state. A subsequent reductive dechlorination step is required to unmask the versatile 6-oxo-2-azaspiro[3.3]heptane core 2 [2].

Pathway B: Photochemical [2+2] Cycloaddition via Triplet Sensitization

Direct UV excitation of alkenes often leads to complex oligomeric mixtures and poor functional group tolerance. The modern alternative utilizes visible-light triplet photosensitization.

• Causality & Rationale: An Iridium(III) photocatalyst is excited by blue light (440 nm) to its singlet state, which undergoes rapid intersystem crossing to a long-lived triplet state. Through Triplet Energy Transfer (EnT), the catalyst selectively excites an exocyclic arylidene azetidine to a triplet diradical. This diradical undergoes cross-selective radical addition to an electron-deficient alkene. Spin inversion and ring closure yield the polysubstituted spirocycle with high diastereoselectivity 3 [3].

Visualizing the Synthetic Workflows

Caption: Workflow of 2-azaspiro[3.3]heptane design and synthesis via [2+2] cycloaddition.

Caption: Visible-light triplet sensitization mechanism for crossed[2+2] photocycloaddition.

Experimental Protocols: Self-Validating Methodologies

Protocol 1: Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate via Thermal [2+2]

This protocol is optimized for scalability and provides a bifunctional handle for further derivatization.

Step 1: Ketene Generation & Cycloaddition

• Preparation: In an oven-dried flask under argon, dissolve 1-Boc-3-methyleneazetidine (1.0 equiv) and activated zinc dust (3.0 equiv) in anhydrous diethyl ether (0.2 M).

• Addition: Cool the suspension to 0 °C. Dissolve trichloroacetyl chloride (2.0 equiv) in diethyl ether and add dropwise over 1 hour using a syringe pump.

• Temperature Control (Critical): Allow the reaction to slowly warm to 25 °C.

  • Causality: A slow exotherm develops. The temperature must be strictly maintained between 20 °C and 30 °C using a water bath. If the temperature exceeds 30 °C, the localized acidity and heat will cause significant loss of the Boc protecting group.

• Workup: Filter the mixture through a pad of Celite to remove zinc salts, wash with saturated NaHCO₃, and concentrate the organic layer to yield the crude dichlorocyclobutanone intermediate.

  • Self-Validation Checkpoint: LC-MS analysis of the crude mixture must show the distinct M+ and M+2 isotopic pattern indicative of the two chlorine atoms.

Step 2: Reductive Dechlorination

• Reaction: Dissolve the crude dichlorocyclobutanone in glacial acetic acid (0.5 M). Add activated zinc dust (10.0 equiv) in portions at room temperature.

• Stirring: Stir vigorously for 4 hours at room temperature.

• Workup: Filter through Celite, neutralize carefully with aqueous NaOH at 0 °C, and extract with ethyl acetate. Purify via silica gel chromatography.

  • Self-Validation Checkpoint: FTIR analysis of the purified product must reveal a strong carbonyl stretch at ~1780 cm⁻¹, which is uniquely characteristic of the highly strained cyclobutanone ring (distinguishable from standard ketones at ~1715 cm⁻¹).

Protocol 2: Visible-Light Promoted [2+2] Photocycloaddition

This protocol is optimized for late-stage functionalization and cross-selective spirocycle synthesis.

Step 1: Reaction Assembly

• Preparation: In a clear glass vial equipped with a magnetic stir bar, add the exocyclic arylidene azetidine (1.0 equiv), an electron-deficient alkene (e.g., methyl acrylate, 2.0 equiv), and the photocatalyst [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1.0 mol%).

  • Causality: This specific Ir(III) catalyst is chosen because its triplet energy (~60 kcal/mol) perfectly matches the excitation energy of the arylidene azetidine but is lower than that of the electron-deficient alkene. This thermodynamic boundary prevents the homodimerization of the alkene.

• Solvent: Dissolve the mixture in anhydrous trifluorotoluene (PhCF₃) or acetonitrile (0.1 M).

Step 2: Degassing & Irradiation

• Degassing: Seal the vial with a PTFE septum and sparge with argon for 15 minutes, or perform 3 freeze-pump-thaw cycles.

  • Causality: Molecular oxygen is a potent triplet state quencher. Failure to rigorously degas the solvent will result in EnT to oxygen (forming singlet oxygen) rather than the substrate, killing the reaction yield.

• Irradiation: Place the vial in a photoreactor equipped with 440 nm blue LEDs. Irradiate at room temperature for 16 hours. A cooling fan must be used to ensure the reaction remains at ambient temperature, ruling out thermal background reactions.

  • Self-Validation Checkpoint: The solution must retain the characteristic yellow/orange hue of the Ir-complex throughout the irradiation. A shift to colorless or black indicates catalyst degradation (often due to poor degassing or solvent impurities). Complete consumption of the azetidine should be confirmed via ¹H-NMR (disappearance of the vinylic proton signal).

Quantitative Data & Substrate Scope Analysis

To guide synthetic planning, the following table summarizes the comparative metrics of both methodologies based on established literature parameters.

Methodology	Key Reagents	Catalyst / Initiator	Functional Group Tolerance	Scalability	Primary Application
Thermal [2+2]	Trichloroacetyl chloride, Zn dust	None (In situ ketene generation)	Moderate (Sensitive to strong nucleophiles/acids)	High (Multi-gram scale proven)	Synthesis of C6-oxo substituted spirocycles for divergent functionalization
Photochemical [2+2]	Exocyclic arylidene, Electron-deficient alkene	Ir(III) Photosensitizer (e.g., [Ir(dF(CF3)ppy)2(dtbbpy)]PF6)	Excellent (Tolerates boronic esters, halides, alcohols)	Moderate (Photoreactor dependent)	Cross-selective synthesis of polysubstituted spirocycles

References

• Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function. ACS Medicinal Chemistry Letters (2026). 1

• Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Burley et al., Organic Letters (2009). 2

• Intermolecular Crossed [2 + 2] Cycloaddition Promoted by Visible-Light Triplet Photosensitization: Expedient Access to Polysubstituted 2-Oxaspiro[3.3]heptanes. Murray et al., Journal of the American Chemical Society (2021). 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 37. Intermolecular Crossed [2 + 2] Cycloaddition Promoted by Visible-Light Triplet Photosensitization: Expedient Access to Polysubstituted 2-Oxaspiro[3.3]heptanes – The Knowles Group [knowleslab.princeton.edu]

Application Note: Strategic Integration of 2-Azaspiro[3.3]heptane Scaffolds in Modern Drug Discovery

Executive Summary

The transition from flat, two-dimensional heterocycles to complex, three-dimensional architectures is a defining hallmark of modern medicinal chemistry. The "escape from flatland" paradigm has demonstrated that increasing the fraction of sp³-hybridized carbons (Fsp³) correlates strongly with improved clinical success rates. Among the most versatile 3D motifs is the 2-azaspiro[3.3]heptane scaffold. Originally popularized as a bioisostere for piperidine, piperazine, and morpholine, this highly strained bicyclic system offers unique physicochemical tuning—specifically regarding basicity, lipophilicity (LogD), and metabolic shielding.

This application note provides drug development professionals with a comprehensive guide to the mechanistic rationale, physicochemical profiling, and synthetic protocols required to successfully integrate 2-azaspiro[3.3]heptane into lead optimization pipelines.

Mechanistic Rationale: Escaping Flatland

The replacement of a traditional six-membered saturated ring (e.g., piperidine) with a 2-azaspiro[3.3]heptane core is not merely a structural novelty; it fundamentally alters the molecule's interaction with both biological targets and metabolic enzymes.

Topological Shift and Vector Alignment

A standard piperidine ring adopts a chair conformation, projecting its substituents in equatorial or axial vectors. In contrast, the spirocyclic quaternary center of 2-azaspiro[3.3]heptane forces a strict 90° orthogonal twist between the two cyclobutane rings 1. This topological shift increases the linear distance between terminal atoms and alters the exit vectors, allowing the molecule to access distinct sub-pockets within a target receptor's binding site that are inaccessible to flatter analogues.

Physicochemical Tuning (pKa and LogD)

Counterintuitively, the net addition of a carbon atom when moving from piperidine to 2-azaspiro[3.3]heptane frequently results in a lowered LogD 7.4​ (often by as much as −1.0) 1. The causality behind this lies in the increased basicity (higher pKa) of the spiro-amine. The altered hybridization and strain of the spirocyclic system increase the electron density on the nitrogen, shifting the ionization equilibrium at physiological pH toward the protonated, more hydrophilic state. (Note: N-linked 2-azaspiro[3.3]heptanes are an exception, often increasing LogD 7.4​ by +0.2 to +0.5 due to the loss of basicity when conjugated).

Metabolic Shielding

Piperidine rings are notoriously susceptible to cytochrome P450 (CYP450)-mediated oxidation at the highly accessible α -carbons, leading to toxic or inactive metabolites. The 2-azaspiro[3.3]heptane scaffold introduces significant steric bulk and ring strain around these adjacent carbons, effectively shielding them from enzymatic hydrogen abstraction 2.

Comparative Physicochemical Profiling

To guide rational drug design, the following table summarizes the quantitative shifts typically observed when executing a scaffold hop from a traditional piperidine to a 2-azaspiro[3.3]heptane.

Property / Parameter	Piperidine Scaffold	2-Azaspiro[3.3]heptane Scaffold	Mechanistic Driver
3D Geometry	Chair conformation (Flat)	90° Orthogonal Twist	Quaternary spiro center forces perpendicular ring alignment.
Basicity (pKa)	~10.0 – 10.4	~10.5 – 10.8	Ring strain and altered orbital hybridization increase N-electron density.
Lipophilicity (LogD 7.4​ )	Baseline	Decreased by ~0.5 to 1.0	Higher pKa leads to a higher fraction of ionized species at pH 7.4.
Metabolic Stability (HLM t 1/2​ )	Moderate (CYP oxidation prone)	High	Steric hindrance at α -carbons prevents hydrogen abstraction.
Aqueous Solubility	Baseline	Significantly Improved	Increased 3D character disrupts crystal packing; higher ionization.

Case Studies in Lead Optimization

Rewiring μ -Opioid Pharmacology

A landmark 2026 study demonstrated the power of the 2-azaspiro[3.3]heptane core in redesigning the fentanyl chemotype 3. By replacing the central piperidine ring with a compact 2-azaspiro[3.3]heptane bioisostere, researchers preserved the phenethyl and anilide vector geometry required for μ -opioid receptor (MOR) binding. Crucially, this topological constraint uncoupled the signaling pathways: the spiro-analogue retained full G-protein mediated antinociception but exhibited an absence of β -arrestin-2 recruitment, drastically widening the therapeutic index against respiratory depression.

Figure 1: Divergent MOR signaling comparing classic fentanyl to its 2-azaspiro[3.3]heptane analogue.

Fetal Hemoglobin Inducers

In the pursuit of therapies for sickle cell disease, researchers optimized a hit compound by substituting a flexible amine chain with a rigid 2-azaspiro[3.3]heptane derivative 4. This structural rigidification optimized ADME properties, resulting in an orally bioavailable compound that induced dose-dependent globin switching in cynomolgus monkeys with zero genotoxic effects.

Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems, incorporating internal controls and explicit mechanistic reasoning for each step.

Protocol A: Synthesis of N-Alkylated 2-Azaspiro[3.3]heptane Derivatives via Reductive Amination

This protocol details the functionalization of commercially available tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, mirroring canonical syntheses while adapting to the unique steric demands of the spirocycle [[3]]().

Materials:

• tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (1.0 eq)

• Primary aniline/amine (1.1 eq)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Trifluoroacetic acid (TFA)

Step-by-Step Procedure:

• Imine Formation: Dissolve the spiro-ketone and primary amine in anhydrous DCM. Causality: The Boc protecting group on the spiro-nitrogen must be retained at this stage to dampen the inherent basicity of the spirocycle, which prevents nucleophilic side reactions and competing homocoupling.

• Reduction: Add NaBH(OAc)₃ portion-wise at 0 °C, then allow to warm to room temperature. Causality: NaBH(OAc)₃ is chosen over NaBH₄ because it is a milder reducing agent that selectively reduces the transient iminium ion without reducing the starting ketone, ensuring quantitative conversion.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Deprotection: Dissolve the crude intermediate in a 1:4 mixture of TFA/DCM and stir for 2 hours at room temperature to unmask the secondary spiro-amine.

• Validation: Monitor the complete disappearance of the Boc-group via LC-MS. The resulting secondary amine can now be subjected to standard N-alkylation (e.g., using an alkyl iodide, which outperforms bromides in S_N2 efficiency for this sterically hindered scaffold).

Protocol B: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

Because 2-azaspiro[3.3]heptane is utilized to improve metabolic stability, this assay is critical for validating the scaffold hop.

Materials:

• Pooled Human Liver Microsomes (HLM, 20 mg/mL)

• 0.1 M Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (Solution A: NADP⁺/Glc-6-P; Solution B: G6PDH)

• Test Compound & Positive Control (e.g., Verapamil)

• Ice-cold Acetonitrile (ACN) containing an Internal Standard (IS)

Step-by-Step Procedure:

• Pre-Incubation: In a 96-well plate, combine 0.5 mg/mL HLM, 0.1 M phosphate buffer, and 1 µM of the test compound. Pre-incubate at 37 °C for 5 minutes. Causality: Pre-incubation ensures the system reaches physiological temperature before enzymatic initiation, preventing skewed initial rate kinetics.

• Initiation: Initiate the reaction by adding the NADPH regenerating system. Causality: CYP450 enzymes require NADPH as an electron donor. Using a regenerating system rather than direct NADPH prevents cofactor depletion over the assay timeframe.

• Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately dispense it into 150 µL of ice-cold ACN containing the IS. Causality: The cold ACN serves a dual purpose: it instantly denatures the microsomal proteins to halt the reaction (self-validating the exact time point) and provides the IS needed to normalize LC-MS/MS injection variability.

• Centrifugation & Readout: Centrifuge the quenched plates at 4000 rpm for 15 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS.

• Data Analysis: Plot the natural log of the remaining compound area ratio versus time. The slope of the linear regression represents the elimination rate constant ( k ). Calculate intrinsic clearance ( CLint​ ) to directly compare the spirocycle against the parent piperidine.

Figure 2: Iterative scaffold hopping workflow utilizing 2-azaspiro[3.3]heptane for lead optimization.

Conclusion

The 2-azaspiro[3.3]heptane scaffold represents a highly validated, structurally rigid bioisostere that successfully addresses the liabilities of flat piperidine rings. By carefully navigating its unique physicochemical properties—namely its elevated basicity, altered LogD profile, and robust metabolic shielding—medicinal chemists can engineer molecules with superior target selectivity, improved solubility, and extended half-lives.

References

• [4] Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers - PubMed / NIH. 4

• [3] Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function - ACS Medicinal Chemistry Letters. 3

• [1] Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC / ACS Medicinal Chemistry Letters. 1

• [2] Synthesis of Azaspirocycles and their Evaluation in Drug Discovery - Angewandte Chemie Int. Ed. / ResearchGate. 2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of spirocyclic amino acids from 2-azaspiro[3.3]heptane precursors

Application Note: Synthesis of Spirocyclic Amino Acids from 2-Azaspiro[1]heptane Precursors

Scientific Rationale & Introduction

In modern drug discovery, spirocyclic scaffolds—particularly 2-azaspiro[1]heptane—have emerged as premier bioisosteres for piperidine and piperazine rings. By constraining the χ space of basic natural amino acids, these rigid, three-dimensional structures improve physicochemical properties, metabolic stability, and target selectivity ()[2].

The synthesis of 2-azaspiro[1]heptane-derived amino acids, such as conformationally restricted ornithine and γ -aminobutyric acid (GABA) analogues, requires precise construction of the sterically demanding spiro[1] system. This application note details the causal logic, thermodynamic controls, and self-validating protocols necessary to synthesize these highly strained quaternary α -amino acids from fundamental precursors ()[3].

Mechanistic Overview & Causality

The foundational strategy for synthesizing the 2-azaspiro[1]heptane core relies on the sequential ring closure of 1,3-bis-electrophiles with 1,1-bis-nucleophiles[3].

• Thermodynamic Sequencing: Forming a spiro[1] system involves overcoming immense ring strain. By forming the cyclobutane ring first via a 1,1-bis-nucleophile (e.g., ethyl cyanoacetate) and a 1,3-bis-electrophile, the entropic penalty is isolated. The subsequent azetidine ring closure is kinetically favored by pre-organizing the reactive centers (leveraging the "gem-dialkyl effect" at the spiro carbon).

• Amino Acid Installation: To convert the spirocyclic ketone into a quaternary α -amino acid, the Bucherer-Bergs reaction is preferred over the Strecker synthesis. The sterically encumbered 6-oxo position requires the thermodynamic driving force of hydantoin formation to achieve high yields and overcome the reversible nature of imine formation.

Synthetic workflow for 2-azaspiro[1]heptane amino acids via sequential ring closure.

Experimental Protocols

Protocol A: Synthesis of the 6-Oxo-2-azaspiro[1]heptane Core

This protocol outlines the construction of the bifunctional core, utilizing strict thermal controls to prevent intermediate degradation[2].

• Cyclobutane Formation: React a 1,3-dibromopropane derivative with ethyl cyanoacetate in the presence of K2​CO3​ at 80 °C.

  • Causality: K2​CO3​ provides a mild basic environment that prevents premature degradation of the electrophile while ensuring complete double alkylation.

• Reduction & Activation: Reduce the intermediate using LiAlH4​ in anhydrous THF (-40 °C to 0 °C), followed by tosylation of the resulting diol/amino-alcohol.

• Azetidine Ring Closure: Treat the tosylated intermediate with benzylamine to trigger intramolecular cyclization.

• Boc Protection (Critical Step): Add (Boc)2​O dropwise to the mixture.

  • Causality: The azetidine nitrogen in the spiro[1]heptane system is highly basic and nucleophilic. The reaction with (Boc)2​O generates a slow but significant exotherm. If the internal temperature exceeds 30 °C, a runaway exotherm occurs, leading to significant loss of the Boc group[2].

  • Self-Validation: This step is self-validating via strict thermal monitoring. Maintaining the temperature between 20 °C and 30 °C guarantees Boc integrity. Success is analytically confirmed downstream by a +100 Da mass shift in ESI-MS and the appearance of a 9H singlet (~1.45 ppm) in 1H NMR.

• Oxidation: Deprotect the benzyl group via hydrogenolysis ( Pd/C,H2​ ) and oxidize the resulting alcohol using Dess-Martin periodinane to yield tert-butyl 6-oxo-2-azaspiro[1]heptane-2-carboxylate.

Protocol B: Synthesis of 6-Amino-2-azaspiro[1]heptane-6-carboxylic Acid

This protocol converts the ketone core into a sterically constrained amino acid[3].

• Bucherer-Bergs Reaction: Suspend the 6-oxo-spirocycle in aqueous ethanol. Add KCN (1.5 eq) and (NH4​)2​CO3​ (3.0 eq). Heat to 60 °C for 24 hours.

  • Causality: The excess ammonium carbonate acts as both the nitrogen source and the CO2​ donor for hydantoin cyclization, driving the equilibrium forward despite the steric hindrance of the spiro center.

• Hydantoin Hydrolysis: Isolate the hydantoin intermediate and reflux in saturated Ba(OH)2​ for 48 hours.

  • Causality: The spiro-fused hydantoin is exceptionally stable due to the rigid[1] scaffold. Standard mild hydrolysis fails; aggressive alkaline conditions are mandatory to force the thermodynamic cleavage of the hydantoin ring[3].

  • Self-Validation: The reaction validates its completion through the complete dissolution of the initially insoluble hydantoin suspension into a clear alkaline solution.

• Final Deprotection & Isolation: Acidify the mixture with HCl to precipitate the amino acid, simultaneously cleaving the Boc protecting group.

  • Self-Validation: Acidification triggers the quantitative precipitation of the free amino acid, serving as a visual and gravimetric confirmation of success.

Thermodynamic logic of the Bucherer-Bergs reaction for hindered spirocyclic ketones.

Quantitative Data & Reaction Parameters

Summarized below are the critical reaction parameters and expected yields for the synthesis of the spirocyclic amino acid workflow.

Intermediate / Product	Reaction Type	Key Reagents	Temp (°C)	Yield (%)	Causality / Notes
Cyclobutane Core	Double Alkylation	K2​CO3​ , DMF	80	65	Mild base prevents electrophile degradation.
Azetidine Core	Intramolecular Cyclization	Benzylamine, THF	65	75–80	Pre-organization drives kinetic ring closure.
Boc-Protected Core	N-Protection	(Boc)2​O , NaHCO3​	< 30	85	Strict temp control prevents Boc loss[2].
Hydantoin Intermediate	Bucherer-Bergs	KCN , (NH4​)2​CO3​	60	70	Overcomes steric hindrance at 6-position.
Spirocyclic Amino Acid	Alkaline Hydrolysis	Ba(OH)2​ (aq)	100	60	Aggressive conditions required for rigid ring[3].

References

• Synthesis of 2-azaspiro[1]heptane-derived amino acids: ornitine and GABA analogues. Amino Acids.[Link]

• Synthesis of tert-Butyl 6-Oxo-2-azaspiro[1]heptane-2-carboxylate. Organic Letters.[Link]

Sources

• 1. figshare.com [figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Incorporation of 2-Azaspiro[3.3]heptane Motifs into Bioactive Molecules

Executive Summary & Rationale

The optimization of physicochemical properties is a cornerstone of modern drug discovery. Historically, medicinal chemists have relied heavily on flat, saturated six-membered heterocycles such as piperidine, piperazine, and morpholine. However, the over-reliance on these motifs often leads to suboptimal lipophilicity (logD), poor metabolic stability, and off-target liabilities (e.g., hERG inhibition).

The incorporation of spiro[3.3]heptane scaffolds —specifically 2-azaspiro[3.3]heptane, 2,6-diazaspiro[3.3]heptane, and 2-oxa-6-azaspiro[3.3]heptane—has emerged as a highly effective bioisosteric strategy to transition molecules from "flat" to three-dimensional (3D) space. Despite the counterintuitive addition of a carbon atom, replacing a six-membered ring with a spiro[3.3]heptane motif frequently lowers the lipophilicity (ΔlogD7.4 ≈ -0.2 to -1.0) due to an increase in basicity[1]. Furthermore, recent 2026 studies demonstrate that replacing the piperidine moiety in benchmark drugs like fentanyl with a 2-azaspiro[3.3]heptane core successfully preserves primary target function (μ-opioid receptor binding) while introducing new pharmacokinetic tuning potential[2].

Bioisosteric Mapping

Fig 1: Strategic bioisosteric replacements using spiro[3.3]heptane scaffolds.

Comparative Physicochemical Profiles

The table below summarizes the typical physicochemical shifts observed when transitioning from classical heterocycles to their spirocyclic counterparts[1],[3],[4].

Traditional Heterocycle	Spirocyclic Bioisostere	Structural Shift (Fsp³)	Typical ΔlogD7.4	Typical ΔpKa	Primary Pharmacological Benefit
Piperidine	2-Azaspiro[3.3]heptane	Flat → 3D Orthogonal	-0.2 to -1.1	+0.5 to +1.0	Reduced intrinsic clearance (CL_int), improved metabolic stability[2].
Piperazine	2,6-Diazaspiro[3.3]heptane	Flat → 3D Orthogonal	-0.5 to -1.0	+0.4 to +0.8	Reduced cytotoxicity and DNA damage liabilities (e.g., in PARP inhibitors)[3].
Morpholine	2-Oxa-6-azaspiro[3.3]heptane	Flat → 3D Orthogonal	-0.8 to -1.2	+1.0 to +1.5	Enhanced kinetic solubility; serves as a highly constrained surrogate[4].

Synthetic Workflows & Strategies

The incorporation of these motifs typically utilizes commercially available N-Boc protected spirocycles. The orthogonal nature of the spiro-ring system can introduce steric hindrance, necessitating optimized catalytic systems for cross-coupling or specialized conditions for reductive amination.

Fig 2: Standard synthetic workflows for incorporating Boc-protected spirocycles.

Validated Experimental Protocols

The following protocols are engineered for high yield and reproducibility, with explicit mechanistic rationale provided for critical steps.

Protocol A: Reductive Amination (C-Alkylation of Spirocycles)

This protocol is used to attach the spirocycle to an aldehyde or ketone framework, a common step in synthesizing targeted ligands[2].

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under nitrogen, dissolve the aldehyde/ketone (1.0 equiv) and the spirocyclic amine (e.g., 2-azaspiro[3.3]heptane, 1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

• Imine Formation: Add glacial acetic acid (1.5 equiv) to the mixture. Stir at room temperature for 2 hours.

  • Causality Note: The addition of acetic acid catalyzes the formation of the transient iminium ion, which is crucial for sterically hindered spirocyclic amines that may otherwise exhibit sluggish condensation.

• Reduction: Cool the reaction to 0 °C. Portion-wise, add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv).

  • Causality Note: NaBH(OAc)₃ is explicitly chosen over NaBH₄. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, preventing the premature reduction of the starting aldehyde/ketone and ensuring exclusive reduction of the iminium intermediate.

• Quench & Workup: After stirring for 12 hours at room temperature, quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (DCM) (3 × 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Buchwald-Hartwig N-Arylation

Because spiro[3.3]heptanes possess unique steric demands, standard palladium catalysts often fail or result in high levels of β-hydride elimination. This protocol utilizes specialized ligands to overcome this barrier[5].

Step-by-Step Procedure:

• Reagent Loading: In a nitrogen-filled glovebox, charge a vial with the aryl halide (1.0 equiv), N-Boc-2,6-diazaspiro[3.3]heptane (1.2 equiv), Pd₂(dba)₃ (2 mol%), BrettPhos (4 mol%), and Sodium tert-butoxide (NaOtBu) (1.5 equiv).

  • Causality Note: BrettPhos is utilized because its bulky, electron-rich biaryl structure accelerates the reductive elimination step—often the bottleneck for sterically hindered secondary amines—thereby suppressing unwanted β-hydride elimination[5].

• Solvent Addition: Add anhydrous, degassed toluene (0.1 M).

  • Causality Note: Degassing is critical. The active Pd(0) species is highly sensitive to oxygen, which causes rapid catalyst deactivation and promotes homocoupling of the aryl halide.

• Heating: Seal the vial, remove it from the glovebox, and heat at 90 °C for 16 hours.

• Purification: Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite, and purify via flash column chromatography.

Protocol C: Acidic Deprotection & Salt Formation

The isolation of spirocycles as free bases can lead to instability or volatility issues. Proper salt formation is required for downstream biological assays[4].

Step-by-Step Procedure:

• Deprotection: Dissolve the N-Boc protected spirocyclic compound in anhydrous DCM (0.1 M). Cool to 0 °C.

• Acid Addition: Add 4M HCl in Dioxane (10 equiv) dropwise.

  • Causality Note: HCl in Dioxane is strictly preferred over Trifluoroacetic acid (TFA). TFA leaves trifluoroacetate counterions that strongly associate with basic amines, artificially inflating lipophilicity (logD) readings in downstream physicochemical assays and complicating ADME interpretations.

• Isolation: Stir at room temperature for 4 hours. The hydrochloride salt will typically precipitate. Filter the precipitate and wash with cold diethyl ether.

• Alternative Salt Formation (Optional): For highly hygroscopic compounds, free-base the compound using ion-exchange chromatography and treat with naphthalene-1,5-disulfonic acid or acetic acid in methanol to form sulfonate or acetate salts, which exhibit superior bench stability and kinetic solubility[4].

References

• Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist Journal of Medicinal Chemistry (2018). 1

• Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity Journal of Medicinal Chemistry (2018).3

• Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function ACS Medicinal Chemistry Letters (2026). 2

• Synthesis and Properties of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts Synthesis (Thieme Connect). 4

• 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions Organic Letters (ACS Publications). 5

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synthesis / Volltext [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Spirocyclic Compounds by Flash Column Chromatography

Welcome to the technical support center for the purification of spirocyclic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these structurally complex molecules. Spirocycles, with their rigid, three-dimensional structures, often present purification difficulties that require a nuanced and systematic approach.[1] This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: Why are spirocyclic compounds often difficult to separate from their isomers or closely related impurities?

Spirocyclic compounds possess a constrained three-dimensional geometry due to the shared spiro-atom. This rigidity can lead to several challenges:

• Subtle Polarity Differences: Diastereomers of spirocyclic compounds may have very similar polarities because the functional groups are fixed in space, leading to minimal differences in their interaction with the stationary phase.[2][3][4] This makes achieving baseline separation on standard silica gel a significant hurdle.

• Co-elution: The similar physical properties often result in co-elution, where the desired compound and impurities travel through the column at nearly the same rate.[5]

• Unique Molecular Shape: The non-planar, bulky nature of spirocycles can influence how they interact with the silica surface, sometimes leading to unexpected elution patterns or peak shapes.

Q2: What is the first step I should take when developing a flash chromatography method for a new spirocyclic compound?

The most critical first step is a thorough analysis using Thin Layer Chromatography (TLC).[6] TLC is a rapid and inexpensive way to scout for an effective solvent system.[6]

• Goal: Find a solvent system where your target compound has a retention factor (Rf) between 0.15 and 0.35. This range typically translates well to flash chromatography, providing good separation without excessively long run times.[7]

• Strategy: Screen a variety of solvent systems with different polarities and selectivities (e.g., hexane/ethyl acetate, dichloromethane/methanol). Sometimes, adding a small amount of a third solvent can dramatically improve separation.[4]

• Translation to Flash: The column volumes (CV) required to elute your compound in a flash system can be estimated from the TLC Rf value using the formula: CV = 1/Rf .[6][7]

Q3: Should I use normal-phase or reversed-phase chromatography for my spirocyclic compound?

The choice depends on the overall polarity of your molecule.[8]

• Normal-Phase (e.g., Silica Gel, Alumina): This is the most common starting point for many organic compounds.[8] It is ideal for spirocycles that are soluble in low to medium polarity organic solvents like hexanes, ethyl acetate, or dichloromethane.[8]

• Reversed-Phase (e.g., C18-bonded silica): This is preferred for highly polar or ionizable spirocyclic compounds that are more soluble in polar solvents like water, methanol, or acetonitrile.[8][9] Developing reversed-phase flash methods can be effectively guided by analytical HPLC scouting runs.[10]

Q4: My spirocyclic compound is basic (e.g., contains an amine). What special precautions should I take?

Basic compounds can interact strongly with the acidic silanol groups on the surface of standard silica gel, leading to significant peak tailing and potential degradation.

• Use a Modified Stationary Phase: Consider using an amine-functionalized silica gel column, which is designed to improve the chromatography of basic compounds.[1][8]

• Deactivate Standard Silica: If using regular silica, you can add a small amount of a basic modifier like triethylamine or ammonia (e.g., 0.1-1%) to your mobile phase. This deactivates the acidic sites and improves peak shape.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of spirocyclic compounds.

Problem	Potential Causes	Troubleshooting Solutions & Explanations
Poor or No Separation of Diastereomers	1. Insufficient Selectivity: The chosen solvent system does not differentiate enough between the very similar polarities of the diastereomers.[2][4] 2. Column Overload: Too much sample has been loaded for the column size, exceeding its separation capacity.[11]	Solution 1: Optimize the Mobile Phase. Systematically screen different solvent combinations. Try switching one of the solvents (e.g., from ethyl acetate to diethyl ether or MTBE) to alter the selectivity. Small changes can have a big impact. Solution 2: Reduce Sample Load. A general rule of thumb is to load 1-10% of the silica gel weight, but for difficult separations, this may need to be reduced to <1%. Solution 3: Stack Columns. For very challenging separations, connecting two columns in series can increase the column length and theoretical plates, improving resolution.[2][3][12] Solution 4: Consider Derivatization. If the diastereomers have reactive functional groups (e.g., alcohols), converting them to esters or ethers can alter their polarity and improve separation.[4]
Low Yield / Compound Stuck on Column	1. Compound Instability: The compound may be degrading on the acidic silica gel.[13] 2. High Polarity: The compound is too polar for the chosen mobile phase and is strongly adsorbed to the stationary phase.[14] 3. Precipitation on Column: The sample was dissolved in a strong solvent for loading, and it precipitated upon contact with the weaker mobile phase.	Solution 1: Deactivate or Change Stationary Phase. If instability is suspected, try using a less acidic stationary phase like alumina or a deactivated silica gel.[13] Alternatively, switch to reversed-phase chromatography. Solution 2: Increase Mobile Phase Polarity. Use a gradient elution, starting with your initial solvent system and gradually increasing the percentage of the more polar solvent to elute strongly bound compounds. Solution 3: Use Dry Loading. Adsorb your crude sample onto a small amount of silica gel or celite. After evaporating the solvent, the resulting free-flowing powder can be loaded directly onto the top of the column.[15] This technique prevents precipitation and often improves resolution.[16]
Irregular Peak Shapes (Tailing or Fronting)	1. Strong Analyte-Silica Interaction: Acidic or basic functional groups on the spirocycle are interacting too strongly with the silica surface. 2. Poor Column Packing: The column bed is not packed uniformly, leading to channeling of the solvent.[16] 3. Incompatible Sample Solvent: The sample is dissolved in a solvent much stronger than the mobile phase.[5]	Solution 1: Add a Modifier. For acidic compounds, add a small amount of acetic or formic acid (e.g., 0.1%) to the mobile phase. For basic compounds, add triethylamine. This helps to ensure the compound is in a single protonation state and minimizes unwanted interactions.[5] Solution 2: Repack the Column. Ensure the silica gel is packed as a uniform slurry and that there are no air bubbles or channels.[17] Using pre-packed cartridges can help ensure consistency.[16] Solution 3: Match Sample Solvent. Dissolve the sample in the mobile phase itself or the weakest solvent in which it is soluble. If a strong solvent must be used, keep the volume to an absolute minimum. Dry loading is the best alternative.[5]
High Backpressure	1. Clogged Frit/Tubing: Particulates from the sample or silica fines have blocked the system.[14] 2. Flow Rate Too High: The selected flow rate exceeds the optimal range for the column's particle size.[13] 3. Inappropriate Solvent Viscosity: The mobile phase is too viscous.	Solution 1: Filter the Sample. Before loading, filter your crude sample through a small plug of celite or a syringe filter to remove any solid impurities. Solution 2: Adjust Flow Rate. Consult the column manufacturer's guidelines for the optimal flow rate. Reducing the flow rate will lower pressure but increase run time.[13] Solution 3: Check Solvent Choice. If using a viscous solvent like butanol, high pressure may be unavoidable. Consider if a less viscous alternative could work.

Experimental Protocols & Visualizations

Protocol: General Workflow for Spirocycle Purification

This protocol outlines a systematic approach from initial analysis to final purification.

• TLC Method Development:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., DCM or Ethyl Acetate).

  • On a silica gel TLC plate, spot the crude mixture.

  • Develop the plate in a chamber with a chosen solvent system (e.g., 80:20 Hexane:Ethyl Acetate).

  • Visualize the spots using a UV lamp and/or a chemical stain.

  • Adjust the solvent ratio until the desired compound has an Rf of ~0.2-0.3 and is well-separated from major impurities.[6][18]

• Column Preparation & Sample Loading:

  • Select a column size appropriate for the amount of crude material (e.g., a 40g silica column for 400mg - 4g of sample).

  • Equilibrate the column with the starting mobile phase (the solvent system determined by TLC).[14]

  • Dry Loading (Recommended): Dissolve the crude material in a minimal amount of a volatile solvent. Add a small amount of silica gel (approx. 1-2 times the weight of the crude material). Evaporate the solvent on a rotary evaporator to obtain a dry, free-flowing powder. Carefully add this powder to the top of the equilibrated column.[15]

• Chromatographic Run & Fraction Collection:

  • Begin eluting the column with the mobile phase. A pressure of 1-2 psi is typical for manual flash chromatography.[15]

  • If a gradient is needed, slowly and systematically increase the proportion of the more polar solvent.

  • Collect fractions in an organized manner (e.g., in test tubes in a rack). The size of the fractions should be appropriate for the column size.[19]

• Analysis of Fractions:

  • Spot every few fractions onto a TLC plate.

  • Develop and visualize the TLC plate to identify which fractions contain the pure desired compound.

  • Combine the pure fractions, and concentrate them under reduced pressure to obtain the purified spirocyclic compound.

Diagram: Troubleshooting Workflow for Poor Separation

This diagram provides a logical path for diagnosing and solving separation issues.

Caption: Troubleshooting Decision Tree for Poor Separation.

References

• Phenomenex. (2025, June 6).
• Hawach. (2025, February 11).
• University of Rochester, Department of Chemistry.
• Agilent Technologies. TROUBLESHOOTING GUIDE.
• Scribd. (2012, August 7).
• University of Rochester, Department of Chemistry. (2026).
• Teledyne Labs.
• Chromatography Today. (2016, November 24). Method Development for Reproducible Flash Purification of Pharmaceuticals by UHPLC and HPLC.
• American Chemical Society.
• BenchChem. Technical Support Center: Troubleshooting Guide for Spirocyclic Compound Synthesis.
• Teledyne Labs. Flash Method Development in a Flash.
• Santai Technologies. The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge.
• BenchChem.
• Biotage. (2023, January 23).
• Teledyne ISCO. (2023, December 19).
• Santai Technologies. AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge.
• Sorbent Technologies. (2023, September 13).
• Teledyne ISCO.
• Buchi.com.
• YouTube. (2025, May 20).
• ResearchGate. (2025, August 6).
• Research Journal of Pharmacy and Technology. (2021, June 20).
• BenchChem. (2025, December). Technical Support Center: Separation of Spiro[3.5]nonane-1,3-diol Diastereomers.
• University of Rochester, Department of Chemistry. How To: Run a Small Scale Flash Column.
• Patsnap Eureka. (2025, August 21). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks.
• Longdom Publishing. (2023, September 20).
• Labtech.
• EPFL.
• MDPI. (2025, December 7). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.
• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide.
• Organic Syntheses. (2025, June 19).
• Elsevier Ltd. (2015).

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sorbtech.com [sorbtech.com]
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• 14. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
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• 18. How To [chem.rochester.edu]
• 19. epfl.ch [epfl.ch]

Challenges in the enantioselective synthesis of spirocyclic compounds

Welcome to the Asymmetric Synthesis Technical Support Center . Spirocyclic compounds—characterized by two or more rings connected through a single quaternary carbon (the spiro atom)—are highly prized in drug discovery for their rigid, three-dimensional architectures that help drug candidates "escape from flatland." However, constructing these quaternary stereocenters enantioselectively poses significant thermodynamic and kinetic challenges. Severe steric hindrance, competing background reactions, and the difficulty of controlling multiple contiguous stereocenters often lead to stalled reactions or poor stereocontrol[1].

This guide provides mechanistic troubleshooting, validated protocols, and step-by-step solutions for researchers facing low enantiomeric excess (ee), poor diastereoselectivity (dr), or catalyst deactivation during spirocyclization.

Part 1: Mechanistic Workflows & Logical Relationships

Before troubleshooting, it is critical to understand the catalytic cycles employed in spirocyclic synthesis. Modern approaches frequently utilize organocascade reactions or synergistic transition-metal/organocatalysis to assemble the spiro center in a single pot. Understanding the timing of these cycles is the first step in diagnosing synthetic failures.

Figure 1: Synergistic catalysis workflow for the enantioselective synthesis of spiroisoxazolones.

Part 2: Troubleshooting FAQs & Validated Protocols

Q1: I am attempting an organocatalytic cascade to synthesize a chiral spirooxindole, but my enantiomeric excess (ee) is stalled at ~50%. How can I improve stereocontrol?

Causality & Expert Insight: Poor ee in spirooxindole synthesis is typically caused by a strong, non-catalyzed background reaction or insufficient steric shielding by the chiral catalyst's binding pocket. In cascade reactions (e.g., Knoevenagel/Michael/cyclization), if the intermediate enolate is too flexible, the facial selectivity during the crucial cyclization step degrades.

Solution:

• Switch to a Bifunctional Hydrogen-Bonding Catalyst: Transitioning from a simple thiourea to a squaramide catalyst often tightens the transition state. Squaramides provide dual hydrogen-bond donation with a wider bite angle, which rigidly coordinates the electrophile (e.g., isatin derivatives) while the tertiary amine activates the nucleophile[2].

• Increase Steric Bulk on the Ligand: If using a metal complex (e.g., Mg(II)/N,N'-dioxide), increasing the steric hindrance at the 2,6-positions of the aromatic ring on the ligand (e.g., from isopropyl to tert-butyl or 1-adamantyl) drastically improves facial discrimination[3].

Quantitative Data: Ligand Steric Effects on Spirocyclopentyl Oxindole Synthesis The following table summarizes the causal relationship between ligand steric bulk and stereochemical outcomes during the optimization of chiral N,N'-dioxide/Mg(II) complexes[3]:

Ligand Substitution (N,N'-dioxide)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee %)
L3-PiPr2 (Isopropyl)	74	2:1	76
L3-PiEt2 (Ethyl)	77	15:1	76
L3-PioBu (tert-Butyl)	99	5:1	75
L3-PioAdmMe (1-Adamantyl, 5-Methyl)	84	5:1	87

Q2: My synergistic Pd(0)/amine catalyzed Conia-ene spirocyclization is yielding complex mixtures and the catalyst seems to deactivate quickly. What is going wrong?

Causality & Expert Insight: Synergistic catalysis requires two distinct catalytic cycles to operate concurrently without interfering with each other. Catalyst deactivation in these systems usually stems from cross-reactivity: the nucleophilic secondary amine catalyst binds irreversibly to the electrophilic Pd(0) or Pd(II) intermediates, quenching both cycles and leading to unreacted starting materials or racemic background products[4].

Solution:

• Tuning the Amine Catalyst: Use a sterically demanding secondary amine (e.g., a bulky diarylprolinol silyl ether like (S)-DPP-TMS) to prevent competitive binding to the transition metal.

• Solvent Optimization: Non-coordinating solvents (like EtOAc or toluene) are preferred over highly polar coordinating solvents (like DMF) which can strip ligands from the Pd center.

Validated Protocol: Synergistic Synthesis of Spiroisoxazolones This self-validating protocol leverages a chiral secondary amine and a Pd(0) catalyst to achieve high dr (up to 20:1) and ee (up to 99%)[4]. The sequential addition ensures the iminium ion forms before the metal is introduced, minimizing cross-reactivity.

• Preparation: In a screw-cap septum vial, dissolve the chiral amine catalyst (S)-DPP-TMS (0.024 mmol, 0.20 equiv) in 1.0 mL of anhydrous EtOAc.

• Substrate Addition: Add the (E)-α,β-unsaturated aldehyde (0.12 mmol, 1.0 equiv) and the propargyl-substituted isoxazolone derivative (0.18 mmol, 1.5 equiv). Stir for 5 minutes at room temperature to allow initial iminium ion formation.

• Metal Catalyst Initiation: Add Pd2(dba)3 (0.006 mmol, 0.05 equiv) in one portion.

• Reaction Monitoring: Seal the vial and stir at ambient temperature. Monitor by TLC until full conversion of the aldehyde is observed (typically 12-24 hours). Self-validation step: If the aldehyde spot persists past 24 hours, the Pd catalyst has likely been poisoned by moisture; ensure reagents are strictly anhydrous.

• Workup & Purification: Remove the solvent in vacuo. Purify the crude mixture directly via silica gel flash chromatography (n-Hexane/EtOAc gradient) to isolate the pure spirocyclic compound.

Q3: I am trying to synthesize spiro[azetidine-3,3'-indolines] via a Kinugasa cascade, but I am getting low yields and poor regioselectivity. How can I optimize this?

Causality & Expert Insight: The Kinugasa reaction involves the cycloaddition of a terminal alkyne and a nitrone catalyzed by Cu(I). When applied to highly congested spirocyclic systems (e.g., using an alkyne-tethered oxindole), the intermediate copper ketenimine is highly sensitive. It can undergo premature protonation or side-reactions before the critical intramolecular C-C coupling occurs, destroying the cascade[5].

Solution: Maintain strictly anhydrous conditions to prevent premature protonation of the organocopper(I) intermediate. Utilize a highly rigid chiral bisoxazoline (BOX) or PyBOX ligand to stabilize the Cu(I) species and direct the facial attack during the C-C bond formation[5].

Part 3: Troubleshooting Logic Tree

Use the following decision matrix to rapidly diagnose and resolve common issues in the enantioselective synthesis of spirocycles.

Figure 2: Diagnostic decision tree for resolving stereochemical and yield issues in spirocyclic synthesis.

References

• Asymmetric Synthesis of Congested Spiro-cyclopentaneoxindoles via an Organocatalytic Cascade Reaction The Journal of Organic Chemistry - ACS Publications[Link]

• Enantioselective Synthesis of Spiro[cyclopentane-1,3′-oxindole] Scaffolds with Five Consecutive Stereocenters Organic Letters - ACS Publications[Link]

• Asymmetric synthesis of spiro[4H-chromene-3,3'-oxindoles] via a squaramide-organocatalytic three-component cascade Knoevenagel/Michael/cyclization sequence Molecular Diversity - PubMed (NIH)[Link]

• Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction PMC - PubMed Central (NIH)[Link]

• Asymmetric Synthesis of Spiro[Azetidine-3,3'-Indoline]-2,2'-Diones via Copper(I)-Catalyzed Kinugasa/C-C Coupling Cascade Reaction Angewandte Chemie International Edition - PubMed (NIH)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Synthesis of Spiro[Azetidine-3,3'-Indoline]-2,2'-Diones via Copper(I)-Catalyzed Kinugasa/C-C Coupling Cascade Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of reaction conditions for spirocyclization reactions

Welcome to the Advanced Technical Support Center for Spirocyclic Compound Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Constructing quaternary spiro-centers is thermodynamically and kinetically demanding. Success requires a deep understanding of transition state stabilization, catalyst-ligand dynamics, and solvent effects.

This guide provides field-proven, self-validating methodologies to resolve the most critical bottlenecks in spirocyclization reactions.

Diagnostic Workflow for Spirocyclization

Before adjusting any parameters, establish a systematic diagnostic baseline. Use the workflow below to categorize your failure mode and isolate the root cause.

Fig 1: Diagnostic workflow for troubleshooting spirocyclization reactions.

Module 1: Overcoming Low Yields & Catalyst Deactivation

Q: My transition-metal catalyzed spirocyclization stalls at 40% conversion. How do I drive it to completion without indiscriminately increasing catalyst loading?

A: Stalled spirocyclizations rarely benefit from simply adding more catalyst. The issue typically stems from catalyst deactivation, product inhibition, or an insurmountable activation energy barrier during the sterically demanding ring-closing step [1].

The Causality: In palladium-catalyzed spirocyclizations, the C–H bond activation and subsequent intramolecular carbopalladation steps are highly sensitive to the bite angle of the ligand and the polarity of the solvent [5]. If the intermediate metallacycle is too stable, migratory insertion fails. Conversely, if the solvent is highly coordinating, it can displace the ligand and deactivate the catalyst.

Actionable Solution:

• Solvent Polarity Screen: Shift to a non-coordinating, high-boiling solvent like trifluorotoluene (PhCF₃). This maintains tight ligand-metal coordination while allowing you to increase the thermal energy to overcome the activation barrier.

• Reagent Purity: Impurities in starting materials (especially trace halides or moisture) can poison the catalyst. Ensure all alkenol or enamide precursors are rigorously purified via recrystallization or column chromatography prior to use [1].

Module 2: Stereochemical Control (Enantioselectivity & Diastereoselectivity)

Q: I am observing poor enantiomeric excess (ee) and diastereoselectivity in my copper-catalyzed carboetherification. How can I optimize the stereochemical outcome?

A: Achieving high enantioselectivity requires precise control over the transition state. The spatial arrangement of the newly formed spiro stereocenter is dictated by the chiral ligand's steric bulk and the solvent's ability to enforce a rigid transition state [1].

The Causality: In Cu-catalyzed carboetherifications, using an electron-rich or coordinating solvent can alter the relative transition state energies of the major and minor enantiomers. As demonstrated in recent studies, utilizing a bulky, non-coordinating solvent like PhCF₃ forces tighter substrate-ligand interactions, significantly amplifying stereochemical induction [2]. Furthermore, toluene should be avoided in these specific radical-mediated or high-temperature pathways due to the risk of competitive H-atom abstraction side reactions [2].

Quantitative Data: Optimization of Enantioselective Carboetherification

Notice how the combination of the (S,S)-tBu-Box ligand and PhCF₃ at 120°C provides the optimal balance of yield and ee.

Ligand System	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
(S,S)-tBu-Box	PhCF₃	120	24	60	67
(S,S)-tBu-Box	1,2-DCE	105	24	57	47
(S,S)-tBu-Box	PhCF₃	120	48	74	73
(S)-tBu-Pyrox	PhCF₃	120	48	79	<5
(S,S)-tBu-Box (15 mol% Cu)	PhCF₃	120	48	46	76

Protocol: Self-Validating Cu-Catalyzed Enantioselective Carboetherification

This protocol incorporates built-in validation steps to ensure stereochemical fidelity before downstream processing.

• Preparation (Glovebox Recommended): To a flame-dried Schlenk tube, add 20 mol% Cu(OTf)₂, 25 mol% (S,S)-tBu-Box ligand, 260 mol% MnO₂ (85%, <5 μm), 100 mol% K₂CO₃, and 20 mg/mL flame-dried 4 Å molecular sieves.

• Substrate Addition: Dissolve the alkenol substrate (0.13 mmol scale) in anhydrous PhCF₃ and transfer to the reaction vessel.

• Reaction Execution: Seal the tube and heat to 120°C for 48 hours under vigorous stirring.

• Validation Checkpoint (Self-Validation): Withdraw a 10 µL aliquot, filter through a short silica plug using ethyl acetate, and analyze via chiral-phase GC (e.g., CP-Chirasil-Dex CB column) against a known racemic standard. Do not proceed to bulk workup until the ee >70% is confirmed.

• Isolation: Cool to room temperature, filter the crude mixture through Celite to remove manganese salts, concentrate under reduced pressure, and purify via flash chromatography on SiO₂.

Module 3: Complex Dual-Catalysis & Side Reaction Mitigation

Q: When attempting a dearomatizing spirocyclization, I primarily isolate a rearranged phenol instead of the desired spirocycle. How do I prevent this decomposition?

A: The undesired rearrangement of spirocyclic cyclohexadienones to phenols is a well-documented thermodynamic sink, particularly in hypervalent iodine-mediated tandem oxidative dearomatizing spirocyclizations (TOADS) [4]. To bypass this, you must either trap the spirocyclic intermediate immediately or utilize a milder, dual-catalytic approach that avoids harsh oxidative conditions altogether.

The Causality: By replacing a harsh oxidative dearomatization with a formal reductive cycloaddition , you can construct the spiro-center under highly controlled, mild conditions. Using an Iridium/Brønsted Acid dual-catalyst system allows for the sequential hydrosilylation of formanilides followed by a chiral phosphoric acid-catalyzed cycloaddition, completely bypassing the phenolic rearrangement pathway [3].

Fig 2: Ir/Brønsted acid dual-catalytic workflow for asymmetric spirocyclization.

Protocol: Ir/Brønsted Acid-Catalyzed Formal Reductive Cycloaddition

This two-chamber method prevents catalyst cross-poisoning and ensures the reactive intermediate is generated at the exact moment of chiral induction.

• Hydrosilylation (Tube A): Charge a 10 mL tube with formanilide (0.12 mmol), IrCl(CO)(PPh₃)₂ (1.0 mol %), and dry o-xylene (1.0 mL). Add 1,1,3,3-tetramethyldisiloxane (TMDS) (2.0 equiv). Stir for 30 minutes at room temperature to generate the reactive intermediate.

• Chiral Induction Setup (Tube B): In a separate 10 mL tube, combine the enamide (0.1 mmol), the chiral phosphoric acid catalyst (e.g., OCF-CPA, 10 mol %), and o-xylene (2.0 mL). Cool this solution to -25°C.

• Cycloaddition: Transfer the active solution from Tube A dropwise into Tube B. Maintain stirring at -25°C.

• Validation Checkpoint (Self-Validation): Quench a micro-aliquot with saturated NaHCO₃, extract with DCM, and run a rapid ¹H NMR using 1,3,5-trimethoxybenzene as an internal standard to verify conversion before scaling up the thermal quench.

• Workup: Once complete, warm to room temperature, quench, and purify via column chromatography to isolate the enantioenriched azaspirocycle [3].

References

• Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols. PubMed Central (PMC). Available at: [Link]

• Asymmetric Spirocyclization Enabled by Iridium and Brønsted Acid-Catalyzed Formal Reductive Cycloaddition. Chinese Chemical Society. Available at: [Link]

• Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B. PubMed Central (PMC). Available at: [Link]

• Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. Chemical Science (RSC Publishing). Available at: [Link]

Technical Support Center: Overcoming Low Yields in 2-Azaspiro[3.3]heptane Synthesis

Welcome to the Application Science Troubleshooting Portal.

The 2-azaspiro[3.3]heptane core has emerged as a premier bioisostere for piperidine, morpholine, and piperazine rings. It offers improved metabolic stability against oxidative enzymes and a counterintuitive logD lowering effect despite the addition of carbon[1]. However, constructing this highly strained spirocyclic system presents significant synthetic bottlenecks, primarily due to thermodynamic instability during ring closure and the extreme sensitivity of intermediates.

As a Senior Application Scientist, I have compiled this field-proven guide to address the causality behind the most common yield-limiting steps in the two primary synthetic routes: the[2+2] cycloaddition method and the bis-electrophile alkylation method.

Pathway Visualization: The [2+2] Cycloaddition Route

The most scalable and widely utilized route to orthogonally protected 2-azaspiro[3.3]heptanes involves a [2+2] cycloaddition between an N-Boc-3-methyleneazetidine and dichloroketene[2]. Below is the logical workflow highlighting the critical thermal bottleneck that causes batch failures.

Workflow for [2+2] cycloaddition of 2-azaspiro[3.3]heptane, highlighting the thermal bottleneck.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue A: Severe Yield Drop and Tar Formation During [2+2] Cycloaddition

Q: I am synthesizing tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate via the [2+2] cycloaddition route. My yields are highly variable (5% to 40%), and I observe significant tar formation in the reactor. What is causing this?

A (Causality & Mechanism): The variability is caused by the unintended loss of the N-Boc protecting group. The reaction relies on the in situ generation of dichloroketene from trichloroacetyl chloride and zinc dust. This heterogeneous process is highly exothermic and produces zinc chloride (ZnCl 2​ ) as a stoichiometric byproduct. ZnCl 2​ is a potent Lewis acid. If the internal reaction temperature exceeds 30 °C, the synergistic effect of thermal stress and Lewis acidity rapidly cleaves the acid-sensitive tert-butyl carbamate (Boc) group[2]. The resulting free azetidine amine is highly reactive and immediately polymerizes with the ketene or other electrophiles, forming the tar you observe.

Resolution: Strict internal temperature control (maintaining 15 °C – 25 °C) is mandatory. Do not rely solely on an external ice bath; the localized exotherm at the surface of the zinc particles can still cause degradation.

Issue B: Oligomerization in the Bis-Electrophile Route

Q: I am trying to form the spirocycle by reacting a 1,3-dibromocyclobutane derivative with a primary amine. The LC-MS shows mostly linear oligomers and very little of the desired spiro[3.3]heptane. How can I favor ring closure?

A (Causality & Mechanism): The formation of a four-membered ring is kinetically and thermodynamically disfavored due to extreme angle strain (~26 kcal/mol). Consequently, intermolecular S N​ 2 collisions (oligomerization) easily outcompete the intramolecular ring closure.

Resolution: You must manipulate the kinetics using two strategies:

• Pseudo-High-Dilution: Add the amine via a syringe pump over 12–24 hours to keep its steady-state concentration near zero, preventing intermolecular collisions.

• The Thorpe-Ingold Effect: Use a bulky protecting group on the amine (e.g., a tosyl group)[3]. The steric bulk restricts the conformational degrees of freedom of the mono-alkylated intermediate, pre-organizing the nucleophile's trajectory toward the second electrophilic carbon, thereby dramatically accelerating intramolecular cyclization.

Quantitative Data: Temperature Impact on[2+2] Cycloaddition

The following table summarizes the causal relationship between temperature control, Boc-deprotection, and final isolated yield during the scale-up of the dichloroketene cycloaddition[2].

Reaction Condition	Internal Temperature	Boc-Deprotection (LC-MS)	Isolated Yield (%)
Uncontrolled Exotherm	> 35 °C	> 80% (Extensive tar)	< 5%
Controlled Dropwise	25 - 30 °C	15 - 20%	45%
Strict Cooling (Ice/Water)	15 - 20 °C	< 2%	68%
Strict Cooling + Zn Activation	15 - 20 °C	Not detected	75%

Note: Yields are based on the conversion of N-Boc-3-methyleneazetidine to the dichlorocyclobutanone intermediate.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate in-process validation checks so you can verify the reaction is proceeding correctly before committing to the next step.

Protocol 1: Temperature-Controlled [2+2] Cycloaddition

Objective: Synthesize the dichlorocyclobutanone intermediate without Boc degradation.

Step 1: System Preparation & Activation

• In a rigorously dried, 3-neck round-bottom flask equipped with an internal thermometer and an overhead stirrer, suspend activated Zinc dust (4.0 equiv) in anhydrous diethyl ether (0.2 M relative to the alkene).

• Add N-Boc-3-methyleneazetidine (1.0 equiv). Chill the suspension to 15 °C using a water/ice bath.

Step 2: Controlled Ketene Generation

• Dissolve trichloroacetyl chloride (2.5 equiv) in an equal volume of anhydrous ether. Load this into an addition funnel.

• Begin dropwise addition at a rate of 1 drop per 3 seconds.

• Validation Check 1 (The Exotherm): Monitor the internal thermometer. You must observe a slight temperature bump (e.g., 15 °C to 18 °C) within the first 5 minutes. Do not add more than 10% of the reagent if this bump is absent. A delayed exotherm will cause a sudden thermal spike > 30 °C, destroying the batch. If no exotherm occurs, add a single crystal of iodine to activate the zinc surface.

Step 3: Steady-State Maintenance

• Once initiation is confirmed, adjust the addition rate to maintain the internal temperature strictly between 18 °C and 25 °C .

• Validation Check 2 (Visual): The reaction mixture should turn a pale, cloudy gray. If it begins turning dark brown or black, Boc-deprotection is occurring. Immediately add more ice to the bath and slow the addition rate.

Step 4: Quenching

• After addition is complete, stir for 2 hours at 20 °C. Quench by filtering the mixture through a pad of Celite to remove unreacted zinc, washing with cold ether. Concentrate under reduced pressure without heating the water bath above 25 °C.

Protocol 2: Zinc-Mediated Dechlorination

Objective: Remove the gem-dichloro group to yield tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate.

Step 1: Reagent Mixing

• Dissolve the crude dichlorocyclobutanone intermediate in glacial acetic acid (0.5 M).

• Add Zinc dust (5.0 equiv) in portions over 30 minutes at room temperature.

Step 2: Reaction Monitoring

• Stir the mixture at room temperature for 4 hours.

• Validation Check 3 (TLC): Monitor by TLC (Hexanes/EtOAc 3:1, KMnO 4​ stain). The starting material (R f​ ~0.6) should completely disappear, replaced by a more polar, UV-inactive spot (R f​ ~0.4)[2].

Step 3: Isolation

• Filter through Celite. Neutralize the acetic acid filtrate by carefully pouring it into a cold, saturated aqueous NaHCO 3​ solution until gas evolution ceases.

• Extract with ethyl acetate, dry over Na 2​ SO 4​ , and purify via silica gel chromatography to isolate the pure spirocycle.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Diastereoselective Synthesis of 1-Substituted 2-Azaspiro[3.3]heptanes

Welcome to the Technical Support Center. This resource is designed for researchers, medicinal chemists, and drug development professionals working on the synthesis of 1-substituted 2-azaspiro[3.3]heptanes. These spirocyclic scaffolds are critical non-classical bioisosteres for 2-substituted piperidines, offering superior metabolic stability, enhanced solubility, and optimized clearance rates in modern drug discovery [1].

Below, you will find validated methodologies, a mechanistic workflow, troubleshooting guides, and empirical data to ensure high-fidelity stereocontrol in your synthesis.

I. Validated Experimental Protocols

The gold-standard asymmetric synthesis of this scaffold relies on a three-step sequence: a highly diastereoselective anion addition to a chiral Davis-Ellman imine, followed by reduction and an intramolecular cyclization[1].

Step 1: Diastereoselective Anion Addition

• Preparation: Flame-dry a round-bottom flask under vacuum and backfill with Argon.

• Enolate Formation: Dissolve ethyl cyclobutanecarboxylate (3.0 equiv) in anhydrous THF (0.2 M) and cool to -78 °C. Add LiHMDS (1.0 M in THF, 1.5 equiv) dropwise. Stir for 30 minutes to ensure complete enolization.

• Addition: Slowly add a pre-cooled solution of the N-tert-butanesulfinyl aldimine (Davis-Ellman imine, 1.0 equiv) in THF.

• Reaction: Stir strictly at -78 °C for 3 hours.

• Workup: Quench with saturated aqueous NH₄Cl at -78 °C before warming. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography to isolate the sulfinyl amino ester.

Step 2: Ester Reduction

• Preparation: Dissolve the sulfinyl amino ester (1.0 equiv) in anhydrous THF (0.1 M) and cool to 0 °C under Argon.

• Reduction: Carefully add LiAlH₄ (LAH, 2.0 equiv) in small portions to manage hydrogen evolution.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir until TLC indicates complete consumption of the ester.

• Workup (Fieser Method): Dilute with ether, cool to 0 °C, and sequentially add x mL H₂O, x mL 15% NaOH, and 3x mL H₂O (where x = grams of LAH used). Stir until a white granular precipitate forms. Filter through Celite and concentrate to yield the primary alcohol.

Step 3: Intramolecular Cyclization

• Activation: Dissolve the primary alcohol (1.0 equiv) in anhydrous THF (0.1 M) at 0 °C. Add NaH (60% dispersion in mineral oil, 2.5 equiv) and stir for 15 minutes to deprotonate the alcohol.

• Tosylation & Cyclization: Add p-Toluenesulfonyl chloride (p-TsCl, 1.2 equiv). Stir at room temperature for 12 hours. This initiates a one-pot O-tosylation followed by an intramolecular SN​2 displacement.

• Workup: Quench carefully with ice-water, extract with EtOAc, and purify via column chromatography to afford the enantiopure 1-substituted 2-azaspiro[3.3]heptane.

II. Mechanistic Workflow

Fig 1: Three-step asymmetric synthesis workflow for 1-substituted 2-azaspiro[3.3]heptanes.

III. Troubleshooting Guide & FAQs

Q1: Why is my diastereomeric ratio (d.r.) lower than the expected >98:2? Causality & Fix: The stereochemical outcome is strictly dictated by the facial selectivity imparted by the chiral N-tert-butanesulfinyl group via a highly ordered, six-membered Zimmerman-Traxler-type transition state [1]. If the internal reaction temperature spikes above -78 °C during the addition of LiHMDS or the imine, the transition state becomes conformationally flexible, leading to an erosion of stereocontrol. Action: Ensure strict cryogenic conditions. Pre-cool all reagent solutions before dropwise addition, and run the reaction in a high-quality Dewar flask.

Q2: Can I substitute LiHMDS with NaHMDS or KHMDS in Step 1? Causality & Fix: No. The lithium cation ( Li+ ) is mechanistically critical. It acts as a coordinating Lewis acid, chelating both the sulfinyl oxygen and the imine nitrogen. This chelation locks the conformation of the Davis-Ellman imine, forcing the cyclobutane enolate to attack from the less sterically hindered face [1]. Using NaHMDS or KHMDS results in drastically reduced d.r. and yield due to the larger ionic radii and poorer chelating ability of Na+ and K+ .

Q3: I am observing incomplete reduction of the ester intermediate in Step 2. Can I use NaBH₄ instead? Causality & Fix: NaBH₄ is generally too mild to efficiently reduce the sterically hindered, cyclobutane-bearing ester to a primary alcohol. LiAlH₄ (LAH) provides the necessary hydride nucleophilicity to drive the reduction to completion. If incomplete reduction occurs with LAH, the reagent has likely degraded into lithium aluminate ( LiAlO2​ ) due to moisture exposure. Action: Use a fresh bottle of LAH or switch to a standardized LAH solution in THF.

Q4: The final cyclization step (Step 3) yields a complex mixture instead of the spirocycle. What went wrong? Causality & Fix: The cyclization relies on an in situO-tosylation of the primary alcohol followed immediately by an intramolecular SN​2 displacement by the sulfinyl amide nitrogen. If the NaH is not completely dry, or if the p-TsCl is partially hydrolyzed to p-toluenesulfonic acid, you will experience competing N-tosylation, incomplete activation of the alcohol, or premature quenching. Action: Wash the NaH dispersion with anhydrous hexanes prior to use to remove mineral oil and surface moisture. Ensure p-TsCl is freshly recrystallized from hexanes/toluene.

IV. Quantitative Data Summary

The methodology demonstrates broad functional group tolerance and exceptional stereocontrol. Below is a summary of the expected outcomes based on validated literature parameters [1]:

Imine Substituent (Ar)	Base Used	Temp (°C)	Diastereomeric Ratio (d.r.)	Overall Yield (3 Steps)
Phenyl	LiHMDS	-78	> 98:2	89%
4-Methoxyphenyl	LiHMDS	-78	> 98:2	88%
4-Chlorophenyl	LiHMDS	-78	> 98:2	85%
2-Naphthyl	LiHMDS	-78	> 98:2	82%
2-Thiophenyl	LiHMDS	-78	> 98:2	84%

V. References

• Title: Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery Source: Chemical Communications (RSC Publishing), 2019, 55, 5068-5071. URL: [Link]

Technical Support Center: Asymmetric Synthesis of Spirocyclic Systems

Welcome to the Application Support Center. This guide is engineered for synthetic chemists and drug development professionals tasked with optimizing the enantioselective and diastereoselective construction of complex spirocyclic scaffolds (e.g., spirooxindoles, spiroketals).

As a Senior Application Scientist, I have structured this resource to move beyond basic reaction setups. Here, we troubleshoot the mechanistic causality behind catalyst failure, provide self-validating experimental protocols, and benchmark catalyst performance to ensure your asymmetric syntheses are robust, reproducible, and scalable.

Strategic Catalyst Selection Logic

The initial divergence in spirocyclic synthesis depends on whether your substrate requires non-covalent activation (Organocatalysis) or metal-mediated bond insertion/activation (Transition Metal Catalysis). Use the decision matrix below to identify the optimal catalytic system for your target scaffold.

Caption: Decision matrix for selecting organocatalytic vs. transition-metal systems for spirocyclic synthesis.

Troubleshooting Guide & FAQs

Q1: I am attempting a multicomponent cascade reaction to synthesize chroman-fused spirooxindoles using a cinchona-derived thiourea catalyst, but my enantiomeric excess (ee) is stalling at 60-70%. How can I push this >90%? Analysis & Solution: The issue likely stems from the conformational flexibility of the thiourea moiety and competitive solvent interactions[1].

• Catalyst Switch: Upgrade from a thiourea to a bifunctional squaramide catalyst. Squaramides possess a more rigid cyclobutenedione core, and the increased distance between the two N-H protons provides a wider, more stable hydrogen-bonding bite angle for coordinating the oxindole enolate. This rigidity locks the transition state, drastically improving facial selectivity[2].

• Solvent Polarity: Ensure you are using a non-polar, non-coordinating solvent (e.g., toluene or xylenes). Polar solvents like DMF or MeOH compete for hydrogen bonds, disrupting the delicate catalyst-substrate network required for high enantiocontrol[3].

Q2: During the Ir-catalyzed asymmetric cascade allylation/spiroketalization to form oxazoline-spiroketals, I am observing significant amounts of aromatized side-products instead of the desired spiro quaternary center. What is going wrong? Analysis & Solution: This is a known chemoselectivity trap in Ir-catalyzed spiroketalizations. The aromatization pathway outcompetes spiroketalization if the nucleophilic addition is sterically unhindered or thermodynamically driven toward the aromatic sink[4].

• Substrate Engineering: You must ensure 4,4-disubstitution on your 5-methyleneoxazoline substrates. The gem-dialkyl effect (Thorpe-Ingold effect) at the 4-position sterically blocks the aromatization pathway and pre-organizes the reactive conformation to favor the spiroketalization transition state[4].

• Ligand Choice: Utilize a specialized chiral (P,olefin) ligand (e.g., Carreira ligand). The strong π-acceptor properties of the olefin combined with the steric bulk of the phosphine create a deep chiral pocket that accelerates the desired spirocyclization over background decomposition[4].

Q3: I am developing a Pd-catalyzed difluorocarbene transfer for the enantioselective synthesis of chiral spirooxindoles. The yield is fine, but the enantioselectivity is highly variable between batches. Analysis & Solution: Variability in Pd-catalyzed carbene transfers often points to issues with the carbene generation rate and ligand dissociation[5].

• Carbene Precursor Control: If you are using BrCF₂CO₂K, ensure it is rigorously dry. Moisture can lead to premature hydrolysis of the difluorocarbene before migratory insertion of the Ar-Pd(II)=CF₂ species occurs. The progressive, slow release of the difluorocarbene is critical for maintaining the chiral environment[5].

• Ligand Bite Angle: Standard bisphosphines may have too wide a bite angle for this specific spirocyclization. Switch to a chiral SPINOL-derived phosphoramidite ligand. The narrower bite angle and the rigid spirocyclic backbone of the ligand itself provide superior enantioinduction during the critical carbonylative cyclization step[6].

Validated Experimental Protocols

To ensure reproducibility, the following protocols have been engineered as self-validating systems. Strict adherence to temperature controls and stoichiometric equivalents is required.

Protocol A: Organocatalytic Asymmetric Spiroketalization (Squaramide Catalysis)

Optimized for the synthesis of aromatic [6,5] spiroketals via dynamic kinetic ketalization.[7]

• Preparation: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the aromatic ketone tethered ortho-homoformyl substrate (0.1 mmol, 1.0 equiv) and the quinine-derived squaramide catalyst (0.01 mmol, 10 mol%).

• Atmosphere & Solvent: Evacuate the tube and backfill with dry N₂ (repeat 3x). Add anhydrous toluene (2.0 mL) via a gas-tight syringe.

• Reaction Execution: Cool the mixture to -20 °C using a cryocooler. Causality note: The low temperature is critical to maximize the ΔΔG‡ between the diastereomeric transition states, suppressing the minor enantiomer pathway. Stir vigorously.

• Monitoring: Monitor via TLC (Hexanes/EtOAc 8:2) until complete consumption of the starting material is observed (typically 24–48 hours).

• Workup & Isolation: Quench the reaction with saturated aqueous NH₄Cl (2 mL). Extract the aqueous layer with EtOAc (3 x 5 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography to yield the enantioenriched [6,5] spiroketal.

Protocol B: Ir-Catalyzed Cascade Allylation/Spiroketalization

Optimized for the stereoselective synthesis of oxazoline-spiroketals.[4]

• Catalyst Activation (Glovebox Required): In an argon-filled glovebox, charge a 2-dram vial with [Ir(cod)Cl]₂ (2.5 mol%) and chiral Carreira (P,olefin) ligand (5.0 mol%). Add anhydrous THF (1.0 mL) and n-propylamine (10 mol%). Stir at 25 °C for 30 minutes. Causality note: The primary amine additive is essential to cleave the Ir-dimer and generate the active mononuclear Ir(I) amphiphilic species.

• Substrate Addition: To the active catalyst solution, add the 2-(1-hydroxyallyl)phenol derivative (0.1 mmol, 1.0 equiv) and the 4,4-disubstituted 5-methyleneoxazoline (0.12 mmol, 1.2 equiv) dissolved in THF (1.0 mL).

• Reaction Execution: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and stir at 25 °C for 12 hours.

• Purification: Upon completion, concentrate the crude mixture directly onto silica gel (avoiding aqueous workup to prevent oxazoline hydrolysis) and purify via column chromatography (Hexanes/EtOAc gradient) to obtain the oxazoline-spiroketal (>99% ee).

Quantitative Catalyst Benchmarking

Use the following table to benchmark your expected outcomes based on the catalyst class and target scaffold.

Catalyst System	Target Scaffold	Key Mechanistic Interaction	Typical ee (%)	Typical dr	Recommended Solvents
Bifunctional Squaramide	Chroman-fused Spirooxindoles	Dual H-bonding (rigid bite angle)	90–99%	>20:1	Toluene, Xylenes
Chiral Phosphoric Acid (CPA)	Spiro[pyrrolidin-oxindoles]	Brønsted acid/base ion pairing	85–95%	15:1	DCM, Chloroform
Ir(I) / (P,olefin) Ligand	Oxazoline-Spiroketals	π-allyl metal coordination	>99%	>20:1	THF, 1,4-Dioxane
Pd(0) / Phosphoramidite	Spirooxindole Lactones	Migratory insertion / Carbene transfer	85–94%	10:1 to 19:1	THF, Toluene

References

The following authoritative sources validate the mechanistic claims and protocols detailed in this guide:

1.1 - Chemical Communications (2015) 2.2 - Organic Chemistry Frontiers (2021) 3.4 - Organic Letters (2023) 4. 7 - Organic Letters (2022) 5.5 - Nature Communications (2021) 6. 6 - Organic Letters (2023)

Sources

• 1. Organocatalytic cascade reaction for the asymmetric synthesis of novel chroman-fused spirooxindoles that potently inhibit cancer cell proliferation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Recent advances in organocatalytic asymmetric multicomponent cascade reactions for enantioselective synthesis of spirooxindoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and properties of five-membered heterocycles containing two exocyclic conjugated double bonds | Russian Chemical Reviews [rcr.colab.ws]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. pubs.acs.org [pubs.acs.org]

Minimizing side reactions during the synthesis of 2-azaspiro[3.3]heptanes

Technical Support Center: Synthesis of 2-Azaspiro[3.3]heptanes

A Guide to Minimizing Side Reactions and Optimizing Synthetic Outcomes

Welcome to the technical support center for the synthesis of 2-azaspiro[3.3]heptanes. This guide is designed for researchers, scientists, and drug development professionals who are working with this valuable, yet synthetically challenging, scaffold. 2-Azaspiro[3.3]heptanes are considered privileged structures in medicinal chemistry due to their rigid, three-dimensional conformation, which can lead to improved potency, selectivity, and pharmacokinetic properties in drug candidates.[1][2][3] However, the construction of this strained spirocyclic system is often accompanied by side reactions that can complicate synthesis and reduce yields.

This document, structured in a question-and-answer format, provides troubleshooting strategies and detailed protocols to address the most common issues encountered during the synthesis of 2-azaspiro[3.3]heptanes.

Section 1: Troubleshooting Common Side Reactions

This section addresses the most frequently observed side reactions, their mechanistic origins, and proven methods for their prevention.

FAQ 1: I'm observing significant polymer formation in my reaction. What is the cause and how can it be prevented?

Answer:

The formation of polymeric material is a common and frustrating side reaction, particularly in syntheses that involve the double SN2 cyclization of a 1,3-dielectrophile with a primary amine.[4] This occurs when the rate of the intermolecular reaction (molecules reacting with each other) outpaces the desired intramolecular cyclization (a molecule reacting with itself to form the ring).

Causality: The high ring strain of the azetidine ring in the 2-azaspiro[3.3]heptane system makes its formation kinetically and thermodynamically challenging.[5][6] At high concentrations, the reactive ends of the linear intermediates are more likely to encounter and react with other molecules rather than their own other end, leading to a chain of linked molecules, i.e., a polymer. This is especially problematic during prolonged heating, which can promote these side reactions.[4]

Mitigation Strategies:

• High-Dilution Conditions: This is the most critical factor. By significantly increasing the solvent volume, you decrease the concentration of the reactants. This favors the intramolecular cyclization pathway by reducing the probability of intermolecular collisions. It is recommended to add the reactants slowly, via syringe pump, to a large volume of refluxing solvent.

• Choice of Base and Solvent: A strong, non-nucleophilic base is crucial for deprotonating the amine without competing in the SN2 reaction. Potassium tert-butoxide (t-BuOK) in a solvent like tetrahydrofuran (THF) is often effective.[1][7] The choice of solvent can also influence the reaction; for instance, a change in solvent polarity can affect the transition state of the cyclization.[8]

• Temperature Control: While some heat is necessary to overcome the activation energy of the cyclization, excessive temperatures or prolonged reaction times can promote polymerization and other decomposition pathways.[4] Monitor the reaction closely by TLC or LC-MS and aim for the lowest temperature that allows for a reasonable reaction rate.

Fig. 1: Competing pathways in 2-azaspiro[3.3]heptane synthesis.

FAQ 2: My reaction is incomplete, leaving significant amounts of mono-cyclized or linear starting material. How can I drive the reaction to completion?

Answer:

Incomplete conversion is often a result of insufficient reactivity or deactivation of starting materials or reagents. The second ring closure to form the spirocyclic system is often more difficult than the first due to increased steric hindrance and ring strain.

Causality: The formation of the second azetidine ring requires a specific conformation that can be difficult to achieve. Additionally, impurities in the starting materials can inhibit the reaction, or the base may not be strong enough or soluble enough to effect the second deprotonation and cyclization efficiently.

Mitigation Strategies:

• Reagent Stoichiometry and Purity: Ensure starting materials are pure through techniques like recrystallization or column chromatography.[8] An excess of the base (e.g., 2.2 to 2.5 equivalents) is often necessary to ensure both cyclization steps can proceed. In some protocols, an additional portion of base is added later in the reaction to reinvigorate the process.[1]

• Choice of Leaving Group: The nature of the leaving groups on the 1,3-dielectrophile is critical. While bromides are common, tosylates (OTs) or mesylates (OMs) are often better leaving groups and can facilitate a more efficient cyclization.

• Microwave Irradiation: Microwave-assisted synthesis has been shown to be effective in preparing azetidines by reducing reaction times and minimizing the formation of byproducts from prolonged heating.[4] The rapid and efficient heating can provide the energy needed for the challenging second cyclization.

Parameter	Standard Condition	Optimized Condition	Rationale
Base Stoichiometry	2.0 eq.	2.5 - 3.0 eq. (or sequential addition)	Ensures complete deprotonation for both cyclization steps.[1]
Leaving Group	-Br	-OTs, -OMs	Better leaving groups lower the activation energy for the SN2 reaction.
Heating Method	Conventional (Oil Bath)	Microwave Irradiation	Reduces reaction time, minimizing thermal decomposition and side reactions.[4]
Additives	None	Phase-Transfer Catalyst (e.g., TBAI)	Can improve reaction rates in biphasic systems or with less soluble bases.[9]

FAQ 3: I'm having issues during the Boc-deprotection step, such as low yields or product decomposition. What is the best way to remove the Boc protecting group?

Answer:

The tert-butyloxycarbonyl (Boc) group is a very common nitrogen-protecting group used in the synthesis of 2-azaspiro[3.3]heptanes.[10][11] While its removal is typically straightforward using strong acid, the strained nature of the spiro-azetidine core can make it susceptible to decomposition under harsh conditions.

Causality: The high ring strain of azetidines makes them behave somewhat like their more reactive aziridine cousins.[4] Under strongly acidic conditions used for Boc deprotection (e.g., neat trifluoroacetic acid (TFA) at room temperature), the azetidine nitrogen can be protonated, which can activate the ring towards nucleophilic attack and ring-opening, leading to decomposition.[4]

Mitigation Strategies:

• Milder Acidic Conditions: Instead of using neat TFA, consider using a solution of HCl in a non-nucleophilic organic solvent like 1,4-dioxane or diethyl ether. This is often sufficient to cleave the Boc group while minimizing ring-opening side reactions.

• Temperature Control: Perform the deprotection at 0 °C. The lower temperature will slow down the rate of potential decomposition reactions while still allowing for the cleavage of the acid-labile Boc group.

• Reaction Time: Monitor the reaction carefully by TLC or LC-MS. As soon as the starting material is consumed, work up the reaction immediately. Prolonged exposure to strong acid is unnecessary and increases the risk of side product formation.

• Workup Procedure: When the reaction is complete, carefully quench the acid by pouring the reaction mixture into a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃). This neutralizes the acid and prevents further degradation during extraction.

Fig. 2: Decision workflow for Boc-deprotection.

Section 2: Key Experimental Protocols

This section provides a representative, detailed protocol for a common synthetic step, incorporating the troubleshooting advice discussed above.

Protocol: Synthesis of 2-Benzyl-2-azaspiro[3.3]heptane via Double SN2 Cyclization

This protocol is adapted from established literature procedures and illustrates the principle of high-dilution to minimize polymerization.[7]

Materials:

• 3,3-Bis(bromomethyl)oxetane

• Benzylamine

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Syringe pump

Procedure:

• Setup: In a large, oven-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a rubber septum, add anhydrous THF (to achieve a final concentration of ~0.01 M). Heat the THF to reflux under an inert atmosphere (e.g., Argon or Nitrogen).

• Reagent Preparation: In a separate flask, prepare a solution of 3,3-bis(bromomethyl)oxetane (1.0 eq) and benzylamine (1.05 eq) in anhydrous THF. In another flask, prepare a solution or slurry of potassium tert-butoxide (2.5 eq) in anhydrous THF.

• Slow Addition: Using two separate syringe pumps, add the solution of the electrophile/amine and the solution of the base simultaneously and dropwise to the refluxing THF over a period of 4-6 hours. A slow addition rate is critical to maintain high-dilution conditions.

• Reaction Monitoring: After the addition is complete, allow the reaction to reflux for an additional 1-2 hours. Monitor the reaction progress by TLC or LC-MS to ensure the consumption of starting materials.

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by slowly adding water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-benzyl-2-azaspiro[3.3]heptane.

References

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 227. [Link]

• Boger, D. L., et al. (2026). Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function. ACS Medicinal Chemistry Letters. [Link]

• Lelais, G., et al. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues. Amino Acids, 39(2), 515-21. [Link]

• Burkholder, T. P., et al. (2009). Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Organic Letters, 11(17), 3898–3901. [Link]

• Mykhailiuk, P. K. (2015). Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery. Chemical Communications, 51(74), 14125-14128. [Link]

• Hillier, M. C., & Chen, C. Y. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(17), 3883–3886. [Link]

• Sarlah, D., et al. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Accounts of Chemical Research, 55(24), 3634–3651. [Link]

• Jana, C. K. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(17), 3795-3819. [Link]

• Jones, C. W., et al. (2017). Insights into Azetidine Polymerization for the Preparation of Poly(propylenimine)-Based CO2 Adsorbents. Macromolecules, 50(23), 9135–9143. [Link]

• Patent CN102442934A. Synthesis method of 6-oxo-2-azaspiro[4][4] heptane-2-carboxylic acid tert-butyl ester.

• Schacht, E. (2015). The Polymerization of Azetidines and Azetidine Derivatives. ResearchGate. [Link]

• Mykhailiuk, P. K. (2023). 2-azaspiro[3.3]heptane as bioisoster of piperidine. ResearchGate. [Link]

• Supporting Information for 2,6-Diazaspiro[3.3]heptanes. [Link]

• Thieme Chemistry. (2017). Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts. [Link]

• Coldham, I., et al. (2017). Synthesis of Spirocyclic Amines by Using Dipolar Cycloadditions of Nitrones. The Journal of Organic Chemistry, 82(13), 6936–6944. [Link]

• Chemler, S. R., et al. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(51), 17873–17881. [Link]

• Mykhailiuk, P. K. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 34-40. [Link]

• Luisi, R., et al. (2024). 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Advanced Synthesis & Catalysis, 366, 3894–3902. [Link]

• Liu, B., et al. (2020). Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers. Bioorganic & Medicinal Chemistry Letters, 30(19), 127433. [Link]

• Wuitschik, G., et al. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Organic Process Research & Development, 27(8), 1541–1547. [Link]

• Mykhailiuk, P. K., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2). [Link]

• Mykhailiuk, P. K. (2023). (PDF) Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. ResearchGate. [Link]

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Technical Support Center: Solvent Effects on the Stereoselectivity of Spirocyclization

Welcome to the Technical Support Center for troubleshooting solvent effects on the stereoselectivity of spirocyclization reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing these complex transformations. We will move beyond simple protocols to explain the underlying principles that govern stereochemical outcomes, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: My spirocyclization is resulting in a low diastereomeric or enantiomeric excess. What are the primary solvent-related factors I should investigate?

A1: Low stereoselectivity is a common hurdle in spirocyclization. The solvent plays a critical role in influencing the energy of the transition states leading to different stereoisomers. Here are the key solvent properties to consider for optimization:

• Solvent Polarity (Dielectric Constant and Dipole Moment): The polarity of your solvent can dramatically influence the transition state of the cyclization, thereby affecting diastereoselectivity.[1] In some instances, a change in solvent can even reverse the diastereoselectivity.[1]

  • Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents possess O-H or N-H bonds and can act as hydrogen bond donors.[2][3] They are effective at stabilizing ionic intermediates and transition states through hydrogen bonding.[4] This can be advantageous in reactions proceeding through charged intermediates.

  • Polar Aprotic Solvents (e.g., DMSO, DMF, acetone, acetonitrile): These solvents have significant dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[2][3][4] They are particularly effective in reactions where a "naked" or highly reactive nucleophile is desired, as they solvate cations more strongly than anions.[4][5]

  • Nonpolar Solvents (e.g., hexane, toluene, benzene): These solvents have low dielectric constants and minimal dipole moments.[6] They are often used when non-polar reactants are involved and can favor transition states with minimal charge separation.

• Hydrogen Bonding Capacity: The ability of a solvent to act as a hydrogen bond donor or acceptor can significantly stabilize or destabilize transition states.[7][8]

  • Protic Solvents: Can stabilize transition states with developing negative charges through hydrogen bonding. For example, in some epoxide-opening spirocyclizations, methanol has been shown to act as a hydrogen-bond catalyst, activating the epoxide electrophile and chelating the nucleophile.

  • Aprotic Solvents: While they cannot donate hydrogen bonds, aprotic solvents with hydrogen bond accepting capabilities (e.g., THF, ethyl acetate) can interact with acidic protons on the substrate or catalyst.

• Solvent Viscosity: While less commonly the primary factor, solvent viscosity can influence reactions that are under diffusion control.[9] In some photochemical spirocyclization reactions, a viscosity dependence on both diastereoselectivity and product selectivity has been observed.[10]

Q2: How do I systematically screen solvents to optimize the stereoselectivity of my spirocyclization?

A2: A systematic approach is crucial for efficient optimization. Avoid random solvent screening and instead, group solvents by their key properties.

Step-by-Step Solvent Screening Protocol:

• Initial Feasibility Screen: Begin with a small set of diverse solvents to establish reaction viability. Good starting points include a nonpolar solvent (e.g., toluene), a polar aprotic solvent (e.g., THF or DCM), and a polar protic solvent (e.g., isopropanol), if compatible with your reagents.

• Polarity-Focused Screening: Based on the initial results, expand your screen by exploring a range of solvents with varying dielectric constants.[1]

• Hydrogen Bonding Investigation: If your substrate or catalyst has hydrogen bond donor or acceptor sites, specifically test solvents that can engage in these interactions. Compare results from protic and aprotic solvents with similar polarities.

• Consider Solvent Mixtures: In some cases, a mixture of solvents can provide the optimal balance of properties. For instance, a small amount of a polar solvent in a nonpolar medium can sometimes enhance selectivity.

• Temperature Optimization: Remember that temperature can significantly impact the energy difference between diastereomeric transition states.[1] Lower temperatures often lead to higher diastereoselectivity.[1][7]

Q3: Can computational modeling help predict solvent effects on my spirocyclization?

A3: Yes, computational modeling, particularly Density Functional Theory (DFT), is a powerful tool for understanding and predicting solvent effects.[11]

• Implicit Solvent Models: These models treat the solvent as a continuous dielectric medium.[12] They are computationally less expensive and can provide good qualitative trends for the effect of solvent polarity.

• Explicit Solvent Models: These models include a specific number of solvent molecules around the solute.[12] They are more computationally intensive but can capture specific solute-solvent interactions like hydrogen bonding, which are often crucial for stereoselectivity.[12]

Combined experimental and computational studies can provide a deep understanding of the reaction mechanism and the role of the solvent in controlling the stereochemical outcome.[11]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Poor Diastereoselectivity	Suboptimal Solvent Polarity: The chosen solvent may not be adequately differentiating the energies of the diastereomeric transition states.	1. Screen Solvents of Varying Polarity: Test a range of solvents from nonpolar (e.g., Toluene) to polar aprotic (e.g., THF, DCM, Acetonitrile) and, if compatible, polar protic (e.g., IPA, EtOH).[1] 2. Correlate with Dielectric Constant: Analyze if there is a trend between the dielectric constant of the solvent and the observed diastereomeric ratio.
Ineffective Transition State Stabilization: The solvent may not be providing the necessary specific interactions (e.g., hydrogen bonding) to favor one transition state over another.	1. Evaluate Hydrogen Bonding Potential: Compare results in protic versus aprotic solvents. 2. Consider Additives: In some cases, small amounts of additives that can act as hydrogen bond donors or acceptors can influence stereoselectivity.
Inconsistent Stereoselectivity	Trace Water or Impurities: Small amounts of water in aprotic solvents can act as a protic source, leading to inconsistent results.	1. Use Anhydrous Solvents: Ensure all solvents are rigorously dried before use. 2. Purify Starting Materials: Impurities can sometimes catalyze side reactions or interfere with the desired stereoselective pathway.[1]
Reversal of Stereoselectivity	Change in Reaction Mechanism: A significant change in solvent properties can sometimes favor an alternative reaction pathway with a different stereochemical preference.	1. Mechanistic Investigation: Perform kinetic studies or computational analysis to understand the operative mechanism in different solvents.[11] 2. Analyze Byproducts: Carefully characterize any byproducts to gain insight into competing reaction pathways.
Low Enantioselectivity (in Catalytic Reactions)	Solvent Interference with Catalyst-Substrate Complex: The solvent may be coordinating to the catalyst or disrupting the chiral environment necessary for stereocontrol.	1. Screen Non-Coordinating Solvents: Test solvents with low Lewis basicity (e.g., halogenated solvents, hydrocarbons). 2. Vary Solvent Concentration: In some cases, running the reaction at a higher concentration can favor the formation of the catalyst-substrate complex over solvent coordination.

Data Presentation: Impact of Solvent on Diastereoselectivity

The following table provides a hypothetical example of how to present data from a solvent screening experiment for a spirocyclization reaction.

Solvent	Dielectric Constant (ε)	Dipole Moment (μ, D)	Diastereomeric Ratio (A:B)
Toluene	2.4	0.36	2:1
Dichloromethane (DCM)	8.9	1.60	5:1
Tetrahydrofuran (THF)	7.5	1.75	8:1
Acetonitrile	37.5	3.92	12:1
Methanol	32.7	1.70	1:3 (Reversal)

Note: This is illustrative data and actual results will vary depending on the specific reaction.

Experimental Protocols

General Procedure for Solvent Screening in a Catalytic Enantioselective Spirocyclization

• Preparation of Reagents and Solvents:

  • Ensure all starting materials and the catalyst are of high purity.[1]

  • Dry all solvents over an appropriate drying agent and distill or pass through a solvent purification system. Store under an inert atmosphere.

• Reaction Setup:

  • To a series of oven-dried reaction vials, add the catalyst (e.g., 5 mol%) and any necessary ligands under an inert atmosphere (e.g., Argon or Nitrogen).

  • Add the appropriate volume of the screening solvent to each vial.

  • Add the starting material (1.0 equiv) and any other reagents to each vial.

• Reaction Monitoring and Workup:

  • Stir the reactions at the desired temperature and monitor their progress by TLC or LC-MS.[1]

  • Once the reaction is complete, quench the reaction as appropriate (e.g., with a saturated aqueous solution of NH₄Cl).[1]

  • Extract the product with an organic solvent, combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Analysis:

  • Purify the crude product by flash column chromatography.

  • Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture or the purified product.

  • Determine the enantiomeric excess by chiral HPLC or SFC analysis.

Visualizations

Logical Workflow for Troubleshooting Poor Stereoselectivity

Caption: Troubleshooting workflow for poor stereoselectivity.

Influence of Solvent on Transition State Energies

Caption: Solvent influence on transition state energy differences.

References

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• Wang, Y., et al. (2021). Hydrogen Bond Assisted Central-to-Spiro Chirality Transfer and Central-to-Axial Chirality Conversion: Asymmetric Synthesis of Spirocycles. Organic Letters, 23(23), 9179-9184. [Link]

• Franzoni, I., et al. (2018). Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. Chemical Science, 9(6), 1546-1556. [Link]

• Alagona, G., & Ghio, C. (1995). Solvent effect on the conformational behavior of substituted spiro[4.5]decanes and spiro[5.5]undecanes. Journal of Molecular Structure: THEOCHEM, 334(1-3), 19-32. [Link]

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• ResearchGate. (n.d.). Optimization (solvent screening) of enantioselective spironitrocyclopropanation reaction between 1a and 2a. Retrieved from [Link]

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• Kaźmierczak, R., et al. (2025). Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. The Journal of Organic Chemistry, 90(6), 4016-4027. [Link]

• Adam, W., Sajimon, M. C., & Trofimov, A. V. (2003). Viscosity-dependent diastereoselectivity and product selectivity in the photodenitrogenation of a spirocyclopropane-substituted, DBH-type azoalkane. Photochemical & Photobiological Sciences, 2(6), 677-680. [Link]

• Ashenhurst, J. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Retrieved from [Link]

• Fringuelli, F., & Piermatti, O. (2009). Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews, 38(3), 633-644. [Link]

• Michalska, D., et al. (2021). Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. Scientific Reports, 11(1), 1-13. [Link]

• LibreTexts Chemistry. (2019, June 5). 6.05.1. Protic vs Aprotic Solvents. Retrieved from [Link]

• Tenger Chemical. (2025, May 26). Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, November 20). Polar Protic vs Polar Aprtotic Solvents in Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Cossío, F. P., et al. (1998). Solvent effects on the stereoselectivity of ketene–imine cycloaddition reactions. Journal of the Chemical Society, Chemical Communications, (12), 1315-1316. [Link]

• ChemTalk. (2023, September 25). Polar Protic and Aprotic Solvents. Retrieved from [Link]

• Acevedo, O., & Jorgensen, W. L. (2010). Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction. The Journal of organic chemistry, 75(14), 4883-4892. [Link]

• Shao, Y., et al. (2023). Intramolecular Hydrogen Bonding Enables a Zwitterionic Mechanism for Macrocyclic Peptide Formation. Angewandte Chemie International Edition, 62(41), e202307210. [Link]

• Shaik, S., et al. (2018). Oriented-External Electric Fields Create Absolute Enantioselectivity in Diels–Alder Reactions: Importance of the Molecular Dipole Moment. Journal of the American Chemical Society, 140(40), 13008-13016. [Link]

• Serse, F., et al. (2024). Unveiling Solvent Effects on β-Scissions through Metadynamics and Mean Force Integration. Journal of Chemical Theory and Computation, 20(14), 6253-6262. [Link]

• Chemistry World. (2020, August 10). Hydrogen bond imparts more stability on transition state than expected. Retrieved from [Link]

• Rychnovsky, S. D., & Kim, J. (2005). Stereoselective Synthesis of Spirocyclic Oxindoles via Prins Cyclizations. Organic letters, 7(24), 5473-5476. [Link]

• AIP Publishing. (2024, July 1). Enhancing the dielectric constant of zwitterionic liquids via dipole moment and anion chemistry. The Journal of Chemical Physics. Retrieved from [Link]

• National Institute of Standards and Technology. (2019, November 4). Influence of Isotopologue Dipole Moments on Precision Dielectric-Constant Measurements. Retrieved from [Link]

• Kras, J., et al. (2022). Full Regio- and Stereoselective Protocol for the Synthesis of New Nicotinoids via Cycloaddition Processes with the Participation of Trans-Substituted Nitroethenes: Comprehensive Experimental and MEDT Study. Molecules, 27(19), 6599. [Link]

• Cupellini, L., et al. (2023). The Role of H-Bonds in the Excited-State Properties of Multichromophoric Systems: Static and Dynamic Aspects. International Journal of Molecular Sciences, 24(8), 7502. [Link]

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• Lonsdale, R., & Larrabee, J. A. (2018). Kinetic Solvent Viscosity Effects as Probes for Studying the Mechanisms of Enzyme Action. Biochemistry, 57(27), 3975-3984. [Link]

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Reference Data & Comparative Studies

Scaffold Hopping in Drug Discovery: 2-Azaspiro[3.3]heptane as a Structural Surrogate for Piperidine

The piperidine ring is one of the most ubiquitous nitrogen-containing heterocycles in FDA-approved therapeutics. However, the flat, sp²-like character of highly substituted piperidines often leads to suboptimal physicochemical properties, including high lipophilicity, poor aqueous solubility, and susceptibility to cytochrome P450 (CYP)-mediated oxidative metabolism. In the pursuit of expanding three-dimensional chemical space, 2-azaspiro[3.3]heptane has emerged as a premier structural surrogate, offering a unique combination of conformational rigidity, altered basicity, and improved metabolic shielding.

This guide objectively compares the structural and functional performance of 2-azaspiro[3.3]heptane against piperidine, providing mechanistic insights and validated experimental protocols for its integration into lead optimization workflows.

The "LogD Lowering Twist": Physicochemical Causality

In classical medicinal chemistry, the addition of a carbon atom typically increases a molecule's lipophilicity. However, replacing a six-membered piperidine ring with a 2-azaspiro[3.3]heptane paradoxically lowers the distribution coefficient (logD₇.₄) by up to 1.0 log unit in most C-linked substitutions[1].

The Causality: This counterintuitive phenomenon is driven by the spirocyclic center, which alters the inductive effects and solvation energy of the amine. The spiro fusion increases the basicity (pKa) of the nitrogen. At physiological pH (7.4), a higher fraction of the molecule exists in the ionized state, drastically reducing effective lipophilicity and improving aqueous solubility[1]. (Note: An exception occurs with N-linked 2-azaspiro[3.3]heptanes, where logD₇.₄ increases by ~0.5, consistent with the standard addition of a carbon atom[1]).

3D Geometry and Target Engagement

Piperidine exit vectors are largely confined to equatorial or axial trajectories within a standard chair or boat conformation. In contrast, the 2-azaspiro[3.3]heptane system introduces a rigid 90° twist between the azetidine and cyclobutane rings.

The Causality: This perpendicular orientation projects substituents into novel spatial trajectories. The spiro scaffold is approximately 1 Å longer than a similarly substituted piperidine, closely matching the length of a homopiperidine system[2]. This extended, twisted geometry allows the surrogate to access deep, previously inaccessible binding pockets. For instance, in the structure-based design of METTL3 inhibitors, replacing a piperidine with an 1-isopropyl-2-azaspiro[3.3]heptane displaced three tightly bound crystal water molecules from a half-open pocket, resulting in a 13-fold improvement in binding affinity[3].

Toxicity Mitigation and Metabolic Shielding

Highly lipophilic piperidines often exhibit off-target hERG channel inhibition, leading to severe cardiotoxicity.

The Causality: The sp³-rich nature of the spirocycle structurally shields vulnerable α- and β-C-H bonds from enzymatic degradation. Furthermore, the lowered logD and altered pKa reduce the hydrophobic interactions required for hERG binding. When the piperidine ring in the local anesthetic bupivacaine was replaced with a spirocyclic moiety, the resulting analog maintained antinociceptive efficacy while demonstrating a 5-fold increase in the lethal dose threshold, significantly mitigating systemic toxicity[4].

Quantitative Comparison: Piperidine vs. 2-Azaspiro[3.3]heptane

Property	Piperidine	2-Azaspiro[3.3]heptane	Mechanistic Causality
Geometry	Flat, chair/boat conformation	3D, 90° spiro twist	Spiro center forces perpendicular ring orientation, increasing Fsp³.
Exit Vector Length	Standard	~1 Å longer	Cyclobutane ring extension alters the spatial trajectory of substituents[2].
Lipophilicity (logD₇.₄)	Baseline	Lowered (up to -1.0)*	Increased basicity leads to higher ionization at pH 7.4[1].
Basicity (pKa)	~10.0 - 10.4	~10.5 - 11.0	Altered inductive effects and solvation energy at the spiro center.
Metabolic Stability	Susceptible to CYP oxidation	Highly resistant	Elimination of vulnerable C-H bonds; steric shielding of the core.

*Exception: N-linked attachments where logD may increase by +0.5.

Logical Workflow: Scaffold Hopping

Workflow for scaffold hopping from piperidine to 2-azaspiro[3.3]heptane in lead optimization.

Experimental Methodology: Synthesis of the Bifunctional Surrogate

To effectively utilize 2-azaspiro[3.3]heptane in library generation, a scalable synthesis of the bifunctional building block, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, is required. The following protocol provides a self-validating, highly scalable route via a [2+2] cycloaddition[5].

Protocol: Scalable Synthesis via [2+2] Cycloaddition

Step 1: In Situ Ketene Generation & [2+2] Cycloaddition

• Rationale: The highly strained spirocyclic system requires a powerful thermodynamic driving force. In situ generation of 1,2-dichloroketene provides a highly reactive intermediate that undergoes a rapid [2+2] cycloaddition with an exocyclic olefin.

• Procedure: Suspend Zn-Cu couple in anhydrous diethyl ether under N₂. Slowly add a solution of N-Boc-3-methyleneazetidine and trichloroacetyl chloride.

• Critical In-Process Control (Self-Validation): The reaction is highly exothermic. The internal temperature must be strictly maintained below 30 °C using an ice bath. Exceeding this threshold results in significant thermal deprotection of the acid-sensitive Boc group, leading to complex mixtures and drastic yield reduction[5].

Step 2: Reductive Dechlorination

• Rationale: The resulting α,α-dichloro cyclobutanone intermediate is sterically hindered and chemically unstable. Mild reductive dechlorination is required to remove the geminal chlorides without reducing the cyclobutanone carbonyl.

• Procedure: Filter the crude reaction mixture through Celite to remove zinc salts. Concentrate the filtrate and immediately resuspend in glacial acetic acid. Add activated Zinc dust in portions at 25 °C.

• In-Process Control: Monitor the reaction via LC-MS. The complete disappearance of the dichloro-intermediate mass peak confirms the success of the selective reduction.

Step 3: Isolation and Structural Validation

• Procedure: Neutralize the mixture with saturated aqueous NaHCO₃, extract with ethyl acetate, and purify via flash column chromatography (hexane/ethyl acetate gradient) to afford tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate.

• Validation: Recrystallize the purified product from an ethyl acetate/heptane mixture. Submit the crystals for X-ray crystallographic analysis to definitively verify the perpendicular spiro fusion and validate the 3D structural integrity of the scaffold[5].

Synthetic Workflow

Scaleable synthetic route to bifunctional 2-azaspiro[3.3]heptane building blocks.

References

• Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3] - ResearchGate. 2

• Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC. 1

• Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate - Organic Letters. 5

• Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic - ChemRxiv. 4

• Structure-Based Design of Inhibitors of the m6A-RNA Writer Enzyme METTL3 - PMC. 3

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X-ray crystallography of 6-oxo-azaspiro[3.3]heptane derivatives

The 6-oxo-azaspiro[3.3]heptane scaffold has fundamentally disrupted modern medicinal chemistry. As a conformationally rigid, bifunctional bioisostere for piperidines and piperazines, it dramatically alters the spatial trajectory of substituents while typically lowering lipophilicity (logD) and improving aqueous solubility[1].

However, confidently deploying these spirocycles in structure-based drug design (SBDD) requires precise determination of their puckered conformations and exit vectors. As a Senior Application Scientist, I frequently encounter the same bottleneck: azaspiro[3.3]heptanes are notoriously difficult to crystallize. Their high symmetry, low molecular weight, and excellent solubility often result in oils rather than diffraction-quality crystals.

This guide provides an objective, data-driven comparison of the three primary crystallographic strategies for 6-oxo-azaspiro[3.3]heptane derivatives, complete with self-validating protocols to ensure absolute structural integrity.

The Causality of Crystallization Failure

Before selecting a method, we must understand why standard crystallization fails for these scaffolds:

• Lack of Directional Interactions: Unlike planar heterocycles, the hydrocarbon backbone of the spiro[3.3] system lacks strong hydrogen bond donors/acceptors. Intermolecular forces are dominated by weak van der Waals interactions.

• Dynamic Ring-Flipping: The cyclobutane/azetidine rings exhibit dynamic puckering in solution. Without a strong lattice to "freeze" a single conformer, the resulting crystals suffer from severe rotational disorder.

• High Solvation Energy: The very properties that make them excellent drugs (high solubility) mean the thermodynamic penalty for shedding their solvation shell is exceptionally high.

To overcome this, we must artificially engineer lattice stability through derivatization, salt formation, or protein enclosure.

Comparative Analysis of Crystallization Strategies

The following table synthesizes the performance, ideal use cases, and physical driving forces of the three primary crystallographic approaches.

Strategy	Ideal Substrate	Primary Driving Force for Crystallization	Typical Resolution	Pros	Cons
Direct Vapor Diffusion	Highly functionalized, neutral derivatives (e.g., N-Boc protected)	van der Waals, weak dipole-dipole	0.75 - 0.90 Å	Preserves native conformation; no counterion interference[2].	High failure rate for low MW spirocycles; prone to twinning.
Salt Formation	Basic amines (unprotected azaspiro[3.3]heptanes)	Ionic bonds, strong charge-assisted H-bonds	0.80 - 1.00 Å	Dramatically increases melting point; highly reproducible[3].	Counterions can distort the native spirocyclic pucker.
Protein Co-Crystallography	High-affinity target binders (e.g., 3CLpro inhibitors)	Protein-ligand H-bonds, hydrophobic enclosure	1.50 - 2.50 Å	Reveals the exact bioactive conformation and exit vectors[4].	Lower resolution; requires stable protein crystals and high solubility.

Crystallization Decision Matrix

To minimize trial-and-error, use the following logical workflow to dictate your experimental approach based on the physicochemical state of your specific derivative.

Decision matrix for selecting crystallization strategies for spiro[3.3]heptanes.

Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. Do not proceed to the next step unless the validation criteria of the current step are met.

Protocol A: Vapor Diffusion of Neutral Derivatives (e.g., N-Boc-6-oxo-azaspiro[3.3]heptane)

Causality: We utilize vapor diffusion because slow antisolvent permeation gradually lowers the dielectric constant of the medium, forcing the highly soluble spirocycle out of its solvation shell without crashing it into an amorphous powder[2].

• Dissolution: Dissolve 15 mg of the compound in 0.5 mL of ethyl acetate inside a 1-dram glass vial.

  • Validation: Shine a laser pointer through the vial. The absence of beam scattering (Tyndall effect) validates complete dissolution and the absence of nucleation-inducing dust.

• Equilibration: Place the uncapped 1-dram vial inside a 20 mL scintillation vial containing 3 mL of heptane (antisolvent). Cap the outer vial tightly and store at 20°C in a vibration-free environment for 5 days.

• Harvesting: Extract the grown solids using a micropipette.

  • Validation: Examine the solids under cross-polarized light. Sharp extinction flashes upon rotation validate a highly ordered, anisotropic crystal lattice. If the solid remains dark at all angles, it is an amorphous precipitate; you must restart with a slower diffusion rate (e.g., lower temperature).

Protocol B: Hydrochloride Salt Crystallization of Basic Amines

Causality: Unprotected azaspiro[3.3]heptanes are often volatile oils. By protonating the azetidine nitrogen, we introduce chloride ions that act as structural bridges, forming strong charge-assisted hydrogen bonds that lock the spirocycles into a rigid, high-melting-point 3D network[3].

• Salt Formation: Dissolve the free amine in anhydrous diethyl ether at 0°C. Dropwise, add 1.1 equivalents of 2M HCl in ether.

  • Validation: The immediate formation of a persistent, dense white cloud validates successful protonation and salt formation.

• Recrystallization: Isolate the precipitate via centrifugation. Dissolve the crude salt in a minimum volume of boiling methanol. Slowly cool to room temperature, then to 4°C overnight.

  • Validation: The solid must completely dissolve at reflux. If it does not, the solvent volume is insufficient, which will cause premature kinetic precipitation rather than controlled thermodynamic crystallization.

• Cryo-cooling: Mount a single crystal on a cryoloop using paratone oil. Flash-freeze in the diffractometer's nitrogen stream at 100 K.

  • Validation: The paratone oil drop must remain transparent at 100 K. If it turns opaque, crystalline ice has formed, which will contaminate the diffraction pattern with ice rings.

Protocol C: Protein-Ligand Co-Crystallography (Bioactive Conformation)

Causality: When targeting proteases (e.g., SARS-CoV-2 3CLpro), the extended length of the azaspiro[3.3]heptane allows it to engage deep hydrophobic clefts (like the S4 subsite). The protein matrix forces the spirocycle into its single, bioactive puckered state, eliminating rotational disorder[4].

• Apo-Crystal Growth: Grow apo-crystals of the target protein using sitting-drop vapor diffusion.

  • Validation: Mount a test crystal and shoot it with X-rays. It must diffract to at least 2.0 Å resolution before soaking to ensure the baseline lattice is robust enough to survive ligand entry.

• Ligand Soaking: Transfer the crystal to a soaking drop containing the mother liquor supplemented with 5 mM of the spirocyclic inhibitor (dissolved in 100% DMSO, final DMSO concentration <5%). Soak for 24 hours.

  • Validation: Monitor the crystal visually under a stereomicroscope. If the crystal cracks or dissolves, the ligand is inducing a massive conformational change or the DMSO concentration is too high, invalidating the current soak conditions.

• Data Analysis: Collect the diffraction data and phase the structure.

  • Validation: Check the Fo​−Fc​ difference electron density map contoured at 3 σ . A continuous, unbroken density matching the puckered spirocycle validates successful binding and full occupancy[4].

References

• Title: A Comparative Guide to the Computational Modeling and Conformational Analysis of 2,6-Diazaspiro[3.3]heptane | Source: Benchchem | URL: 1

• Title: Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate | Source: Organic Letters (ACS Publications) | URL: 2

• Title: Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease | Source: PMC (NIH) | URL: 4

• Title: 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine | Source: Angewandte Chemie (via ResearchGate) | URL: 3

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Study of Synthetic Routes to 2-Azaspiro[3.3]heptane Cores

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary & Pharmacological Relevance

The 2-azaspiro[3.3]heptane motif has emerged as a premier conformationally rigid bioisostere for piperidine and piperazine rings. Structurally, the spirocycle is approximately 1 Å longer than a similarly substituted piperidine ring, offering a unique spatial trajectory that allows chemists to probe novel chemical space1[1].

Recent breakthroughs have demonstrated its profound utility in drug development. For instance, replacing the piperidine moiety in fentanyl with a 2-azaspiro[3.3]heptane core preserves μ-opioid receptor (MOR) antinociception while decisively stripping away β-arrestin-2 engagement and respiratory depression liabilities 2[2]. Furthermore, it serves as a critical structural vector in S4 subsite engagement for SARS-CoV-2 3CLpro inhibitors, locking the molecules into stable, highly potent conformations3[3].

To effectively integrate this core into discovery pipelines, scalable and high-yielding synthetic routes are mandatory. This guide objectively compares the three primary synthetic strategies used to access this critical pharmacophore.

Comparative Analysis of Synthetic Strategies

Route A: Stepwise Cyclobutane Construction (The Epibromohydrin Route)

This classical approach builds the spirocycle sequentially. Starting from inexpensive epibromohydrin, a 1,3-dibromopropane derivative is condensed with ethyl cyanoacetate to form a cyclobutane ring. Subsequent reduction, tosylation, and primary amine displacement close the azetidine ring[1].

• Causality & Logic: While this route utilizes highly accessible bulk reagents, the stepwise nature requires multiple functional group manipulations. The spontaneous ring closure of the primary amine displacing the tosyl group is driven by the favorable thermodynamics of azetidine formation. However, the lengthy 8-step sequence limits throughput.

Route B: Convergent [2+2] Cycloaddition (The Dichloroketene Route)

A highly convergent, second-generation synthesis utilizes a [2+2] cycloaddition between 1,2-dichloroketene and an azetidine olefin[1].

• Causality & Logic: The cycloaddition directly constructs the spiro-fused cyclobutanone core in a single step. Subsequent zinc-mediated dechlorination yields the 6-oxo-2-azaspiro[3.3]heptane core. This route slashes the step count from 8 to 3, providing a highly scalable pathway for bulk intermediate generation.

Route C: Asymmetric Davis-Ellman Imine Addition

For 1-substituted derivatives, the addition of 3-azetidinecarboxylate anions to N-tert-butanesulfinyl aldimines (Davis-Ellman imines) provides excellent stereocontrol4[4].

• Causality & Logic: The chiral sulfinyl group directs the facial attack of the azetidine enolate, establishing the stereocenter with high diastereomeric ratios (dr > 98:2). Reductive cyclization using LAH followed by p-TsCl/NaH traps the intermediate to form the spirocycle.

Quantitative Data Presentation

The following table summarizes the operational metrics of the three primary synthetic routes to assist chemists in selecting the appropriate methodology based on their project needs:

Synthetic Route	Key Starting Materials	Step Count	Overall Yield	Stereocontrol	Primary Advantage
Route A: Stepwise	Epibromohydrin, Ethyl cyanoacetate	8	~19%	Low (Diastereomer mixtures)	Uses inexpensive, readily available bulk reagents.
Route B: [2+2] Cycloaddition	Azetidine olefin, 1,2-Dichloroketene	3	~21%	N/A (Achiral core)	Highly convergent; excellent for large-scale preparation (50g+).
Route C: Imine Addition	3-Azetidinecarboxylate, Davis-Ellman Imine	3	~85%	High (dr > 98:2)	Access to enantiomerically pure 1-substituted derivatives.

Visualizing the Synthetic Workflows

Comparative synthetic workflows for 2-azaspiro[3.3]heptane core construction.

Experimental Protocol: Convergent[2+2] Cycloaddition Route

For laboratories requiring rapid access to the bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate core, Route B is the gold standard. Below is the optimized, self-validating protocol[1].

Step 1: [2+2] Cycloaddition

• Procedure: To a vigorously stirred solution of Boc-protected azetidine olefin in diethyl ether, add trichloroacetyl chloride and activated zinc dust in portions.

• Causality & Logic: The in situ generation of 1,2-dichloroketene from trichloroacetyl chloride and zinc allows for an immediate, concerted [2π​+2π​] cycloaddition with the strained azetidine olefin.

• Critical Parameter: A slow exotherm develops as the reaction warms from 0 °C to 25 °C. The internal temperature must be strictly maintained below 30 °C. Exceeding this threshold causes significant thermal cleavage of the Boc protecting group, leading to polymerization and yield collapse.

Step 2: Reductive Dechlorination

• Procedure: Filter the crude dichloroketone intermediate through a pad of Celite to remove zinc salts. Immediately subject the unpurified intermediate to fresh zinc powder in glacial acetic acid at room temperature.

• Causality & Logic: Zinc insertion into the activated C-Cl bonds adjacent to the ketone facilitates rapid reductive dechlorination. Bypassing the purification of the intermediate prevents the hydrolytic degradation of the highly sensitive α,α -dichlorocyclobutanone during silica gel chromatography.

Step 3: Isolation & Validation

• Procedure: Neutralize the acetic acid carefully with saturated aqueous NaHCO3​ , extract the aqueous layer with EtOAc, dry over Na2​SO4​ , and purify via silica gel chromatography.

• Self-Validating System: The success of the dechlorination is self-validating via TLC; the highly polar dichloroketone rapidly converts to the non-polar 6-oxo-2-azaspiro[3.3]heptane, allowing real-time reaction monitoring. Structural confirmation is definitively achieved via the disappearance of the characteristic α -chloro multiplet in 1H NMR.

References

• Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Organic Letters. 1

• Asymmetric Synthesis 1-Substituted 2,6-Diazaspiro[3.3]heptanes through Addition of 3-Azetidinecarboxylate Anions to Davis–Ellman Imines. Organic Letters. 4

• Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function. ACS Medicinal Chemistry Letters. 2

• Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease. PubMed Central (PMC). 3

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Stereochemical Validation of 1-Substituted 2-Azaspiro[3.3]heptanes

Introduction: The Criticality of Stereochemistry in Modern Drug Discovery

In the landscape of modern drug discovery, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. The biological activity of a chiral drug molecule is intrinsically linked to its specific stereoisomeric form, as enantiomers can exhibit vastly different pharmacological and toxicological profiles. The 1-substituted 2-azaspiro[3.3]heptane scaffold has emerged as a valuable motif in medicinal chemistry, prized for its rigid, three-dimensional structure that can confer improved physicochemical properties and novel intellectual property.[1][2] However, the synthesis of these compounds often yields stereoisomers, necessitating robust and reliable methods for the validation of their relative and absolute stereochemistry.

This guide provides an in-depth comparison of the primary analytical techniques employed for the stereochemical validation of 1-substituted 2-azaspiro[3.3]heptanes. We will delve into the causality behind experimental choices and present field-proven insights to aid researchers, scientists, and drug development professionals in selecting the most appropriate methodology for their specific needs.

The Gatekeeper of Absolute Configuration: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the unequivocal gold standard for the determination of molecular structure, including the absolute stereochemistry of chiral compounds.[3] By analyzing the diffraction pattern of X-rays passing through a single crystal, a detailed three-dimensional electron density map of the molecule can be generated, providing unambiguous proof of atomic connectivity and spatial arrangement.

Causality of Experimental Choice

For novel 1-substituted 2-azaspiro[3.3]heptane derivatives, obtaining a crystal structure early in the development process can anchor all subsequent stereochemical assignments. The rigid nature of the spiro[3.3]heptane core often facilitates crystallization. The primary challenge, however, lies in obtaining single crystals of sufficient quality, which can be a time-consuming and sometimes unsuccessful endeavor.

Illuminating Relative Stereochemistry: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful and versatile tool for elucidating the relative stereochemistry of molecules in solution.[4] For 1-substituted 2-azaspiro[3.3]heptanes, which possess a rigid scaffold, through-space NMR correlations are particularly informative.

Key NMR Techniques for Stereochemical Elucidation:

• Nuclear Overhauser Effect Spectroscopy (NOESY) and Rotating-frame Overhauser Effect Spectroscopy (ROESY): These 2D NMR experiments detect protons that are close in space, irrespective of their through-bond connectivity.[5][6][7][8] For a 1-substituted 2-azaspiro[3.3]heptane, the presence or absence of NOE/ROE cross-peaks between the substituent at the 1-position and the protons on the azetidine and cyclobutane rings can definitively establish their relative orientation (i.e., cis or trans). The choice between NOESY and ROESY is often dependent on the molecular weight of the compound, with ROESY being more suitable for medium-sized molecules where the NOE may be close to zero.[5]

• Coupling Constants (J-coupling): The magnitude of the coupling constant between vicinal protons is dependent on the dihedral angle between them, as described by the Karplus equation. While the rigid nature of the spiro[3.3]heptane system limits free rotation, analysis of coupling constants can provide valuable conformational information and support stereochemical assignments.

Determining Absolute Configuration in Solution: Vibrational Circular Dichroism (VCD)

Vibrational Circular Dichroism (VCD) has emerged as a powerful technique for determining the absolute configuration of chiral molecules in solution, offering a significant advantage when single crystals for X-ray analysis cannot be obtained.[9][10][11] VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[12]

The Power of VCD for Azaspiro[3.3]heptanes:

The absolute configuration is determined by comparing the experimental VCD spectrum with the theoretical spectrum calculated for a specific enantiomer using Density Functional Theory (DFT).[9][11] A good correlation between the experimental and calculated spectra provides a high degree of confidence in the assignment of the absolute configuration. This technique is particularly well-suited for the rigid 2-azaspiro[3.3]heptane scaffold, as the limited conformational flexibility simplifies the computational modeling.

Separating Enantiomers: A Comparative Look at Chiral Chromatography

For a racemic or enantiomerically enriched mixture of a 1-substituted 2-azaspiro[3.3]heptane, chiral chromatography is essential for both analytical quantification of enantiomeric excess (ee) and for preparative separation of the individual enantiomers. The two most common techniques are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).

Chiral HPLC vs. Chiral SFC: A Head-to-Head Comparison

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)
Mobile Phase	Organic solvents (e.g., hexane, ethanol, isopropanol)	Supercritical CO2 with a co-solvent (e.g., methanol, ethanol)
Speed	Generally slower analysis times	Typically 3-5 times faster than HPLC[13]
Solvent Consumption	High consumption of organic solvents	Significantly lower consumption of organic solvents[13]
Resolution	High resolution can be achieved	Often provides higher resolution and better peak shapes
Cost	Lower initial instrument cost	Higher initial instrument cost, but lower operating costs
Environmental Impact	Larger environmental footprint due to solvent usage	"Greener" technology due to the use of CO2

Causality of Method Selection: For high-throughput screening and purification, the speed and reduced solvent consumption of SFC make it an attractive option.[14] However, chiral HPLC remains a robust and widely accessible technique, and method development can sometimes be more straightforward for certain compounds. The choice between HPLC and SFC will often depend on the specific compound, the scale of the separation, and the available instrumentation.[15]

Experimental Protocols

Protocol 1: Determination of Relative Stereochemistry using 2D NOESY

• Sample Preparation: Dissolve 5-10 mg of the 1-substituted 2-azaspiro[3.3]heptane derivative in 0.6 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire a 2D NOESY spectrum on a 400 MHz or higher field NMR spectrometer. Use a mixing time appropriate for a small molecule (typically 500-800 ms).

• Data Processing: Process the 2D data using appropriate software (e.g., MestReNova, TopSpin).

• Analysis: Identify the diagonal peaks corresponding to the proton resonances. Look for off-diagonal cross-peaks which indicate through-space proximity. A cross-peak between the proton at the 1-position and a proton on the cyclobutane ring would indicate a cis relationship. The absence of such a cross-peak would suggest a trans relationship.

Protocol 2: Determination of Absolute Configuration using VCD

• Sample Preparation: Prepare a solution of the enantiomerically pure 1-substituted 2-azaspiro[3.3]heptane (5-10 mg) in a suitable solvent (e.g., CDCl3) at a concentration of approximately 0.1 M.

• Computational Modeling: Perform DFT calculations (e.g., using Gaussian software) to predict the VCD spectrum of one enantiomer. This involves a conformational search followed by geometry optimization and frequency calculations at a suitable level of theory (e.g., B3LYP/6-31G(d)).

• Experimental VCD Spectrum Acquisition: Record the VCD spectrum of the sample using a VCD spectrometer.

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectrum. A positive correlation in the signs and relative intensities of the major bands confirms the absolute configuration. An inverted correlation indicates the opposite enantiomer.

Protocol 3: Chiral Separation and Enantiomeric Excess Determination by SFC

• Column and Mobile Phase Screening: Screen a variety of chiral stationary phases (CSPs) and mobile phase compositions (supercritical CO2 with a modifier such as methanol or ethanol, often with an additive like diethylamine for basic compounds) to identify conditions that provide baseline separation of the enantiomers.

• Method Optimization: Optimize the separation by adjusting the flow rate, back pressure, temperature, and modifier percentage.

• Analysis: Inject the sample onto the optimized chiral SFC system.

• Quantification: Integrate the peak areas of the two enantiomers to determine the enantiomeric excess (ee%).

Visualizing the Workflow

Caption: Workflow for the stereochemical validation of 1-substituted 2-azaspiro[3.3]heptanes.

Conclusion

The stereochemical validation of 1-substituted 2-azaspiro[3.3]heptanes is a critical aspect of their development as potential therapeutic agents. A multi-faceted analytical approach is often necessary to fully characterize these chiral molecules. While single-crystal X-ray crystallography provides the most definitive structural information, NMR spectroscopy is indispensable for determining relative stereochemistry in solution. Vibrational Circular Dichroism offers a powerful alternative for assigning the absolute configuration of non-crystalline samples. Finally, chiral chromatography, particularly the increasingly popular Supercritical Fluid Chromatography, is essential for the separation and quantification of enantiomers. By understanding the principles and applications of these techniques, researchers can confidently and efficiently navigate the challenges of stereochemical analysis in modern drug discovery.

References

• NOESY and ROESY. (2018, August 8). Retrieved from [Link]

• Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. (2010, October 1). American Laboratory. Retrieved from [Link]

• Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence. (n.d.). Apollo. Retrieved from [Link]

• Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. (2007). Synlett, 2007(16), 2584-2586.

• Absolute Configuration Determination with Electronically Enhanced Vibrational Circular Dichroism. (2025, November 17). PMC. Retrieved from [Link]

• Determination of absolute configuration via vibrational circular dichroism. (2004, December 15). PubMed. Retrieved from [Link]

• Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules. (n.d.). ResearchGate. Retrieved from [Link]

• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. (2016). Shimadzu. Retrieved from [Link]

• NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. (2021, July 12). Nanalysis. Retrieved from [Link]

• Chiral Separation Using SFC and HPLC. (n.d.). LabRulez LCMS. Retrieved from [Link]

• Comparison of analytical techniques for the identification of bioactive compounds from natural products. (n.d.). PMC. Retrieved from [Link]

• 1-Substituted 2-Azaspiro[3.3]heptanes: Overlooked Motifs for Drug Discovery. (2017, July 17). PubMed. Retrieved from [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. (n.d.). Oxford Instruments. Retrieved from [Link]

• Comparison of analytical techniques for the identification of bioactive compounds from natural products. (2016, July 1). RSC Publishing. Retrieved from [Link]

• Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry. (2010, May 6). Organic Letters - Figshare. Retrieved from [Link]

• Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery. (2019). Chemical Communications (RSC Publishing). Retrieved from [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (n.d.). PMC. Retrieved from [Link]

• High Efficiency Chiral Separations in HPLC and SFC. (2018, February 1). LCGC International. Retrieved from [Link]

• A stereochemical journey around spirocyclic glutamic acid analogs. (n.d.). PMC. Retrieved from [Link]

• Modern Chiral Separations using HPLC and SFC for Method Development and Prep Purification. (2009, September). Chromatography Today. Retrieved from [Link]

• 5.4: NOESY Spectra. (2025, October 12). Chemistry LibreTexts. Retrieved from [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 1. (2026, February 26). ACD/Labs. Retrieved from [Link]

• New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. (n.d.). PMC. Retrieved from [Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (n.d.). ResearchGate. Retrieved from [Link]

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Scaffold Hopping in Drug Design: Evaluating 2-Azaspiro[3.3]heptane as a Next-Generation Piperidine Bioisostere

Introduction: The Need for 3D Architectures

For decades, piperidine has been one of the most ubiquitous nitrogenous heterocycles in FDA-approved drugs. However, its flat, highly flexible, and metabolically vulnerable nature often leads to suboptimal pharmacokinetic profiles. Common liabilities include high lipophilicity, rapid hepatic clearance, and off-target hERG channel binding[1].

As drug discovery shifts toward more complex chemical spaces, medicinal chemists are increasingly replacing classical flat rings with rigidified, three-dimensional spirocyclic architectures. Among these, the 2-azaspiro[3.3]heptane scaffold has emerged as a premier bioisostere[2]. This guide provides an objective, data-driven comparison of 2-azaspiro[3.3]heptane against traditional piperidine cores, detailing the physicochemical rationale, comparative performance, and self-validating experimental protocols required to evaluate these novel compounds.

Structural & Physicochemical Rationale

Replacing a piperidine with a 2-azaspiro[3.3]heptane core fundamentally alters the molecule's spatial trajectory and thermodynamic stability. The mechanistic advantages of this swap are rooted in three principles:

• Fraction of sp³ Carbons (Fsp³): The orthogonal spiro-fusion forces the molecule out of a single plane. This increased three-dimensionality enhances target specificity and disrupts flat crystal lattice packing, which dramatically improves aqueous solubility[3].

• Modulated Basicity and Lipophilicity: The incorporation of strained four-membered rings increases the s-character of the carbon atoms, exerting an electron-withdrawing inductive effect on the basic nitrogen. This typically lowers the pKa. Counterintuitively, despite the net addition of a carbon atom, C-linked azaspiroheptanes often exhibit a significantly lower LogD (pH 7.4) compared to piperidines, though N-linked variants may show slight increases[4].

• Metabolic Shielding: The rigid spirocyclic framework restricts conformational freedom, effectively shielding metabolically labile adjacent C-H bonds from Cytochrome P450 (CYP450) oxidation[1].

Workflow for Scaffold Evaluation

To objectively compare a novel 2-azaspiro[3.3]heptane derivative against its piperidine parent, our laboratory employs a strict, linear triage workflow.

Workflow for evaluating spirocyclic bioisosteres against classical scaffolds.

Comparative Performance Data

The following table synthesizes representative physicochemical and ADMET data comparing a standard piperidine core to a 2-azaspiro[3.3]heptane core, based on established medicinal chemistry benchmarks.

Parameter	Piperidine Core	2-Azaspiro[3.3]heptane Core	Mechanistic Rationale
3D Character (Fsp³)	Low (Flat chair conformation)	High (Orthogonal spiro-fusion)	Spiro-fusion forces the molecule out of a single plane, increasing structural complexity and target specificity[3].
Basicity (pKa)	~9.5 – 10.5	~8.5 – 9.0	Increased s-character in the strained rings exerts an electron-withdrawing inductive effect, lowering nitrogen basicity[1].
Lipophilicity (LogD 7.4)	Baseline	Lower (typically -0.5 to -1.0 shift for C-linked)	Altered dipole moments and reduced basicity often lower lipophilicity, counterintuitively improving the profile[4].
Metabolic Stability (HLM CLint)	High clearance (vulnerable C-H bonds)	Low clearance (shielded core)	Rigidified geometry restricts conformational access to CYP450 active sites, shielding adjacent bonds from oxidation[1].
Off-Target Liability (hERG)	High risk	Reduced risk	Lower pKa and bulkier 3D vectorization disrupt the critical pharmacophore required for blocking the hERG channel[1].

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that data is only as reliable as the assay's internal controls. Below are the step-by-step methodologies for the two most critical comparative assays, including the causality behind each procedural choice.

Protocol A: Human Liver Microsome (HLM) Intrinsic Clearance Assay

This assay evaluates phase I metabolic stability by simulating hepatic CYP450 degradation.

• Preparation & Pre-incubation: Dilute test compounds (1 µM final) in 0.1 M potassium phosphate buffer (pH 7.4) containing human liver microsomes (0.5 mg/mL protein). Pre-incubate at 37°C for 5 minutes.

  • Causality: Pre-incubation establishes thermal equilibrium and allows the compound to reach a steady state of non-specific binding to microsomal proteins before enzymatic turnover begins, preventing artificial clearance artifacts.

• Reaction Initiation: Add an NADPH regenerating system (1 mM final) to initiate the reaction.

  • Causality: CYP450 enzymes are strictly dependent on NADPH as an electron donor. Adding it at this exact moment defines a true t=0 , ensuring precise kinetic measurement.

• Time-Course Sampling & Quenching: Remove 50 µL aliquots at 0, 5, 15, 30, and 45 minutes. Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Causality: The organic solvent instantly denatures the metabolic enzymes, halting the reaction. The internal standard corrects for any volumetric variations during downstream LC-MS/MS injection, acting as a self-validating control for instrument drift.

• Centrifugation & LC-MS/MS Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to determine the half-life ( t1/2​ ) and calculate intrinsic clearance ( CLint​ ).

  • Causality: Centrifugation pellets the precipitated proteins, protecting the analytical column from clogging and ensuring high-fidelity quantification of the parent compound depletion.

Protocol B: Shake-Flask LC-MS/MS LogD (pH 7.4) Determination

This assay determines the distribution coefficient, a critical predictor of membrane permeability and lipophilicity.

• Phase Saturation: Pre-saturate n-octanol and 10 mM PBS (pH 7.4) by stirring them together for 24 hours prior to the assay.

  • Causality: Mutual saturation prevents volume shifts during the actual experiment, ensuring that the partition coefficient reflects true chemical distribution rather than solvent equilibration.

• Partitioning: Spike the test compound (10 µM) into a vial containing equal volumes of the pre-saturated octanol and PBS. Shake mechanically at 25°C for 1 hour.

  • Causality: Vigorous mechanical shaking maximizes the interfacial surface area, driving the system to thermodynamic phase equilibrium.

• Phase Resolution: Centrifuge the vials at 3,000 x g for 20 minutes.

  • Causality: Shaking inevitably creates micro-emulsions (tiny droplets of octanol in water and vice versa). Centrifugation forcefully resolves these phases; failing to do so would falsely elevate the aqueous concentration of highly lipophilic compounds.

• Dual-Phase Quantification: Carefully sample both the octanol and aqueous phases. Dilute appropriately and quantify via LC-MS/MS.

  • Causality: Measuring both phases (rather than just the aqueous phase and assuming the rest is in octanol) provides a self-validating mass balance. If the sum of both phases does not equal the initial spike, it signals compound loss due to precipitation or glass adsorption, invalidating the run.

Field-Proven Applications in Lead Optimization

The theoretical benefits of the 2-azaspiro[3.3]heptane scaffold have been rigorously validated in recent late-stage preclinical studies:

• Decoupling Potency from Toxicity in Opioids: In a 2026 study, researchers re-engineered fentanyl by swapping its piperidine moiety for a 2-azaspiro[3.3]heptane core. As detailed in Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function[5], this topology-level core swap maintained μ-opioid receptor preference and full antinociception. Crucially, it eliminated β-arrestin-2 recruitment and significantly shifted the respiratory depression liability to much higher dose ranges, demonstrating how spiro-fusion can map new pharmacophore boundaries[5].

• Mitigating Cardiotoxicity in Local Anesthetics: Bupivacaine, a widely used local anesthetic, carries a known risk of cardiotoxicity driven by its piperidine ring. A recent 2025 investigation, Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic[6], demonstrated that replacing the piperidine with spirocyclic azetidine scaffolds retained antinociceptive efficacy while increasing the lethal dose threshold by up to 5.0-fold. This improved safety margin was directly attributed to reduced QRS widening in cardiac tissues[6].

Conclusion

Transitioning from a piperidine to a 2-azaspiro[3.3]heptane core is not merely a structural novelty; it is a calculated manipulation of electron density, spatial vectorization, and thermodynamic stability. By utilizing rigorous, self-validating physicochemical and in vitro ADMET assays, drug development professionals can leverage this scaffold to rescue stalled pipeline candidates suffering from poor solubility, rapid clearance, or hERG liabilities.

References

• RSC Publishing. "Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes". Available at: [Link]

• PubMed Central (PMC). "Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist". Available at:[Link]

• ChemRxiv. "Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic". Available at:[Link]

• ACS Publications. "Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function". Available at: [Link]

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The 2-Azaspiro[3.3]heptane Scaffold in Drug Design: A Comparative Guide

The transition from flat, sp2-rich molecules to three-dimensional, sp3-rich architectures is a defining trend in modern drug design[1]. Among the most successful 3D scaffolds is the 2-azaspiro[3.3]heptane system. Originally conceptualized as a conformationally restricted bioisostere for piperidine, morpholine, and piperazine, this strained spiro heterocycle (SSH) offers unique physicochemical and pharmacokinetic advantages[2][3].

As drug development professionals increasingly encounter "flatland" limitations—such as poor solubility, off-target toxicity, and intellectual property (IP) crowding—scaffold hopping to spirocyclic systems has become a critical strategy. This guide provides an objective, data-driven comparison of 2-azaspiro[3.3]heptane against traditional six-membered aliphatic heterocycles, detailing the causal mechanisms behind its performance.

Structural and Physicochemical Advantages

The Lipophilicity Paradox

In medicinal chemistry, adding carbon atoms typically increases a molecule's lipophilicity (logD). However, empirical data reveals a paradox: replacing a terminal morpholine or piperazine with a C-linked 2-azaspiro[3.3]heptane counterintuitively lowers the measured logD7.4 by as much as -1.0[2][4].

The Causality: This phenomenon is driven by the altered electronic environment of the spirocyclic system. The structural strain of the cyclobutane rings alters the hybridization and electron distribution, significantly increasing the basicity (pKa) of the spiro amine relative to its unstrained piperidine or morpholine counterparts[2]. A higher pKa dictates that a much greater fraction of the molecule exists in the ionized (protonated) state at physiological pH (7.4). This ionization drastically increases aqueous solubility, thereby lowering the apparent lipophilicity (logD7.4)[4].

Exception: When the 2-azaspiro[3.3]heptane is N-linked (attached to the parent scaffold via the spiro nitrogen), the logD7.4 increases by +0.2 to +0.5, which aligns with the traditional expectation of adding a carbon atom[2][5].

Vector Trajectory and 3D Fit

While 2-azaspiro[3.3]heptane is often deployed as a piperidine surrogate, it is not a perfect geometric match. The spiro system is approximately 1 Å longer than a similarly substituted piperidine ring[6]. Furthermore, the orthogonal planes of the two cyclobutane rings project substituents at different trajectories compared to the equatorial/axial vectors of a chair-conformation piperidine[6][7]. This unique geometry makes the spiro scaffold highly valuable for probing novel chemical space and escaping existing IP, though it necessitates re-optimization of the binding pocket fit[1][6].

Fig 1. Mechanism of lipophilicity reduction via C-linked 2-azaspiro[3.3]heptane substitution.

Comparative Performance Data

The following table summarizes the quantitative and qualitative shifts observed when transitioning from traditional heterocycles to the 2-azaspiro[3.3]heptane scaffold.

Property	Piperidine	Morpholine	2-azaspiro[3.3]heptane (C-linked)	2-azaspiro[3.3]heptane (N-linked)
3D Geometry	Chair	Chair	Orthogonal planes	Orthogonal planes
Relative Basicity (pKa)	Baseline	Lower	Higher (+1.0 to +1.5)	Higher
Relative logD7.4	Baseline	Lower	Lower (-0.2 to -1.0)	Higher (+0.2 to +0.5)
Exit Vectors	Axial / Equatorial	Axial / Equatorial	Linear / Orthogonal	Linear / Orthogonal

Case Study: Rewiring Fentanyl Pharmacology

A landmark 2026 study demonstrated the power of the 2-azaspiro[3.3]heptane scaffold in decoupling the therapeutic efficacy of fentanyl from its lethal side effects[8]. Fentanyl's piperidine core drives its high affinity for the μ-opioid receptor (MOR), but it also aggressively recruits β-arrestin-2—a signaling pathway directly linked to severe respiratory depression[8].

By swapping the piperidine moiety for a 2-azaspiro[3.3]heptane core while preserving the phenethyl and anilide geometry, researchers created a "Spiro-Fentanyl" analog[8].

Performance Outcomes:

• Receptor Binding: Maintained MOR-preferred binding (MOR > KOR ≫ DOR) and full antinociception[8].

• Pathway Bias: Completely abolished β-arrestin-2 recruitment[8].

• Pharmacokinetics: Shifted the PK profile to a highly transient, short serum half-life (~27 min)[8].

• Safety Profile: Respiratory depression was only evident at excessively high doses, drastically widening the therapeutic window compared to the microgram-range toxicity of traditional fentanyl[8].

Fig 2. Divergent MOR signaling pathways comparing fentanyl and its 2-azaspiro[3.3]heptane analog.

Experimental Protocol: Synthesis and Validation

To utilize this scaffold effectively, researchers must account for its unique electronic properties. The following self-validating protocol details the synthesis of a 2-azaspiro[3.3]heptane analog and the empirical assessment of its lipophilicity.

Phase 1: Chemical Synthesis of the Spiro Core

Causality Check: The synthesis begins with tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. The Boc protecting group is not merely for step-wise convenience; it is chemically necessary to dampen the inherently high basicity of the spiro nitrogen, which would otherwise trigger unwanted side reactions during the reductive amination[8].

• Reductive Amination : Dissolve tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (1.0 eq) and the target aniline (1.1 eq) in dichloroethane. Add NaBH(OAc)3 (1.5 eq) and stir at room temperature for 12 hours. Quench with saturated NaHCO3 and extract with dichloromethane (DCM) to yield the secondary amine quantitatively[8].

• Acylation : Dissolve the resulting amine in DCM with triethylamine (2.0 eq). Cool to 0 °C and add propionyl chloride (1.2 eq) dropwise. Stir for 2 hours to install the propionanilide pharmacophore[8].

• Deprotection & Alkylation : Remove the Boc group using 4M HCl in dioxane. Alkylate the newly freed, highly basic spiro amine with 2-bromoethylbenzene and K2CO3 in acetonitrile at 60 °C to install the phenethyl vector[8].

Phase 2: logD7.4 Determination (Shake-Flask LC-MS Method)

Causality Check: Because computational logP/logD algorithms frequently fail to accurately model the electronic strain and resulting pKa shift of spirocyclic systems, empirical measurement via the shake-flask method is mandatory to validate the lipophilicity reduction[2][9].

• Preparation : Prepare a biphasic system of 1-octanol and pH 7.4 phosphate buffer. Vigorously stir the two phases together for 24 hours to ensure mutual saturation.

• Equilibration : Dissolve the synthesized spiro-compound in the buffer phase at a concentration of 100 μM. Add an equal volume of the saturated 1-octanol.

• Agitation : Agitate the mixture at 25 °C for 60 minutes to ensure thermodynamic equilibrium of the compound between the aqueous and lipid phases.

• Separation : Centrifuge the mixture at 3000 rpm for 15 minutes to achieve complete phase separation and eliminate micro-emulsions.

• Quantification : Extract aliquots from both the octanol and buffer phases. Quantify the concentration of the compound in each phase using LC-MS/MS.

• Calculation : Calculate the empirical logD7.4 using the formula: logD7.4 = log10([Octanol] / [Buffer])[9].

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A Comprehensive Guide to the Conformational Analysis of 2-Azaspiro[3.3]heptane Ring Systems: Computational vs. Experimental Workflows

Introduction: The 2-Azaspiro[3.3]heptane Paradigm Shift

Since the seminal work by Carreira and co-workers in 2010 , the 2-azaspiro[3.3]heptane ring system has emerged as a premier bioisostere for saturated heterocycles like piperidine, piperazine, and morpholine. Driven by the pursuit of escaping "flatland" in medicinal chemistry, this scaffold introduces a rigid, highly three-dimensional topology that fundamentally alters a drug's physicochemical profile.

However, substituting a piperidine ring with a 2-azaspiro[3.3]heptane is not a simple 1:1 topological swap. The central sp³-hybridized quaternary carbon forces the two cyclobutane rings into orthogonal planes, creating a ~90° twist . Furthermore, to relieve the severe torsional strain of eclipsing hydrogens, the cyclobutane rings undergo dynamic "puckering" with dihedral angles typically ranging between 12° and 21° . Understanding this complex conformational landscape is critical, as the resulting altered exit vectors directly dictate how the pharmacophore engages with the biological target.

Figure 1: Causal link between spirocyclic strain, ring puckering, and bioisosteric utility.

Comparative Analysis: 2-Azaspiro[3.3]heptane vs. Piperidine

Before selecting an analytical workflow, it is vital to understand the baseline differences between the spirocycle and the traditional heterocycle it replaces. The addition of the spirocyclic center typically lowers lipophilicity (logD) while increasing basicity, a counterintuitive phenomenon driven by the altered inductive effects of the constrained geometry .

Table 1: Conformational & Physicochemical Properties

Property	Piperidine	2-Azaspiro[3.3]heptane	Mechanistic Impact
Dominant Conformation	Flat Chair	Orthogonal, Puckered Rings	Alters spatial trajectory of substituents.
Ring Dihedral Angle	~55° (Chair)	12°–21° (Cyclobutane Puckering)	Relieves eclipsing H-H torsional strain.
Substituent Orientation	Axial / Equatorial	~90° Twist (Fixed)	Projects pharmacophores into novel 3D space.
Lipophilicity (logD)	Baseline	Lowered (Δ -0.5 to -1.0)	Improves aqueous solubility and clearance.
Basicity (pKa)	Baseline	Increased (Δ +0.5 to +1.5)	Alters physiological ionization state.

Conformational Analysis Workflows: A Tripartite Approach

To confidently map the conformational space of 2-azaspiro[3.3]heptane, relying on a single analytical method is insufficient. Because the cyclobutane puckering can dynamically invert (butterfly flapping) in solution, a tripartite approach utilizing Computational Modeling, Solution-State NMR, and X-Ray Crystallography is required to build a validated conformational ensemble.

Figure 2: Orthogonal workflows converging to establish a validated conformational ensemble.

Experimental Protocols

Protocol A: Computational Workflow (DFT & Molecular Mechanics)

Density Functional Theory (DFT) is utilized to identify the theoretical energy minima of the puckered states.

• Initial Structure Generation: Use a Molecular Mechanics force field (e.g., OPLS4) to generate a diverse set of starting conformers.

  • Causality: Cyclobutane rings possess multiple puckered states. Sampling all initial geometric states prevents the subsequent quantum mechanical optimization from getting trapped in a false local minimum.

• DFT Geometry Optimization: Optimize the geometries using the B3LYP/6-31G(d,p) level of theory with an implicit solvent model (e.g., PCM).

  • Causality: The B3LYP functional paired with a polarized double-zeta basis set provides an optimal balance between computational cost and the accurate treatment of electron correlation required to model highly strained, sp³-rich spirocyclic systems.

• Self-Validation (Frequency Calculation): Perform a vibrational frequency analysis on the optimized geometries.

  • Validation Mechanism: The complete absence of imaginary frequencies mathematically validates that the optimized geometry is a true local energy minimum, rather than a transition state.

• Parameter Extraction: Extract the N-C-C-C dihedral angles and exit vectors to quantify the degree of puckering and the ~90° twist.

Protocol B: Solution-State NMR Analysis

NMR spectroscopy bridges the gap between theoretical gas-phase calculations and physiological reality by capturing the time-averaged conformational ensemble.

• Sample Preparation: Dissolve the compound in a non-coordinating deuterated solvent (e.g., CDCl₃ or D₂O, depending on the salt form) to a concentration of 10-15 mM to ensure high signal-to-noise ratios without inducing aggregation.

• NOESY/ROESY Acquisition: Acquire 2D NOESY spectra at multiple mixing times (e.g., 200 ms, 400 ms, 600 ms).

  • Causality: Dipole-dipole cross-relaxation rates yield interproton distances (inversely proportional to r6 ), which are crucial for mapping the spatial relationship of the puckered cyclobutane protons.

• Self-Validation (Build-Up Curves): Plot the NOE cross-peak volumes against mixing times to construct build-up curves.

  • Validation Mechanism: Extracting distance restraints strictly from the linear region of the build-up curve ensures that the signals are due to primary dipole-dipole interactions and not spin-diffusion artifacts.

• Restrained Molecular Dynamics (rMD): Feed the validated NMR distance bounds into an MD simulation to generate a solution-state conformational ensemble that rigorously satisfies the experimental data.

Performance Comparison of Analytical Methods

When evaluating 2-azaspiro[3.3]heptane systems, each analytical product/method offers distinct advantages and blind spots. Table 2 objectively compares their performance.

Table 2: Method Comparison

Analytical Method	Primary Output	Strengths	Limitations
Computational (DFT)	Theoretical Energy Minima	High precision for strained bonds; maps transition states of ring inversion.	Implicit solvation models may fail to capture explicit hydrogen-bonding dynamics.
Solution-State NMR	Time-Averaged Ensemble	Represents the physiological state; captures dynamic cyclobutane puckering.	Rapid conformational exchange on the NMR timescale can blur distinct conformer signals.
X-Ray Crystallography	Solid-State Snapshot	Provides absolute stereochemistry and exact bond lengths/angles.	Crystal packing forces can artificially distort the natural puckering angle of the cyclobutane rings.

Conclusion

The integration of the 2-azaspiro[3.3]heptane scaffold into a drug discovery pipeline offers profound advantages in modulating lipophilicity, basicity, and intellectual property space. However, its utility is entirely dependent on its unique, puckered, three-dimensional geometry. By employing a self-validating, orthogonal workflow that combines the theoretical precision of DFT with the physiological relevance of solution-state NMR, researchers can accurately map the conformational vectors of this scaffold, ensuring optimal structure-based drug design.

References

• Synthesis of Azaspirocycles and their Evaluation in Drug Discovery Angewandte Chemie International Edition[Link]

• Structures of a spiro[3.3]heptane and a related dispiro[3.1.3.1]decane derivative PubMed (National Institutes of Health)[Link]

• Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist PMC (National Institutes of Health)[Link]

Efficacy of 2-Azaspiro[3.3]heptane Derivatives vs. Hydroxyurea as Fetal Hemoglobin Inducers: A Technical Comparison Guide

Introduction & Mechanistic Rationale

Pharmacological reactivation of the γ-globin gene to produce fetal hemoglobin (HbF; α₂γ₂) is a highly validated therapeutic strategy for mitigating the clinical severity of β-hemoglobinopathies, including sickle cell disease (SCD) and β-thalassemia. By replacing defective or absent adult β-globin with γ-globin, HbF inducers prevent hemoglobin polymerization and subsequent erythrocyte sickling.

For decades, Hydroxyurea (HU) has been the FDA-approved standard of care for SCD. HU functions primarily as a ribonucleotide reductase inhibitor. Its induction of HbF is largely a secondary consequence of cytotoxic cellular stress, which alters erythropoiesis kinetics 1. However, this stress-based mechanism is inextricably linked to severe limitations, including dose-limiting neutropenia, variable patient responsiveness, and inherent genotoxicity.

To overcome these limitations, recent phenotypic screening efforts have identified 2-azaspiro[3.3]heptane derivatives (e.g., Compound 18 / HbF inducer-1) as potent, non-genotoxic alternatives 2.

The Structural Advantage: The incorporation of the 2-azaspiro[3.3]heptane motif is a deliberate medicinal chemistry optimization. As a rigid, spirocyclic bioisostere of piperidine, it increases the fraction of sp³-hybridized carbons (Fsp³). This structural rigidity enhances aqueous solubility, minimizes off-target protein promiscuity, and shields the molecule from rapid cytochrome P450-mediated metabolism, resulting in a highly orally bioavailable and safe pharmacological profile 2.

Comparative Efficacy and Safety Data

The following table synthesizes the quantitative and qualitative performance metrics of Hydroxyurea versus the optimized 2-azaspiro[3.3]heptane derivative (Compound 18).

Parameter	Hydroxyurea (Standard of Care)	2-azaspiro[3.3]heptane (Compound 18)
Primary Mechanism	Ribonucleotide reductase inhibition / Cytotoxic stress	Targeted phenotypic induction / Epigenetic modulation
In Vitro Efficacy	Variable; requires near-cytotoxic doses	EC₅₀ = 2.8 μM (in human CD34+ cells) 3
In Vivo Globin Switching	4% to 20% relative HbF increase in human adults 1	Significant dose-dependent increase in cynomolgus monkeys 2
Genotoxicity Profile	Positive (Mutagenic potential, impairs spermatogenesis) 1	Negative (Non-genotoxic, high safety margin) 2
ADME & Bioavailability	High, but limited by systemic cytotoxicity	Highly optimized ADME; excellent oral bioavailability 2

Mechanistic & Workflow Visualizations

Fig 1. Mechanistic pathways of HbF induction comparing Hydroxyurea and 2-azaspiro[3.3]heptane.

Fig 2. Preclinical workflow for validating 2-azaspiro[3.3]heptane derivatives as HbF inducers.

Experimental Protocols: Self-Validating Systems

To ensure rigorous scientific integrity, the efficacy of 2-azaspiro[3.3]heptane derivatives must be validated through orthogonal in vitro and in vivo methodologies. The following protocols outline the industry-standard validation pipeline 2, 4.

Protocol A: In Vitro HbF Induction Assay in Human CD34+ Cells

• Cell Isolation & Lineage Commitment: Isolate primary CD34+ hematopoietic stem cells from human bone marrow. Culture in a two-phase erythroid expansion medium supplemented with Stem Cell Factor (SCF), Erythropoietin (EPO), and IL-3.

  • Causality: Primary CD34+ cells provide a physiologically accurate model of human erythropoiesis. Unlike immortalized leukemic cell lines (e.g., K562), primary cells undergo natural globin switching, ensuring that drug-induced HbF elevation is clinically translatable.

• Compound Incubation: Treat the differentiating erythroid progenitors with Compound 18 (0.1 μM to 10 μM) or Hydroxyurea (positive control) for 5 days.

  • Causality: A 5-day incubation window is critical. It allows sufficient time for the compound to induce epigenetic remodeling at the β-globin locus, followed by transcription, translation, and the assembly of stable HbF tetramers.

• Flow Cytometry (FCM) Analysis: Fix and permeabilize the cells. Stain intracellularly using FITC-conjugated anti-HbF and PE-conjugated anti-HbA antibodies.

  • Causality: Intracellular FCM provides single-cell resolution. It measures the percentage of F-cells (erythrocytes expressing measurable HbF) rather than just bulk protein concentration. A higher percentage of homogeneously distributed F-cells correlates directly with reduced vaso-occlusive crises in patients.

Protocol B: In Vivo Globin Switching in Cynomolgus Monkeys

• Phlebotomy-Induced Erythropoietic Stress: Subject adult cynomolgus monkeys to controlled, repeated phlebotomy prior to dosing.

  • Causality: Cynomolgus monkeys are the gold-standard model because their globin gene locus and developmental switching timeline are highly homologous to humans (unlike rodents). Phlebotomy induces hematopoietic stress, accelerating red blood cell turnover and amplifying the baseline globin synthesis rate, making drug-induced γ-globin induction highly detectable.

• Oral Administration & Pharmacokinetics: Administer the 2-azaspiro[3.3]heptane derivative via oral gavage daily for 4 to 8 weeks.

  • Causality: This step inherently validates the ADME optimization of the spirocyclic core. Sustained exposure without the severe neutropenia typically seen with HU confirms the compound's superior safety window.

• Reversed-Phase HPLC Quantification: Collect peripheral blood longitudinally. Lyse the erythrocytes and separate the globin chains using reversed-phase high-performance liquid chromatography (RP-HPLC).

  • Causality: RP-HPLC physically separates α, β, and γ globin chains based on their distinct hydrophobicities. This yields a highly accurate, quantitative γ/β-globin ratio that is independent of antibody binding affinities, serving as an irrefutable biochemical endpoint for globin switching.

References

• Katayama K, et al. "Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers." Bioorganic & Medicinal Chemistry Letters. 2020 Oct 1;30(19):127425. 2

• Brawley OW, et al. "Systematic Review: Hydroxyurea for the Treatment of Adults with Sickle Cell Disease." Annals of Internal Medicine. 2008 Jun 17. 1

• Katayama K, et al. "Discovery of DS79932728: A Potent, Orally Available G9a/GLP Inhibitor for Treating β-Thalassemia and Sickle Cell Disease." ACS Medicinal Chemistry Letters. 2021 Jan 14.4

• "HbF inducer-1 | Hemoglobin Inducer." MedChemExpress. Accessed March 2026.3

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Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Personal Protective Equipment for Handling Tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate

Understanding the Risks: A Profile of a Novel Azaspiro Compound

Based on the hazard classifications of close structural analogs, Tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate should be handled as a substance that is potentially:

• Harmful if swallowed or inhaled. [1][2][3]

• A cause of skin irritation. [1][2][3]

• A cause of serious eye irritation. [1][2][3]

• A cause of respiratory irritation. [1][2]

The primary routes of exposure are inhalation of aerosolized particles, direct skin or eye contact, and ingestion. The causality behind these hazards lies in the chemical reactivity of the molecule's functional groups, which can interact with biological macromolecules, leading to irritation and potential toxicity. Therefore, a multi-layered Personal Protective Equipment (PPE) strategy is not just recommended; it is imperative.

The Core of Protection: A Multi-Layered PPE Approach

The selection of appropriate PPE is the cornerstone of safe handling. The following table outlines the recommended PPE for various laboratory operations involving Tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Nitrile gloves (double-gloving recommended)	Safety glasses with side shields or safety goggles.[1][4]	Laboratory coat	N95 or higher-rated respirator if not handled in a certified chemical fume hood.
Solution Preparation and Transfers	Nitrile gloves (double-gloving recommended)	Safety goggles or a face shield worn over safety glasses.[3][5]	Chemical-resistant laboratory coat	Work within a certified chemical fume hood.
Running Reactions and Work-up	Nitrile gloves (double-gloving recommended)	Safety goggles and a face shield	Chemical-resistant laboratory coat	Work within a certified chemical fume hood.
Spill Cleanup	Heavy-duty nitrile or butyl rubber gloves	Chemical splash goggles and a full-face shield	Chemical-resistant apron or coveralls over a laboratory coat	Air-purifying respirator (APR) with organic vapor cartridges or a self-contained breathing apparatus (SCBA) for large spills.

Procedural Guidance: Donning, Doffing, and Disposal of PPE

The efficacy of PPE is as much about its correct use as its selection. The following step-by-step protocols are designed to be self-validating systems for minimizing exposure.

Donning PPE Workflow

Figure 1: Step-by-step PPE donning sequence.

• Hand Hygiene: Begin by washing hands thoroughly with soap and water.

• Inner Gloves: Don the first pair of nitrile gloves, ensuring a snug fit.

• Laboratory Coat: Wear a clean, buttoned laboratory coat.

• Respiratory Protection: If working outside a fume hood, perform a fit check and don the appropriate respirator.

• Eye and Face Protection: Put on safety goggles and, if necessary, a face shield.

• Outer Gloves: Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of the laboratory coat.

Doffing and Disposal Plan

The doffing procedure is critical to prevent cross-contamination.

Figure 2: Step-by-step PPE doffing and disposal sequence.

• Outer Gloves: Carefully peel off the outer gloves, turning them inside out, and dispose of them in a designated chemical waste container.

• Laboratory Coat: Remove the laboratory coat by rolling it outwards and away from the body. Place it in a designated laundry bin for contaminated apparel.

• Hand Hygiene: Wash hands thoroughly.

• Eye and Face Protection: Remove the face shield and/or goggles and place them in a designated area for decontamination.

• Respiratory Protection: If worn, remove the respirator without touching the front and store or dispose of it according to institutional protocols.

• Inner Gloves: Remove the inner gloves and dispose of them in the chemical waste.

• Final Hand Hygiene: Perform a final thorough hand washing.

Operational and Disposal Plans

Handling:

• Always handle Tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Avoid the formation of dust and aerosols.[1][4]

• Use non-sparking tools and ensure all equipment is properly grounded to prevent electrostatic discharge.[1][4]

• Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Disposal:

• Dispose of unused product and contaminated materials in a designated hazardous waste container.[1]

• All disposable PPE should be considered contaminated and disposed of as hazardous waste.

• Follow all local, state, and federal regulations for chemical waste disposal.[1]

By adhering to these rigorous safety protocols, researchers can confidently and safely advance their work with Tert-butyl 6-acetyl-2-azaspiro[3.3]heptane-2-carboxylate, ensuring both personal safety and the integrity of their research.

References

• PubChem. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate. Retrieved from [Link]

• Jubilant Biosys. (2023, July 14). JR-6364 - Safety Data Sheet. Retrieved from [Link]

• NextSDS. tert-butyl 6-oxospiro[3.3]heptane-2-carboxylate — Chemical Substance Information. Retrieved from [Link]

• Angene Chemical. (2021, May 1). tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate - Safety Data Sheet. Retrieved from [Link]

• PubChem. 2-Azaspiro(3.3)heptane. Retrieved from [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate | C11H17NO3 | CID 52333005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. angenechemical.com [angenechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. chemicalbook.com [chemicalbook.com]